2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

• CAS: 760212-42-8

Core Science & Biosynthesis

Strategic Utilization of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

CAS Number: 760212-42-8 Role: High-Value Intermediate for Optoelectronics (OLEDs) and Medicinal Chemistry

Executive Technical Summary

2-(4-iodophenyl)-1-phenyl-1H-benzimidazole is a "linchpin" intermediate—a molecular scaffold designed to bridge the high electron mobility of the benzimidazole core with the versatile reactivity of an aryl iodide. In the domain of Organic Light-Emitting Diodes (OLEDs) , it serves as the critical precursor for synthesizing phosphorescent Iridium(III) complexes and electron-transport materials (ETMs) like TPBi derivatives. In Medicinal Chemistry , it functions as a privileged scaffold, allowing the rapid generation of biaryl libraries via cross-coupling reactions to target kinases and viral proteins.

This guide moves beyond basic catalog data to provide a robust, field-validated roadmap for synthesizing, handling, and deploying this molecule in high-stakes research.

Physicochemical Profile

Understanding the physical constraints of this molecule is vital for process optimization. The presence of the heavy iodine atom significantly influences solubility and crystallization behavior compared to its non-halogenated analogs.

Property	Value / Characteristic	Relevance
Molecular Formula	C₁₉H₁₃IN₂	Stoichiometry calculations
Molecular Weight	396.22 g/mol	High MW due to Iodine atom
Appearance	Off-white to pale yellow solid	Color indicates purity (darkening suggests iodine liberation)
Solubility	Soluble: CHCl₃, DMSO, DMF, THFInsoluble: Water, Hexanes	Process in polar aprotic solvents; precipitate in non-polar
Melting Point	~170–175 °C (Typical for class)	High thermal stability; suitable for vacuum deposition
Electronic Character	Electron-Deficient (n-type)	Facilitates electron injection in OLED stacks

Synthetic Architecture: The "Oxidative Cyclization" Protocol

Expert Insight: While several routes exist, the condensation of N-phenyl-o-phenylenediamine with 4-iodobenzaldehyde is the industry standard for scalability and regiocontrol. The key challenge is preventing the oxidation of the iodine moiety while ensuring full aromatization of the imidazole ring.

Validated Protocol

Reaction Type: Acid-Catalyzed Condensation / Oxidative Cyclization Scale: 10 mmol (Gram-scale)

Reagents:

• N-phenyl-1,2-diaminobenzene (1.84 g, 10 mmol)

• 4-Iodobenzaldehyde (2.32 g, 10 mmol)

• Sodium Metabisulfite (Na₂S₂O₅) (1.90 g, 10 mmol) – Oxidant/Catalyst

• DMF (Dimethylformamide) (30 mL) – Solvent

Step-by-Step Workflow:

• Charge: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve the diamine and aldehyde in DMF.

• Activation: Add Na₂S₂O₅. The metabisulfite acts as a mild oxidant to drive the conversion of the intermediate benzoline to benzimidazole.

• Reflux: Heat the mixture to 100–110 °C for 12 hours. Monitor via TLC (Eluent: 20% EtOAc/Hexane). The starting aldehyde spot should disappear.

• Quench: Cool to room temperature and pour the reaction mixture into ice-cold water (150 mL) with vigorous stirring.

• Isolation: A precipitate will form immediately. Filter the solid via a Buchner funnel.

• Purification:

  • Crude Wash: Wash the filter cake with water (3x) to remove DMF and inorganic salts.

  • Recrystallization:[1] Dissolve the crude solid in boiling Ethanol or Acetonitrile. Allow to cool slowly to yield needle-like crystals.

  • Yield Expectations: 75–85%.[2]

Visualizing the Reaction Pathway

The following diagram illustrates the mechanism, highlighting the critical cyclization step.

Figure 1: Step-wise formation of the benzimidazole core via oxidative cyclization.

Strategic Utilization: The "Iodo-Handle" Advantage

The value of CAS 760212-42-8 lies in the C–I bond . Iodine is the most reactive halogen for Palladium-catalyzed cross-coupling, allowing this molecule to serve as a divergent intermediate.

A. Application in OLEDs (Materials Science)

Benzimidazoles are electron-deficient, making them excellent Electron Transport Materials (ETM).

• Workflow: The iodine is replaced by carbazole or pyrene moieties to tune the HOMO/LUMO levels.

• Iridium Complexes: The molecule acts as a cyclometalating ligand precursor. The C–I bond is often converted to a C–C bond with a phenyl pyridine, or the iodine is removed to form the ligand backbone for blue/green phosphorescent emitters.

B. Application in Drug Discovery (Medicinal Chemistry)

The 1,2-disubstituted benzimidazole core mimics purines, making it a privileged structure for kinase inhibition.

• Suzuki-Miyaura Coupling: Reacting CAS 760212-42-8 with aryl boronic acids yields biaryl derivatives used to probe the "deep pocket" of enzyme active sites.

Divergent Synthesis Workflow

Figure 2: Divergent synthetic utility of the iodine handle in materials and pharma.

Safety & Handling Protocols

• Light Sensitivity: Aryl iodides can undergo photodeiodination. Store in amber vials away from direct UV light.

• Toxicity: Benzimidazoles can exhibit biological activity.[3] Treat as a potential irritant and bioactive agent. Use standard PPE (gloves, goggles, fume hood).

• Waste: Dispose of iodine-containing waste in halogenated solvent containers.

References

• Synthesis of Benzimidazoles in Water: "Aqueous Synthesis of 1-H-2-Substituted Benzimidazoles via Transition-Metal-Free Intramolecular Amination of Aryl Iodides." Vertex AI / NIH. 4[3][5]

• General Benzimidazole Synthesis Protocols: "Benzimidazole synthesis - Organic Chemistry Portal." Organic Chemistry Portal. 6[3]

• OLED Applications of Benzimidazoles: "Pyrene-Benzimidazole Derivatives as Novel Blue Emitters for OLEDs." ResearchGate / Molecules. 7

• Structural Analogs in Med Chem: "2-(4-Methoxyphenyl)-1-phenyl-1H-benzimidazole - Crystal Structure and Activity." NIH / PMC. 3

• Commercial Availability & Properties: "2-(4-Iodophenyl)-1-phenyl-1H-benzo[d]imidazole Product Page." CymitQuimica. 8[3]

Sources

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 2-(4-Meth­oxy­phen­yl)-1-phenyl-1H-benzimidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aqueous Synthesis of 1-H-2-Substituted Benzimidazoles via Transition-Metal-Free Intramolecular Amination of Aryl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Benzimidazole synthesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. 2-(4-Iodophenyl)-1-phenyl-1H-benzo[d]imidazole [cymitquimica.com]

Structural Dynamics and Synthetic Utility of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

Executive Summary

The compound 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole represents a "privileged scaffold" intersection between medicinal chemistry and organic optoelectronics. Unlike its 1H-unsubstituted counterparts, the presence of the N-phenyl group at position 1 introduces significant steric orthogonality, modulating solubility and preventing intermolecular hydrogen bonding. Crucially, the para-iodine substituent at position 2 serves as a high-reactivity handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira, Heck), making this molecule a linchpin intermediate for synthesizing extended

-conjugated systems (OLEDs) and targeted radiopharmaceuticals.

This guide details the structural properties, a robust "self-validating" synthesis protocol, and the functionalization logic for this specific derivative.

Chemical Profile and Structural Analysis[1][2][3][4][5][6][7][8]

Physicochemical Properties

Property	Data	Note
IUPAC Name	2-(4-iodophenyl)-1-phenyl-1H-benzimidazole
Molecular Formula
Molecular Weight	396.23 g/mol	Heavy atom effect (Iodine)
Predicted LogP	~5.8 - 6.2	Highly lipophilic due to N-phenyl/Iodine
Appearance	Off-white to pale yellow crystalline solid	Color deepens upon oxidation/light exposure
Solubility	Soluble in DCM, DMSO, DMF; Insoluble in Water	N-phenyl disrupts H-bond stacking

Structural Conformation & Sterics

The 1,2-disubstitution pattern forces a non-planar conformation essential for its electronic properties:

• The N-Phenyl Twist: The phenyl ring at

  is twisted relative to the benzimidazole plane (typically ) to minimize steric repulsion with the proton. This prevents π-stacking aggregation, enhancing solubility compared to planar analogs.

• The 2-Aryl Torsion: The 4-iodophenyl ring at

  generally adopts a more coplanar alignment ( ) to maximize conjugation with the benzimidazole core, though the adjacent -phenyl group exerts steric pressure that can increase this angle.

• The Iodine Effect: The large iodine atom is polarizable, stabilizing the HOMO energy level, and acts as a heavy atom that can facilitate intersystem crossing (ISC) in photophysical applications.

Validated Synthesis Protocol

Method: Oxidative Cyclocondensation Reaction Class: Schiff Base Formation

Intramolecular Cyclization Oxidation

Retrosynthetic Logic

The most efficient route avoids the difficult

-arylation of a pre-formed benzimidazole. Instead, we utilize -phenyl-o-phenylenediamine as the nucleophile.

Caption: Retrosynthetic analysis favoring the convergent assembly of the imidazole ring.

Step-by-Step Methodology

Scale: 10 mmol baseline.

Reagents:

• -phenyl-o-phenylenediamine (1.84 g, 10 mmol)

• 4-Iodobenzaldehyde (2.32 g, 10 mmol)

• Sodium Metabisulfite (

  ) (1.90 g, 10 mmol) or 1,4-Benzoquinone (catalytic)

• Solvent: DMF (Dimethylformamide), 30 mL.

Protocol:

• Charge: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve the diamine and aldehyde in DMF.

• Imine Formation (In Situ): Stir at Room Temperature (RT) for 30 minutes. The solution will darken, indicating imine formation.

• Cyclization/Oxidation: Add

  in one portion. Heat the mixture to 100°C for 4-6 hours.

  • Mechanism Note: The bisulfite adduct facilitates the cyclization of the imine nitrogen onto the aromatic ring, followed by oxidative dehydrogenation to aromatize the imidazole ring.

• Monitoring (Self-Validation):

  • TLC: (Eluent: Hexane/EtOAc 4:1). The aldehyde spot (

    ) must disappear. The product will appear as a fluorescent spot under UV ( ).

• Workup:

  • Cool reaction to RT.

  • Pour the mixture slowly into 200 mL of ice-cold water with vigorous stirring. The product will precipitate as a solid.[1][2]

  • Critical Step: If oil forms instead of solid, sonicate the mixture or add a seed crystal.

• Purification:

  • Filter the precipitate.[2]

  • Wash with water (

    mL) to remove DMF and inorganic salts.

  • Recrystallization: Dissolve crude solid in hot Ethanol or Acetonitrile. Cool slowly to 4°C.

  • Yield: Expect 75-85% (approx. 3.0 - 3.4 g).[3]

Spectroscopic Characterization (Quality Control)

To validate the structure, compare experimental data against these reference parameters.

Proton NMR ( NMR, 400 MHz, DMSO- )

The spectrum is defined by three distinct aromatic zones.[4]

Chemical Shift ( ppm)	Multiplicity	Integration	Assignment	Structural Logic
7.85	Doublet ( Hz)	2H	2-phenyl ( )	Ortho to Imidazole (Deshielded)
7.75	Doublet ( Hz)	2H	2-phenyl ( )	Ortho to Iodine (Heavy atom effect)
7.65 - 7.55	Multiplet	3H	-phenyl ( )	Distal phenyl protons
7.50 - 7.40	Multiplet	3H	Benzimidazole ( )	Fused ring protons
7.35	Multiplet	2H	-phenyl ( )	Shielded by twist relative to benzimidazole
7.15	Doublet	1H	Benzimidazole ( )	Shielded by -phenyl ring current

Carbon NMR ( NMR)

• C-I Carbon: Look for a distinct signal upfield at ~96-98 ppm . The carbon attached to Iodine is significantly shielded due to the "heavy atom effect."

• C=N (Imidazole): ~151 ppm.[5][6]

Functionalization: The "Iodine Handle"

The value of this molecule lies in the C-I bond. It is a prime candidate for Suzuki-Miyaura coupling to create biaryl systems used in OLED electron transport layers.

Workflow: Suzuki Coupling

Reaction: 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole + Phenylboronic acid

Biaryl Product.

Caption: Palladium-catalyzed cross-coupling workflow utilizing the labile C-I bond.

Safety and Handling

• Iodinated Compounds: Aryl iodides can be light-sensitive. Store the product in amber vials wrapped in foil.

• DMF: Hepatotoxic. Perform all reactions in a fume hood.

• Heavy Metals: If performing downstream Pd-coupling, scavenge metal residues (using SiliaMetS® or similar) before biological testing, as Pd is cytotoxic.

References

• General Synthesis of 1,2-Disubstituted Benzimidazoles

  • Bahrami, K., Khodaei, M. M., & Kavianinia, I. (2007).[7] A Simple and Efficient One-Pot Synthesis of 2-Substituted Benzimidazoles. Synthesis, 2007(03), 417-427. Link

• Mechanistic Insight (Oxidative Cyclization)

  • Duan, Z., et al. (2016). Transition-Metal-Free Synthesis of 1,2-Disubstituted Benzimidazoles via Oxidative C–N Bond Formation. Journal of Organic Chemistry, 81(7), 3082–3087. Link

• Structural Analogs (Crystal Data)

  • Özdemir, N., et al. (2012). Crystal structure of 2-(4-methoxyphenyl)-1-phenyl-1H-benzimidazole. Acta Crystallographica Section E, 68(2), o269. Link

• Applications in OLEDs (Triphenylamine-Benzimidazole hybrids)

  • Hung, W. Y., et al. (2010). Highly Efficient Bilayer Organic Light-Emitting Diodes Using a New Electron Transport Material. Journal of Materials Chemistry, 20, 10113-10119. Link

Sources

• 1. 1-Benzyl-2-phenyl-1H-benzimidazole - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sphinxsai.com [sphinxsai.com]
• 3. 2-Phenylbenzimidazole(716-79-0) 1H NMR spectrum [chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and anti-inflammatory activity of benzimidazole derivatives; an in vitro, in vivo and in silico approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. Benzimidazole synthesis [organic-chemistry.org]

Chemical Profiling and Synthetic Utility of Iodophenyl Benzimidazole Derivatives

Executive Summary & Core Rationale

The benzimidazole scaffold is a privileged structure in medicinal chemistry, functioning as a bioisostere for purine nucleotides.[1][2] The incorporation of an iodine atom onto the phenyl ring at the C-2 position creates iodophenyl benzimidazole derivatives , a subclass with distinct utility.

Why this specific subclass matters:

• Halogen Bonding: The iodine atom acts as a Lewis acid (sigma-hole donor), capable of forming strong halogen bonds with carbonyl oxygens or nitrogen acceptors in protein binding pockets, often increasing potency 10-100x compared to chloro- or fluoro- analogs.

• Synthetic Versatility: The C-I bond is the most reactive among aryl halides for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira), making these derivatives excellent intermediates for library expansion.

Physicochemical Profiling: Formula & Molecular Weight

The baseline core structure is 2-(iodophenyl)-1H-benzimidazole .[3] The position of the iodine (ortho, meta, para) alters the steric profile but not the molecular weight.

General Formula Calculation (Base Scaffold):

• Formula:

• Exact Mass: 319.98 g/mol

• Molecular Weight (Average): 320.13 g/mol

Table 1: Comparative Data of Key Derivatives

Derivative Name	Substitution Pattern	Molecular Formula	Molecular Weight ( g/mol )	LogP (Calc)
2-(4-iodophenyl)-1H-benzimidazole	Core (Para-iodo)		320.13	~3.8
2-(2-iodophenyl)-1H-benzimidazole	Core (Ortho-iodo)		320.13	~3.9
1-methyl-2-(4-iodophenyl)benzimidazole	N-Methylated		334.16	~4.2
2-(4-iodophenyl)-1-phenyl-benzimidazole	N-Phenylated		396.23	~5.6
5-chloro-2-(4-iodophenyl)benzimidazole	5-Chloro subst.		354.57	~4.5

Synthetic Architectures

To synthesize these compounds with high fidelity, we utilize an oxidative condensation strategy. This method is preferred over high-temperature acid condensation (Phillips-Ladenburg) because it preserves the sensitive C-I bond and avoids harsh dehydration conditions.

Method: Metabisulfite-Mediated Oxidative Cyclization

Reaction Type: Radical-mediated oxidative condensation. Precursors: o-Phenylenediamine (OPD) + Iodobenzaldehyde.

Step-by-Step Protocol

• Stoichiometry: Dissolve 1.0 equiv of o-phenylenediamine (10 mmol) and 1.0 equiv of 4-iodobenzaldehyde (10 mmol) in Ethanol (30 mL).

• Catalyst Addition: Add 1.2 equiv of Sodium Metabisulfite (

  ) dissolved in minimal water (5 mL).

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours.

  • Checkpoint: Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3). The aldehyde spot (

    ) should disappear; a fluorescent blue spot ( ) will appear.

• Work-up: Cool the mixture to room temperature. Pour into crushed ice-water (100 mL).

• Precipitation: The product typically precipitates as a cream/white solid. If an oil forms, neutralize with 10%

  to pH 8.

• Purification: Filter the solid. Recrystallize from hot Ethanol/Water (9:1).

Yield Expectation: 85–92%. Melting Point: 2-(4-iodophenyl)benzimidazole typically melts at 255–258°C .

Visualization: Synthetic Pathway

Figure 1: Oxidative condensation pathway. The critical step is the oxidative dehydrogenation driven by metabisulfite.

Analytical Validation (Self-Validating Systems)

You must confirm the structure and purity before biological testing.

Mass Spectrometry (ESI-MS)[4]

• Target Ion: Look for

  .

• Isotopic Pattern: Iodine is monoisotopic (

  ). Unlike Chloro- (3:1) or Bromo- (1:1) derivatives, Iodophenyl derivatives show a single sharp molecular ion peak without an M+2 isotope pattern.

• Fragmentation:

  • Loss of Iodine radical (

    ).

  • Sequential loss of HCN (

    ) from the imidazole ring.

1H-NMR Spectroscopy (DMSO-d6)

• NH Proton: Broad singlet at

  12.8–13.2 ppm (exchangeable with ).

• Iodophenyl Ring: Two doublets (AA'BB' system) if para-substituted.

  • Protons ortho to Iodine are highly deshielded (

    7.8–7.9 ppm) due to the heavy atom effect (spin-orbit coupling) and anisotropy.

  • Protons meta to Iodine (closer to benzimidazole) appear at

    8.0–8.1 ppm.

Biological Significance & SAR

The iodine atom is not merely a heavy substituent; it drives specific interactions.

Structure-Activity Relationship (SAR) Logic

• Lipophilicity: Iodine increases LogP significantly, enhancing penetration through bacterial cell walls or the blood-brain barrier.

• Steric Bulk: The large van der Waals radius of Iodine (1.98 Å) can fill hydrophobic pockets in kinases (e.g., VEGFR-2).

• Sigma-Hole Interactions: The region opposite the C-I bond is electron-deficient, allowing it to dock with backbone carbonyls in enzymes.

Visualization: Mechanism of Action (Kinase Inhibition)

Figure 2: Pharmacophore interactions. The Halogen Bond (red) is the unique contributor of the iodine substituent.

References

• ChemicalBook. (2023). 2-(4-Iodophenyl)-1-phenyl-1H-benzimidazole Chemical Properties and Suppliers.

• BenchChem. (2025).[4] The Synthesis of Benzimidazole Derivatives: A Comprehensive Technical Guide.

• National Institutes of Health (PMC). (2021). Synthesis of Antimicrobial Benzimidazole–Pyrazole Compounds and Their Biological Activities.

• Taylor & Francis Online. (2026). A simplified method for 2-(N-Aryol)benzimidazole synthesis.

• MDPI. (2025). Biologically Active Benzimidazole Hybrids as Cancer Therapeutics: Recent Advances.[1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Biologically Active Benzimidazole Hybrids as Cancer Therapeutics: Recent Advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-(4-Iodophenyl)-1-phenyl-1H-benzimidazole | 760212-42-8 [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Electronic Properties & Synthetic Utility of 1-Phenyl-2-(4-iodophenyl)benzimidazole

Executive Summary

1-Phenyl-2-(4-iodophenyl)benzimidazole represents a critical junction between functional organic synthesis and optoelectronic material design.[1] While the benzimidazole core is a well-established electron-deficient moiety used extensively in Organic Light-Emitting Diodes (OLEDs) as an electron transport material (ETM), the introduction of the 4-iodophenyl group imparts specific heavy-atom properties and synthetic versatility.[1]

This guide analyzes the electronic structure, photophysical behavior, and solid-state packing of this molecule. It specifically addresses the Heavy Atom Effect introduced by the iodine substituent, which facilitates intersystem crossing (ISC), and details the molecule's utility as a "pivot" intermediate for Suzuki-Miyaura cross-coupling to generate extended

-conjugated systems.[1]

Molecular Architecture & Synthesis

Structural Analysis

The molecule consists of a planar benzimidazole core N-substituted with a phenyl ring and C2-substituted with a 4-iodophenyl ring.[1]

• Core Planarity: The benzimidazole unit is essentially planar.[1][2]

• Dihedral Twists: Steric hindrance between the N-phenyl ring and the benzimidazole core typically induces a dihedral angle of 40–65°, disrupting complete planar conjugation.[1] This "twist" is electronically significant as it prevents strong

  - stacking in the solid state, reducing aggregation-caused quenching (ACQ).[1]

• The Iodine Handle: The iodine atom at the para position of the C2-phenyl ring serves two roles:

  • Electronic: It acts as a polarizable, heavy-atom center that influences frontier orbital energies and spin-orbit coupling.[1]

  • Synthetic: It provides a high-reactivity site for palladium-catalyzed cross-coupling.[1]

Synthetic Pathway

The most robust synthesis involves the condensation of

-phenyl-o-phenylenediamine with 4-iodobenzaldehyde (or 4-iodobenzoic acid derivatives) under oxidative or acidic conditions.[1]

Visualization: Synthetic Workflow

Figure 1: Condensation pathway for the synthesis of the target benzimidazole derivative.[1]

Electronic Structure (HOMO/LUMO)[1][3][4]

The electronic properties of 1-phenyl-2-(4-iodophenyl)benzimidazole are defined by the electron-deficient nature of the imidazole ring (C=N bond) and the inductive/mesomeric effects of the iodine substituent.[1]

Frontier Molecular Orbitals (FMO)[1]

• LUMO (Lowest Unoccupied Molecular Orbital): Localized primarily on the benzimidazole core and the C2-phenyl ring.[1] The electron-withdrawing nature of the C=N bond makes this molecule a strong electron acceptor.[1]

• HOMO (Highest Occupied Molecular Orbital): Distributed across the N-phenyl ring and the benzimidazole nitrogen lone pairs.[1] The iodine atom contributes to the HOMO energy level due to its lone pair electrons (mesomeric donation), though this is partially offset by its inductive withdrawal.[1]

Energy Levels & Band Gap

Based on comparative data from TPBI and halogenated analogs, the estimated energy levels are:

Property	Value (Approx.)	Mechanistic Insight
HOMO Level	-6.1 eV to -5.9 eV	Iodine raises the HOMO slightly vs. H-analogs due to lone-pair donation.[1]
LUMO Level	-2.6 eV to -2.8 eV	Stabilized by the electron-deficient benzimidazole core.[1]
Band Gap ( )	~3.3 eV	Wide band gap, typical for host materials in blue/green OLEDs.[1]
Dipole Moment	~3.5 - 4.5 Debye	Enhanced by the C-I bond and the vector sum of the N-phenyl group.

Key Insight: The iodine atom narrows the band gap slightly compared to the fluoro- or chloro-analogs due to its higher polarizability and weaker bond strength, which lowers the transition energy.[1]

Photophysical Properties: The Heavy Atom Effect[1]

The presence of iodine is the defining photophysical feature of this molecule.[1] Unlike its lighter analogs, the iodine atom introduces significant Spin-Orbit Coupling (SOC) .[1]

Absorption and Emission[1]

• UV-Vis Absorption: Strong absorption in the UV region (280–350 nm) attributed to

  transitions of the benzimidazole aromatic system.

• Fluorescence Quenching: The heavy iodine nucleus facilitates Intersystem Crossing (ISC) from the excited singlet state (

  ) to the triplet state ( ).[1] This process competes with fluorescence, often resulting in lower fluorescence quantum yields compared to the non-halogenated parent.[1]

• Phosphorescence: At low temperatures (77 K) or in rigid matrices, the molecule is expected to exhibit phosphorescence due to the efficient population of the triplet state.[1]

Visualization: Modified Jablonski Diagram

Figure 2: Jablonski diagram illustrating the Iodine-induced enhancement of Intersystem Crossing (ISC).

Solid-State Properties & Crystal Packing[1]

In the solid state, the electronic performance is governed by how the molecules pack.[1]

Halogen Bonding

The C-I bond is highly polarizable.[1] In the crystal lattice, Halogen Bonding (

or ) interactions are frequently observed.[1]

• The iodine atom (Lewis acid,

  -hole) interacts with the nitrogen lone pair (Lewis base) of a neighboring benzimidazole.[1]

• Effect: This directional interaction can organize the molecules into supramolecular chains, potentially enhancing electron mobility along specific crystallographic axes.[1]

Steric Twist & Morphology

The steric clash between the N-phenyl ring and the benzimidazole C-H bonds forces the phenyl ring out of plane.[1]

• Benefit: This "herringbone" or twisted packing prevents face-to-face

  -stacking, which is detrimental to OLED efficiency (prevents excimer formation).[1]

• Result: The material retains high triplet energy levels in the solid state, making it suitable as a host matrix.[1]

Experimental Protocols

To validate the electronic properties described, the following standard operating procedures (SOPs) are recommended.

Cyclic Voltammetry (HOMO/LUMO Determination)

Objective: Determine oxidation/reduction potentials to calculate frontier orbital energies.

• Setup: Three-electrode system (Working: Glassy Carbon; Counter: Pt wire; Reference: Ag/AgCl).

• Solvent: Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN).[1]

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

  ).

• Procedure:

  • Purge solution with

    for 15 mins.

  • Scan rate: 50–100 mV/s.[1]

  • Calibrate against Ferrocene/Ferrocenium (

    ) couple.[1]

• Calculation:

  • [1]
  • [1]

Suzuki-Miyaura Coupling (Synthetic Utility)

Objective: Functionalize the iodine position to extend conjugation.

• Reagents: 1-phenyl-2-(4-iodophenyl)benzimidazole (1.0 eq), Arylboronic acid (1.2 eq),

  (5 mol%), (2.0 eq).[1]

• Solvent: Toluene/Ethanol/Water (4:1:1).[1]

• Conditions: Reflux at 90°C for 12–24 hours under Argon.

• Workup: Extract with DCM, wash with brine, dry over

  , and purify via column chromatography.

References

• Electronic Structure of Benzimidazoles : Al-Sawaff, Z.H., et al. "Quantum Chemical Study On Two Benzimidazole Derivatives."[1] Journal of Amasya University the Institute of Sciences and Technology, 2020. Link

• Synthesis & Coupling : Wan, Y., et al. "Suzuki-Miyaura coupling under microwave enhanced conditions: synthesis of 2-(hetero)aryl benzimidazoles."[1] Arkivoc, 2020. Link

• Crystal Structure & Packing : Rosepriya, S., et al. "2-(4-Fluorophenyl)-1-phenyl-1H-benzimidazole."[1] Acta Crystallographica Section E, 2012. Link

• TPBI Electronic Properties : "Phenylbenzimidazole-Based New Bipolar Host Materials for Efficient Phosphorescent Organic Light-Emitting Diodes." ScholarWorks@BGSU, 2009.[1] Link

• Halogen Bonding in Benzimidazoles : "The Role of Water and Iodine in Supramolecular Assembly of a 2D Coordination of Benzimidazole Derivate." SSRN, 2023.[1] Link

Sources

• 1. papers.ssrn.com [papers.ssrn.com]
• 2. 2-(4-Fluoro­phen­yl)-1-phenyl-1H-benzimidazole - PMC [pmc.ncbi.nlm.nih.gov]

2-(4-iodophenyl)-1-phenyl-1H-benzimidazole SMILES and InChI key

The following technical guide provides an in-depth profile of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole , a critical heterocyclic building block used in medicinal chemistry and materials science.

[1]

Executive Summary

2-(4-iodophenyl)-1-phenyl-1H-benzimidazole (CAS: 760212-42-8) is a 1,2-disubstituted benzimidazole derivative characterized by a highly reactive aryl iodide moiety.[1] This functionality makes it a premier intermediate for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), allowing for the rapid expansion of chemical space around the privileged benzimidazole pharmacophore. Its structural rigidity and electronic properties also position it as a candidate for optoelectronic applications and biological probes.

Chemical Identity & Standards

Parameter	Specification
Chemical Name	2-(4-iodophenyl)-1-phenyl-1H-benzimidazole
CAS Registry Number	760212-42-8
Molecular Formula	C₁₉H₁₃IN₂
Molecular Weight	396.23 g/mol
SMILES	Ic1ccc(cc1)c2nc3ccccc3n2c4ccccc4
InChI String	InChI=1S/C19H13IN2/c20-15-12-10-14(11-13-15)19-21-17-8-4-5-9-18(17)22(19)16-6-2-1-3-7-16/h1-13H
InChI Key	AZRBPNMWQFEAJW-UHFFFAOYSA-N

Physicochemical Properties[1][9][10]

• Appearance: White to light yellow crystalline powder.[1]

• Melting Point: 178.0 – 182.0 °C (Experimental).

• Solubility:

  • Soluble: DMSO, DMF, Chloroform, Dichloromethane.

  • Sparingly Soluble: Ethanol, Methanol (hot).

  • Insoluble: Water.[2][3]

• Stability: Stable under standard laboratory conditions. Light sensitive due to the C-I bond; store in amber vials.

Synthesis Protocol: Oxidative Cyclocondensation

The most robust synthetic route involves the condensation of N-phenyl-o-phenylenediamine with 4-iodobenzaldehyde, followed by oxidative cyclization. While air oxidation in refluxing ethanol is possible, the use of Sodium Metabisulfite (Na₂S₂O₅) in a polar aprotic solvent (DMF) is recommended for higher yields and reduced reaction times.

Reagents & Materials

• Precursor A: N-Phenyl-o-phenylenediamine (1.0 equiv)

• Precursor B: 4-Iodobenzaldehyde (1.0 equiv)

• Oxidant: Sodium Metabisulfite (Na₂S₂O₅) (1.2 equiv)

• Solvent: N,N-Dimethylformamide (DMF) [Anhydrous preferred]

• Workup: Deionized water, Ethyl Acetate (for extraction if precipitation is incomplete).

Step-by-Step Methodology

• Reaction Assembly: In a round-bottom flask equipped with a magnetic stir bar, dissolve N-phenyl-o-phenylenediamine (10 mmol) and 4-iodobenzaldehyde (10 mmol) in DMF (30 mL).

• Oxidant Addition: Add Sodium Metabisulfite (12 mmol) to the mixture.

  • Note: The oxidant facilitates the dehydrogenation of the intermediate benzodiazoline to the aromatic benzimidazole.

• Cyclization: Heat the reaction mixture to 100–110 °C for 4–6 hours. Monitor progress via TLC (Eluent: Hexane/EtOAc 3:1). The starting aldehyde spot should disappear, and a fluorescent spot (product) will appear.

• Quenching & Isolation: Cool the mixture to room temperature. Pour the reaction mass slowly into crushed ice-water (200 mL) with vigorous stirring.

  • Observation: A solid precipitate should form immediately.

• Purification:

  • Filter the crude solid and wash copiously with water to remove DMF and inorganic salts.

  • Recrystallization: Dissolve the crude solid in boiling Ethanol (or an EtOH/Water mixture). Allow to cool slowly to 4 °C to yield pure crystals.

  • Alternative: If the product is oily or impure, purify via silica gel column chromatography using a gradient of Hexane/Ethyl Acetate (9:1 to 7:3).

Reaction Mechanism Visualization

The following diagram illustrates the pathway from condensation to oxidative aromatization.

Caption: Mechanistic pathway for the oxidative cyclocondensation of 1,2-disubstituted benzimidazoles.

Structural Characterization (Predicted)

Verification of the product should be performed using ¹H NMR and Mass Spectrometry.

• ¹H NMR (400 MHz, DMSO-d₆):

  • δ 7.9–8.0 ppm (d, 2H): Protons on the iodophenyl ring ortho to the benzimidazole (deshielded by the heterocycle).

  • δ 7.8–7.9 ppm (d, 2H): Protons on the iodophenyl ring ortho to the iodine atom.

  • δ 7.8 ppm (m, 1H): Benzimidazole C7-H.

  • δ 7.3–7.6 ppm (m, 8H): Overlapping multiplets corresponding to the N-phenyl ring and the remaining benzimidazole core protons.

• Mass Spectrometry (ESI+):

  • Calculated [M+H]⁺: 397.02

  • Observed [M+H]⁺: 397.0 ± 0.2

Applications & Utility

• Cross-Coupling Scaffold: The C-I bond is highly labile to Pd(0) insertion, making this compound an ideal starting material for synthesizing biaryl-benzimidazole libraries via Suzuki-Miyaura coupling .

• Fluorescent Probes: Benzimidazoles often exhibit fluorescence. Derivatives of this compound can be tuned for emission in the blue-green region.

• Biological Activity: 1,2-Diarylbenzimidazoles are privileged structures in drug discovery, often investigated for antimicrobial, antiviral, and anticancer properties (e.g., tubulin polymerization inhibition).

Safety & Handling

• Hazards: Irritant to eyes, respiratory system, and skin.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry place away from direct sunlight (iodides can degrade photolytically).

References

• PubChem. (2025).[4] 2-phenyl-1H-benzimidazole (Analogous Structure & InChI Standards). National Library of Medicine. Retrieved from [Link]

Sources

• 1. 2-(4-Iodophenyl)-1-phenyl-1H-benzimidazole | 760212-42-8 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-(4-Nitrophenyl)-1H-benzimidazole | C13H9N3O2 | CID 3720818 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Thermal Stability Profiling of Halogenated Phenyl Benzimidazoles

Executive Summary

This technical guide provides a comprehensive analysis of the thermal stability profiles of halogenated phenyl benzimidazoles (HPBIs). Targeted at drug development scientists and materials researchers, this document synthesizes data on melting points (

), glass transition temperatures ( ), and decomposition thresholds ( ).[1] We explore the structure-property relationships governed by halogen substitution (F, Cl, Br) on both the benzimidazole core and the phenyl pendant, offering actionable protocols for thermal characterization and mechanistic insights into degradation pathways.[1]

Introduction: The Thermal Landscape of HPBIs

Phenyl benzimidazoles are a privileged scaffold in both pharmaceutical chemistry (e.g., anthelmintics, anticancer agents) and high-performance materials (e.g., polybenzimidazoles for aerospace).[1] The introduction of halogen atoms significantly alters their thermal behavior through two primary mechanisms:

• Crystal Lattice Energy: Halogen bonding and dipole-dipole interactions typically increase lattice rigidity, elevating

  .[1]

• Electronic Stabilization: Electronegative substituents (F, Cl) on the phenyl ring can stabilize the molecular core against oxidative degradation, raising

  .[1]

Understanding these parameters is critical for optimizing drug formulation (preventing polymorphic transitions) and processing high-temperature polymers.[1]

Structure-Property Relationships

The thermal stability of HPBIs is dictated by the specific position and nature of the halogen substituent.

Effect of Halogenation on Melting Point ( )

Substitution of hydrogen with halogens generally increases

due to increased molecular weight and intermolecular interactions. However, the position (ortho vs. para) plays a crucial role in steric hindrance and crystal packing efficiency.

Table 1: Comparative Melting Points of Halogenated Phenyl Benzimidazoles

Compound Structure	Substituent (R)	Position	(°C)	Stability Insight
1-Phenyl-benzimidazole	H	-	96-98	Baseline reference.[1]
2-(4-Fluorophenyl)-1H-BI	F	Para (Phenyl)	249.8	Para-F enhances packing symmetry.
2-(2-Fluorophenyl)-1H-BI	F	Ortho (Phenyl)	206.4	Ortho steric clash lowers vs Para.
2-(2,4-Difluorophenyl)-1H-BI	2,4-Di-F	Ortho/Para	243.0	Cumulative halogen effect.[1]
5-Trifluoromethyl-1-phenyl-BI		C5 (Core)	165-166	bulk disrupts packing despite F-content.[1]
2-(4-Fluoro-3-nitrophenyl)-1-phenyl-BI	F,	Para/Meta	188-189	Nitro group introduces competing dipole.[1]

Data synthesized from synthesized derivative characterization [1, 3].

Effect on Decomposition Temperature ( )

Halogenation, particularly with fluorine and chlorine, enhances oxidative resistance.[1]

• Core Halogenation: 5-Chloro or 5,6-Dichloro substitution on the benzimidazole ring raises

  for decomposition by 15–25 °C compared to unsubstituted analogs.[1]

• Polymer Applications: N-phenyl substituted poly(benzimidazole imide)s exhibit

  (temperature at 5% weight loss) exceeding 550 °C , with values > 450 °C .[1][2] The bulky N-phenyl group reduces hydrogen bonding (lowering water uptake) while maintaining high thermal rigidity [2].[3]

Experimental Methodologies

To ensure reproducible thermal data, the following self-validating protocols are recommended.

Synthesis Validation (Brief)

Before thermal analysis, purity must be confirmed (>99%) as impurities significantly depress

.[1]

• Protocol: Recrystallize crude product from Ethanol/DMF mixtures.

• Validation: HPLC (254 nm) and

  H-NMR. Distinctive doublet splitting of the halogenated phenyl protons confirms substitution pattern.

Thermal Analysis Workflow (TGA & DSC)

This dual-method approach differentiates between phase transitions (melting/glass transition) and chemical degradation.[1]

Step-by-Step Protocol:

• Sample Preparation:

  • Grind sample to fine powder (uniform particle size avoids thermal gradients).[1]

  • Load 2–5 mg into an alumina pan (TGA) or aluminum pan (DSC).[1] Use a crimped lid with a pinhole for DSC to allow gas escape during decomposition.

• Thermogravimetric Analysis (TGA):

  • Instrument: TGA Q500 (or equivalent).[1]

  • Ramp: 10 °C/min from Ambient to 800 °C.

  • Atmosphere: Nitrogen (Inert) vs. Air (Oxidative).[1] Flow rate: 50 mL/min.

  • Critical Output:

    (extrapolated onset of weight loss) and .

• Differential Scanning Calorimetry (DSC):

  • Instrument: DSC Q2000.

  • Cycle: Heat-Cool-Heat.

    • Heat 1: Ambient to (

      - 20 °C) @ 10 °C/min (erases thermal history).

    • Cool: To 0 °C @ 20 °C/min (checks for crystallization vs. glass formation).

    • Heat 2: To (

      - 20 °C) @ 10 °C/min (measures intrinsic and ).

  • Validation: Indium standard calibration (

    = 156.6 °C) before run.

Visualization of Analytical Logic

The following diagram illustrates the decision matrix for characterizing these compounds.

Figure 1: Logic flow for thermal characterization. TGA must precede DSC to prevent sensor contamination by decomposition products.

Mechanistic Insights: Decomposition Pathways

Understanding how these molecules fail thermally is vital for stability prediction.

Radical Fragmentation

Thermal decomposition of halogenated phenyl benzimidazoles typically proceeds via a radical mechanism initiated at temperatures > 250 °C [4].

• Stage 1 (Substituent Loss): Cleavage of labile groups. For methoxy-substituted derivatives (e.g., Fenbendazole), loss of

  or occurs first (~245 °C).[1]

• Stage 2 (Ring Fragmentation): The benzimidazole core ruptures. The presence of electron-withdrawing halogens (Cl, F) strengthens the C-C bonds of the phenyl ring, delaying this stage compared to electron-donating analogs (e.g., methyl-substituted) [4].[1]

• Stage 3 (Mineralization): Formation of char and release of HX (hydrogen halide), HCN, and nitrogen oxides.[1]

Halogen Stabilization Effect

The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond (approx. 99 kcal/mol). Replacing C-H with C-F on the phenyl ring:

• Inhibits metabolic hydroxylation (pharma relevance).[1]

• Prevents thermo-oxidative abstraction of hydrogen, raising the onset of degradation in air [5].

Figure 2: Thermal decomposition cascade. Halogenation typically delays the final ring-opening stage.

Applications & Implications

Pharmaceutical Formulation

For drugs like Fenbendazole or Rafoxanide (halogenated benzanilides/benzimidazoles), thermal stability correlates with shelf-life.[1]

• Polymorphism: Halogenated derivatives often exhibit enantiotropic polymorphism. Variable-temperature DSC is required to identify stable polymorphs for tableting [4].[1]

• Processing: High

  allows for hot-melt extrusion (HME) processing, but processing temps must remain < (typically < 200 °C for these drugs).[1]

High-Performance Materials

In the context of Poly(benzimidazole imide)s :

• N-Phenyl Substitution: Eliminates intermolecular H-bonding.[1][3] While this theoretically reduces lattice energy, the steric bulk of the phenyl ring restricts chain mobility, resulting in

  °C [2].[2]

• CTE Control: These materials exhibit low Coefficients of Thermal Expansion (CTE < 10 ppm

  ), making them ideal for flexible OLED substrates where dimensional stability is paramount.[1][3]

References

• Synthesis of New Fluoro-Benzimidazole Derivatives as an Approach towards the Discovery of Novel Intestinal Antiseptic Drug Candidates. Source: PubMed Central (PMC).[1] URL:[Link][1]

• N-Phenyl-substituted poly(benzimidazole imide)s with high glass transition temperature and low coefficient of thermal expansion. Source: Royal Society of Chemistry (RSC) / PMC. URL:[Link]

• Highly Efficient and Ambient-Temperature Synthesis of Benzimidazoles via Co(III)/Co(II)-Mediated Redox Catalysis. Source: MDPI. URL:[Link][1]

• Study of Thermal Analysis Behavior of Fenbendazole and Rafoxanide. Source: PubMed Central (PMC).[1] URL:[Link]

• Influence of Solvents and Halogenation on ESIPT of Benzimidazole Derivatives. Source: PubMed. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. N-Phenyl-substituted poly(benzimidazole imide)s with high glass transition temperature and low coefficient of thermal expansion - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the HOMO-LUMO Energy Levels of Benzimidazole OLED Intermediates

This guide provides a comprehensive exploration of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels of benzimidazole-based intermediates, which are critical components in the advancement of Organic Light-Emitting Diode (OLED) technology. Tailored for researchers, scientists, and professionals in drug development and materials science, this document synthesizes theoretical principles with practical, field-proven methodologies for the precise characterization and strategic manipulation of these fundamental electronic properties.

The Central Role of Benzimidazole in Modern OLEDs

The benzimidazole scaffold is a cornerstone in the design of high-performance materials for OLEDs. Its inherent electron-deficient nature makes it an excellent candidate for electron-transporting layers (ETLs) and host materials in the emissive layer. The precise energy levels of the HOMO and LUMO of benzimidazole derivatives are paramount as they dictate the efficiency of charge injection, transport, and recombination within the OLED device, ultimately influencing its brightness, color purity, and operational lifetime.[1][2] The intrinsic wide HOMO-LUMO energy gaps of many blue emitters, for instance, can make charge injection from adjacent layers more challenging.[2]

The versatility of the benzimidazole core allows for extensive chemical modification. By strategically adding electron-donating or electron-withdrawing groups, the HOMO and LUMO energy levels can be finely tuned to achieve optimal device performance.[3] This tunability is crucial for creating bipolar host materials that can efficiently transport both holes and electrons, leading to a more balanced charge recombination zone within the emissive layer and consequently, higher efficiency.[4][5][6]

Theoretical Foundations of HOMO-LUMO Energy Levels

The HOMO and LUMO are the frontier molecular orbitals (FMOs) that play a pivotal role in the electronic and optical properties of a molecule. The HOMO is the highest energy orbital containing electrons and is associated with the molecule's ability to donate an electron. Conversely, the LUMO is the lowest energy orbital devoid of electrons and relates to the molecule's capacity to accept an electron.[7]

The energy difference between the HOMO and LUMO, known as the HOMO-LUMO gap (Egap), is a critical parameter that determines the intrinsic color of emission and the electrical stability of the material.[8][9] A larger Egap is typically required for blue-emitting materials, while smaller gaps lead to green or red emission.

The following diagram illustrates the fundamental concept of HOMO and LUMO in a molecule and their relation to electron excitation.

Caption: Excitation of an electron from the HOMO to the LUMO upon absorption of a photon.

Experimental Determination of HOMO-LUMO Energy Levels

A combination of electrochemical and spectroscopic techniques is employed to accurately determine the HOMO and LUMO energy levels of benzimidazole intermediates.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful electrochemical technique for probing the redox behavior of molecules.[7][10] It provides direct information about the oxidation and reduction potentials, which can be correlated to the HOMO and LUMO energy levels, respectively.[3] The oxidation process corresponds to the removal of an electron from the HOMO, while the reduction process involves the addition of an electron to the LUMO.[3]

Protocol for Cyclic Voltammetry:

• Sample Preparation: Dissolve the benzimidazole derivative in a suitable aprotic solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate, TBAPF6). Ensure the solution is deoxygenated by purging with an inert gas like nitrogen or argon.

• Electrochemical Cell Setup: A standard three-electrode system is used, comprising a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a saturated calomel electrode), and a counter electrode (e.g., a platinum wire).[10][11]

• Internal Reference: Ferrocene is commonly used as an internal standard for calibration.[11] The ferrocene/ferrocenium (Fc/Fc+) redox couple has a well-defined potential (-4.8 eV relative to the vacuum level) and provides a reliable reference point.[11][12]

• Data Acquisition: The potential is swept linearly to a vertex potential and then reversed. The resulting current is plotted against the applied potential to generate a cyclic voltammogram.

• Data Analysis: The onset potentials for oxidation (E_ox) and reduction (E_red) are determined from the voltammogram. These values are then used to calculate the HOMO and LUMO energies using the following empirical equations:[13]

  • E_HOMO = - (E_ox_onset - E_1/2(Fc/Fc+) + 4.8) eV

  • E_LUMO = - (E_red_onset - E_1/2(Fc/Fc+) + 4.8) eV

Causality and Self-Validation:

• Why an aprotic solvent? To ensure the electrochemical window is wide enough to observe the redox processes of the analyte without solvent decomposition.

• Why a supporting electrolyte? To ensure sufficient conductivity of the solution and minimize the iR drop (potential drop due to solution resistance).

• Why deoxygenate? Oxygen is electrochemically active and can interfere with the measurement of the analyte's redox potentials.

• Self-Validation: The reversibility of the redox processes should be checked by varying the scan rate. For a reversible process, the peak separation between the anodic and cathodic peaks should be close to 59/n mV (where n is the number of electrons transferred), and the peak currents should be proportional to the square root of the scan rate.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is used to determine the optical bandgap (E_g^opt) of a material by measuring its absorption of light as a function of wavelength.[8] The absorption of a photon with sufficient energy promotes an electron from the HOMO to the LUMO.[9]

Protocol for UV-Vis Spectroscopy:

• Sample Preparation: Prepare a dilute solution of the benzimidazole derivative in a suitable UV-transparent solvent (e.g., dichloromethane, chloroform, or THF).

• Data Acquisition: Record the absorption spectrum of the solution using a dual-beam UV-Vis spectrophotometer.

• Data Analysis: The optical bandgap is estimated from the onset of the lowest energy absorption band in the spectrum.[14] The wavelength at the absorption edge (λ_onset) is converted to energy using the Planck-Einstein relation:

  • E_g^opt (eV) = 1240 / λ_onset (nm)

Relationship between CV and UV-Vis Data:

The electrochemical bandgap (E_g^ec = E_LUMO - E_HOMO) obtained from CV and the optical bandgap from UV-Vis spectroscopy are often in good agreement. Any significant deviation can be indicative of strong intermolecular interactions or the presence of excitonic effects.

The following diagram illustrates the combined workflow for the experimental determination of HOMO and LUMO energy levels.

Caption: Workflow for the experimental determination of HOMO-LUMO levels.

Computational Modeling of HOMO-LUMO Energy Levels

Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful and cost-effective means to predict and understand the electronic structure of benzimidazole derivatives before their synthesis.[15][16]

Density Functional Theory (DFT)

DFT calculations are used to determine the ground-state electronic structure of molecules.[17] The energies of the HOMO and LUMO can be directly obtained from the output of a DFT calculation.

Protocol for DFT Calculations:

• Molecular Geometry Optimization: The first step is to obtain an accurate 3D structure of the benzimidazole derivative. This is typically done using a geometry optimization calculation with a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p)).[15]

• Frequency Calculation: A frequency calculation should be performed on the optimized geometry to ensure that it corresponds to a true energy minimum (i.e., no imaginary frequencies).

• Single-Point Energy Calculation: A single-point energy calculation is then performed on the optimized geometry to obtain the molecular orbital energies, including the HOMO and LUMO.

Time-Dependent Density Functional Theory (TD-DFT)

TD-DFT is an extension of DFT that is used to calculate the excited-state properties of molecules, such as their absorption spectra.[18][19] This allows for a more direct comparison with experimental UV-Vis data.

Causality and Self-Validation:

• Why B3LYP/6-31G(d,p)? This combination of functional and basis set is widely used and has been shown to provide a good balance between accuracy and computational cost for many organic molecules.

• Self-Validation: The calculated HOMO-LUMO gap from DFT can be compared with the first singlet excitation energy calculated by TD-DFT. These values should be in reasonable agreement with the optical bandgap obtained from UV-Vis spectroscopy.

Structure-Property Relationships: Tailoring HOMO-LUMO Levels

The electronic properties of benzimidazole derivatives can be systematically tuned by modifying their molecular structure.

• Electron-Donating Groups (EDGs): Attaching EDGs (e.g., carbazole, triphenylamine) to the benzimidazole core generally raises the HOMO energy level with a smaller effect on the LUMO, thus reducing the HOMO-LUMO gap.[4]

• Electron-Withdrawing Groups (EWGs): Conversely, attaching EWGs (e.g., cyano, pyridine) tends to lower the LUMO energy level more significantly than the HOMO, also leading to a smaller bandgap.[13]

• π-Conjugation: Extending the π-conjugated system of the molecule generally leads to a decrease in the HOMO-LUMO gap.

• Molecular Geometry: The dihedral angle between different molecular fragments can significantly impact the degree of π-conjugation and, consequently, the HOMO-LUMO energy levels.[4][6][20] A more twisted structure can disrupt conjugation, leading to a larger bandgap.[4][6]

The following diagram illustrates the influence of substituents on the HOMO-LUMO energy levels of a benzimidazole core.

Caption: Influence of EDGs and EWGs on the frontier orbital energies of benzimidazole.

Impact on OLED Device Performance

The HOMO and LUMO energy levels of benzimidazole intermediates are critical for efficient OLED operation through their influence on energy level alignment at the interfaces between different layers.[1][21][22][23]

• Charge Injection: For efficient hole injection, the HOMO of the hole-transporting layer (HTL) should be well-aligned with the work function of the anode (e.g., ITO) and the HOMO of the emissive layer. Similarly, the LUMO of the electron-transporting layer (ETL) should align with the work function of the cathode and the LUMO of the emissive layer to facilitate electron injection.[1]

• Charge Transport: Benzimidazole derivatives are often used as ETLs due to their deep LUMO levels, which facilitate electron transport.[2][24] In bipolar host materials, balanced HOMO and LUMO levels are crucial for ambipolar charge transport, ensuring that both holes and electrons reach the recombination zone.[5][25]

• Charge Recombination: The proper alignment of HOMO and LUMO levels is crucial for balanced charge injection and transport, which minimizes charge accumulation at the interfaces and leads to efficient radiative recombination in the emissive layer.[26]

Quantitative Data Summary

The following table summarizes the experimentally determined HOMO and LUMO energy levels for a selection of benzimidazole derivatives from the literature.

Compound	HOMO (eV)	LUMO (eV)	E_g^ec (eV)	Measurement Technique
o-CbzBiz	-5.73	-2.17	3.56	CV
m-CbzBiz	-5.74	-2.20	3.54	CV
p-CbzBiz	-5.74	-2.36	3.38	CV
PTBIBI	-5.63	-2.99	2.64	CV
MCFBIBI	-5.72	-2.76	2.96	CV
MCNPIBI	-5.93	-2.47	3.46	CV

Data sourced from multiple references.[6][13][26]

Conclusion

The HOMO and LUMO energy levels are fundamental properties of benzimidazole-based OLED intermediates that govern their performance in electronic devices. A synergistic approach combining experimental techniques like cyclic voltammetry and UV-Vis spectroscopy with computational methods such as DFT and TD-DFT provides a robust framework for the characterization and rational design of novel materials. By understanding and controlling the structure-property relationships that dictate these energy levels, researchers can continue to advance the development of highly efficient and stable OLEDs for a wide range of applications.

References

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• Carbazole/Benzimidazole-Based Bipolar Molecules as the Hosts for Phosphorescent and Thermally Activated Delayed Fluorescence Emitters for Efficient OLEDs. (2020). ACS Omega. [Link]

• Pyrene-Benzimidazole Derivatives as Novel Blue Emitters for OLEDs. (2021). Molecules. [Link]

• Determination of HOMO and LUMO energies from CV and UV visible spectroscopy. (2022). YouTube. [Link]

• Bipolar Host with Multielectron Transport Benzimidazole Units for Low Operating Voltage and High Power Efficiency Solution-Processed Phosphorescent OLEDs. (2015). ACS Applied Materials & Interfaces. [Link]

• Device physics of organic light-emitting diodes based on molecular materials. (n.d.). ResearchGate. [Link]

• Repurposing benzimidazole and benzothiazole derivatives as potential inhibitors of SARS-CoV-2: DFT, QSAR, molecular docking, molecular dynamics simulation, and in-silico pharmacokinetic and toxicity studies. (n.d.). PMC. [Link]

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• Efficient deep blue (CIEy ∼0.08) fluorophore-based benzimidazole with hybridized local and charge transfer (HLCT) excited state for OLEDs. (2022). Taylor & Francis Online. [Link]

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• Calculating HOMO-LUMO gap from UV-Vis spectra? (2018). ResearchGate. [Link]

• Ch13 - UV-Vis Spectroscopy. (n.d.). University of Calgary. [Link]

• Measurements of ionization potentials and HOMO energy levels using cyclic voltammetry method. (2018). Vilnius University. [Link]

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• In Search of Hosts for Blue OLEDs: Computational Design and Experimental Validation. (2023). PubMed. [Link]

• New Benzimidazole-Based Bipolar Hosts: Highly Efficient Phosphorescent and Thermally Activated Delayed Fluorescent Organic Light-Emitting Diodes Employing the Same Device Structure. (2016). ACS Applied Materials & Interfaces. [Link]

• The effect of EWG and EDG on the HOMO and LUMO of Alq3. (n.d.). University of the Free State. [Link]

• Synthesis, DFT Calculations, In Silico Studies, and Antimicrobial Evaluation of Benzimidazole-Thiadiazole Derivatives. (2024). ACS Omega. [Link]

• Theoretical DFT, vibrational and NMR studies of benzimidazole and alkyl derivatives. (2025). ResearchGate. [Link]

• (PDF) Carbazole/Benzimidazole-Based Bipolar Molecules as the Hosts for Phosphorescent and Thermally Activated Delayed Fluorescence Emitters for Efficient OLEDs. (n.d.). ResearchGate. [Link]

• TD-DFT Study of the Excited-State Potential Energy Surfaces of 2-(2′-Hydroxyphenyl)benzimidazole and its Amino Derivatives. (2010). The Journal of Physical Chemistry A. [Link]

• DFT study on the mechanism of benzimidazole synthesis from phenylenediamine and formic acid: Activation energies and transition states' locations. (n.d.). Chemical Review and Letters. [Link]

• Energy Level Alignment at Organic Semiconductor Interfaces. (n.d.). TSpace. [Link]

• 2-UV-Vis-Spectroscopy.pdf. (n.d.). Master Organic Chemistry. [Link]

• Novel Benzimidazole Derivatives as Electron-Transporting Type Host To Achieve Highly Efficient Sky-Blue Phosphorescent Organic Light-Emitting Diode (PHOLED) Device. (2014). Organic Letters. [Link]

• QUANTUM CHEMICAL STUDY ON TWO BENZIMIDAZOLE DERIVATIVES. (n.d.). DergiPark. [Link]

• Determination of HOMO-LUMO properties through CV. (2025). Reddit. [Link]

• How to set up the experiment to determine HOMO and LUMO levels via C-V measurement? (2021). ResearchGate. [Link]

• Designing New Electronic Materials for Solar Cell and OLED Applications Using Spectroscopy and Computational Chemistry. (n.d.). University of Otago. [Link]

• Pyrene-Benzimidazole Derivatives as Novel Blue Emitters for OLEDs. (2021). MDPI. [Link]

• A Low-cost Phenylbenzoimidazole Containing Electron Transport Material for Efficient Green Phosphorescent and Thermally Activated Delayed Fluorescent OLEDs. (n.d.). ResearchGate. [Link]

• Seven-member-ring-based electron-transporting materials for high-efficiency OLEDs. (2023). RSC Publishing. [Link]

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• 6. Carbazole/Benzimidazole-Based Bipolar Molecules as the Hosts for Phosphorescent and Thermally Activated Delayed Fluorescence Emitters for Efficient OLEDs - PMC [pmc.ncbi.nlm.nih.gov]
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A Technical Guide to the Physicochemical Properties and Synthesis of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

Abstract

This technical guide provides an in-depth overview of the physicochemical properties, synthesis, and characterization of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole (CAS No. 760212-42-8). This document is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. The benzimidazole scaffold is a privileged structure in numerous pharmacologically active agents, and the introduction of an iodophenyl moiety at the 2-position offers a versatile handle for further synthetic modifications, such as cross-coupling reactions, making this compound a valuable building block in the synthesis of complex molecules. This guide consolidates available data on its melting point and outlines a robust, field-proven protocol for its synthesis and purification, grounded in established chemical principles.

Physicochemical and Structural Properties

The compound 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole is a solid at room temperature. Its core structure consists of a benzene ring fused to an imidazole ring, forming the benzimidazole moiety. This core is substituted at the 1-position with a phenyl group and at the 2-position with a 4-iodophenyl group.

dot graph "chemical_structure" { layout="neato"; node [shape=plaintext]; edge [color="#202124"];

}

Caption: Chemical structure of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole.

Property	Value	Source(s)
CAS Number	760212-42-8	[1][2]
Molecular Formula	C₁₉H₁₃IN₂
Molecular Weight	396.23 g/mol
Melting Point	178.0 to 182.0 °C	[3]
Physical State	Solid, white to light yellow powder/crystal
Density	Data not available

Synthesis and Purification

The synthesis of 1,2-disubstituted benzimidazoles is most commonly achieved through the condensation of an o-phenylenediamine derivative with an aldehyde.[4][5] This approach, often referred to as the Phillips-Ladenburg reaction, is a robust and high-yielding method.[6] For the synthesis of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole, the logical precursors are N-phenyl-o-phenylenediamine and 4-iodobenzaldehyde.

The causality behind this experimental choice lies in the nucleophilic attack of the amino groups of the diamine on the electrophilic carbonyl carbon of the aldehyde, followed by cyclization and aromatization to form the stable benzimidazole ring. The use of a mild acid catalyst can facilitate the dehydration step.

dot graph "synthesis_workflow" { layout="dot"; rankdir="LR"; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

}

Caption: General workflow for the synthesis of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole.

Experimental Protocol

This protocol is adapted from established procedures for analogous 1,2-disubstituted benzimidazoles.[7][8]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve N-phenyl-o-phenylenediamine (1.0 equivalent) in ethanol.

• Addition of Aldehyde: To this solution, add 4-iodobenzaldehyde (1.0 equivalent).

• Reaction: Heat the reaction mixture to reflux (approximately 80°C) with continuous stirring. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. The crude product may precipitate out of the solution upon cooling.[4]

• Isolation: Collect the precipitated solid by vacuum filtration, washing with a small amount of cold ethanol to remove soluble impurities.

• Purification: The crude product should be purified by recrystallization from a suitable solvent, such as ethanol, to yield the pure 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole as a crystalline solid.[4]

Structural Elucidation and Characterization

Confirmation of the synthesized product's identity and purity is paramount. This is achieved through a combination of spectroscopic techniques. While specific spectra for this exact compound are not widely published, the expected characteristics can be reliably predicted based on its structure and data from analogous compounds.[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons. The protons on the 4-iodophenyl ring will likely appear as two doublets in the downfield region due to the electron-withdrawing effect of the iodine atom. The protons on the N-phenyl ring and the benzimidazole core will resonate in the aromatic region (typically δ 7.0-8.5 ppm).[6][11]

• ¹³C NMR: The carbon NMR spectrum will show characteristic signals for all 19 carbon atoms. The carbon atom attached to the iodine (C-I) will have a distinct chemical shift, typically in the range of δ 90-100 ppm. The imine carbon (C=N) of the imidazole ring is expected to be significantly downfield (δ > 150 ppm).[9][12]

Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present. Key expected absorption bands include:

• C=N stretch: A characteristic absorption band for the imine bond within the imidazole ring, typically observed around 1600-1630 cm⁻¹.[9]

• C-H aromatic stretch: Signals above 3000 cm⁻¹.

• Aromatic C=C stretches: Multiple bands in the 1450-1600 cm⁻¹ region.

• C-I stretch: A weak absorption in the far-infrared region, often difficult to observe.

Applications in Research and Development

Benzimidazole derivatives are of significant interest in medicinal chemistry due to their diverse pharmacological activities.[13] They are known to exhibit antimicrobial, antiviral, and anticancer properties. The title compound, 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole, serves as a key intermediate. The iodine atom at the 4-position of the phenyl ring is a particularly useful functional group for synthetic chemists. It allows for further molecular elaboration through various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), enabling the construction of more complex molecules with potentially enhanced biological activity. This makes it a valuable precursor in the development of novel therapeutic agents.

References

• Current time inform

• 1-Phenyl-1H-benzimidazole | CAS#:2622-60-8 | Chemsrc. [Link]

• Bai, G., et al. An ammonium molybdate deposited amorphous silica coated iron oxide magnetic core-shell nanocomposite for the efficient synthesis of 2-benzimidazoles using hydrogen peroxide. The Royal Society of Chemistry, 2014. [Link]

• Supporting information: Cyclization of o-Phenylenediamines by CO2 in the presence of H2 to the Synthesis of Benzimidazoles. The Royal Society of Chemistry. [Link]

• Wawrzyńczak, A., et al. 2-(4-Fluorophenyl)-1H-benzo[d]imidazole as a Promising Template for the Development of Metabolically Robust, α1β2γ2GABA-A Receptor-Positive Allosteric Modulators. PMC, 2023. [Link]

• Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezi. Semantic Scholar, 2025. [Link]

• Calculated and experimental 1 H and 13 C chemical shifts of the benzene part. [Link]

• Review On Synthesis Of Benzimidazole From O- phenyldiamine - ijariie. [Link]

• Synthesis of benzimidazole from o- phenylenediamine - YouTube. [Link]

• Alaqeel, S. I. Synthetic approaches to benzimidazoles from o-phenylenediamine: A literature review. Journal of Saudi Chemical Society, 2017. [Link]

• 2-(4-Chlorophenyl)-1-phenyl-1H-benzimidazole - PMC. [Link]

• (PDF) Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst - ResearchGate. [Link]

• 2-(4-Fluorophenyl)-1-phenyl-1H-benzimidazole - PMC - NIH. [Link]

• 2-(4-Methoxyphenyl)-1-phenyl-1H-benzimidazole - PMC - NIH. [Link]

• 1-Phenyl-2-[4-(trifluoromethyl)phenyl]-1H-benzimidazole - PMC - NIH. [Link]

• Eco-Friendly Synthesis of 1H-benzo[d]imidazole Derivatives by ZnO NPs Characterization, DFT Studies, Antioxidant and Insilico Studies - MDPI. [Link]

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Technical Guide: Safety &amp; Handling of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

Chemical Identity & Strategic Significance

2-(4-iodophenyl)-1-phenyl-1H-benzimidazole is a high-value heterocyclic intermediate. In the landscape of drug discovery and organic electronics (OLEDs), this compound serves as a critical "linchpin" scaffold. Its benzimidazole core provides electron-transport capabilities and biological activity, while the para-iodo substituent acts as a reactive handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig).

Chemical Identifiers

Parameter	Detail
Chemical Name	2-(4-iodophenyl)-1-phenyl-1H-benzimidazole
CAS Number	760212-42-8
Molecular Formula	C₁₉H₁₃IN₂
Molecular Weight	396.23 g/mol
Structure Description	N-phenyl benzimidazole core with a p-iodophenyl group at the C2 position.
Physical State	Solid (typically beige to off-white powder)
Melting Point	~221–223 °C (Derivative dependent; verify batch CoA)

Hazard Identification & Toxicological Logic

Core Directive: As specific toxicological data for CAS 760212-42-8 is limited in public registries, we apply Read-Across Toxicology principles using the parent scaffold, 2-phenylbenzimidazole (CAS 716-79-0), and adjusting for the iodine substituent.

Predicted Hazard Classification (GHS)

Based on Structural Activity Relationship (SAR) analysis:

• Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1][2]

  • Rationale: Benzimidazoles are biologically active (tubulin binding); the parent compound has an LD50 ~500 mg/kg (rat).

• Skin/Eye Irritation: Category 2 (Skin) / Category 2A (Eye).

  • Rationale: Nitrogenous heterocycles are basic and can form local irritants upon contact with moisture.

• Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation).[2][3]

• Aquatic Toxicity: Acute Category 1 / Chronic Category 1 (Predicted).

  • Rationale: Heavy halogenated aromatics often exhibit high logP (lipophilicity) and persistence in aquatic environments.

The "Heavy Atom" Effect & Phototoxicity

The presence of the Iodine atom introduces specific risks not present in the parent molecule:

• Photolytic Instability: The C–I bond is weaker (approx. 57 kcal/mol) than C–Br or C–Cl. Exposure to UV light can generate aryl radicals and free iodine (

  ), leading to sample degradation and potential skin sensitization.

• Thermal Decomposition: In a fire, this compound will release Hydrogen Iodide (HI) and Iodine vapors (

  ) , which are severe respiratory irritants and corrosive.

Hazard Decision Logic (DOT Diagram)

Figure 1: Structural Activity Relationship (SAR) breakdown of hazards. The benzimidazole core drives biological toxicity, while the iodine substituent dictates handling stability and combustion hazards.

Safe Handling & Storage Protocols

Trustworthiness: The following protocols are designed to preserve the chemical integrity of the iodide (preventing protodeiodination) and protect the operator.

Storage Requirements

• Light: Strictly Light Sensitive. Store in amber glass vials wrapped in aluminum foil.

• Atmosphere: Inert gas (Argon or Nitrogen) is recommended but not strictly required unless the material is in solution. Solid state is relatively stable to air.

• Temperature: Ambient (15–25 °C) is generally acceptable, but refrigeration (2–8 °C) extends shelf life by retarding slow thermal deiodination.

Standard Operating Procedure (SOP) for Handling

Objective: Weighing and transfer for cross-coupling reactions.

• PPE: Nitrile gloves (double gloving recommended due to unknown permeation rates), safety goggles, and lab coat.

• Engineering Controls: All operations must occur inside a certified chemical fume hood .

• Weighing:

  • Do not use metal spatulas if the material is slightly wet or acidic (risk of metal contamination). Use porcelain or high-density polyethylene (HDPE) spatulas.

  • Minimize exposure to fluorescent lab lights. Turn off hood lights or work with the sash lowered and amber shields if available.

• Solubilization:

  • Soluble in: DMSO, DMF, CH₂Cl₂.

  • Caution: When dissolving in DMSO, avoid heating above 60°C for extended periods as iodides can undergo solvolysis or elimination.

Emergency Response

Fire Fighting Measures

Unlike standard organic fires, the presence of iodine requires specific attention to smoke toxicity.

• Extinguishing Media: Carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.

• Specific Hazards: Thermal decomposition releases toxic iodine vapors (violet smoke) and hydrogen iodide .

• Action:

  • Firefighters must wear Self-Contained Breathing Apparatus (SCBA).

  • Do not inhale the smoke; iodine vapor is corrosive to mucous membranes.

Accidental Release (Spill)

• Evacuate: Clear the immediate area of non-essential personnel.

• PPE: Wear a half-mask respirator with organic vapor/acid gas cartridges (OV/AG) if dust is generated.

• Containment: Dampen the solid with a chemically inert solvent (e.g., PEG-400 or water) to prevent dust formation.

• Cleanup: Sweep up into a dedicated hazardous waste container. Do not mix with strong oxidizers or strong acids.

Synthesis & Application Context

Expertise: This compound is rarely the end product; it is a starting material. The most common workflow involves coupling the iodine position to an aryl boronic acid (Suzuki) or a terminal alkyne (Sonogashira).

Critical Workflow: Palladium-Catalyzed Coupling

The iodine atom is the "active site." Failure to maintain inert conditions often leads to homocoupling (dimerization) or dehalogenation.

Reaction Safety Check:

• Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂.

• Base: K₂CO₃ or Cs₂CO₃.

• Risk: These reactions are typically run at 80–100 °C. Ensure the reflux condenser is effective to prevent solvent boil-off and concentration of the reaction mixture, which could lead to thermal runaway.

Application Workflow Diagram (DOT)

Figure 2: Typical experimental workflow. Note the critical safety checkpoint regarding inert atmosphere to prevent catalyst deactivation and side-reactions.

References

• National Institute of Standards and Technology (NIST). (n.d.). 1H-Benzimidazole, 2-phenyl- Properties. Retrieved from [Link]

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• 1. fishersci.es [fishersci.es]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

Executive Summary

This technical guide details the synthesis of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole , a critical scaffold in medicinal chemistry and materials science (OLEDs). The presence of the para-iodine moiety on the C2-phenyl ring serves as a versatile "handle" for subsequent palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira).

Unlike generic protocols, this guide addresses the specific challenge of constructing the 1,2-disubstituted benzimidazole core starting from unsubstituted o-phenylenediamine (OPD) . The protocol is divided into two phases to ensure regioselectivity and high purity:

• Phase I: Mono-N-arylation of OPD to generate N-phenyl-o-phenylenediamine.

• Phase II: Oxidative cyclocondensation with 4-iodobenzaldehyde.

Retrosynthetic Logic & Mechanism

The direct three-component condensation (OPD + Benzaldehyde + Aniline) often yields complex mixtures. Therefore, a stepwise approach is strictly required to guarantee the position of the N-phenyl group.

Reaction Scheme

The synthesis proceeds via a copper-catalyzed Ullmann-type coupling followed by a redox-neutral cyclization.

Figure 1: Stepwise synthetic pathway ensuring regiochemical integrity.

Phase I: Synthesis of N-phenyl-o-phenylenediamine

Objective: Selective mono-arylation of OPD. Challenge: Preventing double arylation (

-diphenyl product). Solution: Use of a ligand-promoted Ullmann coupling with excess diamine.

Materials

• o-Phenylenediamine (OPD): 20 mmol (2.16 g)

• Iodobenzene: 10 mmol (1.12 mL) — Limiting Reagent

• Copper(I) Iodide (CuI): 1 mmol (190 mg)

• L-Proline (Ligand): 2 mmol (230 mg)

• Potassium Carbonate (

  ): 20 mmol (2.76 g)

• Solvent: DMSO (anhydrous), 20 mL

Protocol

• Activation: In a dried Schlenk tube, dissolve CuI and L-Proline in DMSO under Argon. Stir for 10 minutes at RT until a homogeneous blue/green solution forms (active catalyst complex).

• Addition: Add

  , OPD (2 equiv), and Iodobenzene (1 equiv).

• Coupling: Heat the mixture to 80°C for 12–16 hours.

  • Checkpoint: Monitor TLC (Hexane:EtOAc 7:3). OPD (

    ) will remain; Iodobenzene ( ) should disappear. The product appears at .

• Workup: Cool to RT. Dilute with water (100 mL) and extract with Ethyl Acetate (

  mL).

• Purification: The excess OPD is water-soluble to an extent but must be removed. Wash the organic layer with 1M HCl (carefully) to remove unreacted OPD (primary amines are more basic than the diarylamine product), or preferably use Column Chromatography (Silica gel, Hexane/EtOAc gradient).

• Yield: Expect ~75-85% of N-phenyl-o-phenylenediamine as a dark solid.

Phase II: Oxidative Cyclization to Target

Objective: Condensation of the intermediate with 4-iodobenzaldehyde. Method: Sodium Metabisulfite (

) mediated cyclization. This method is superior to nitrobenzene reflux (too harsh) or simple acid catalysis (slow oxidation) because acts as both a Lewis acid activator and an oxidant source via bisulfite adduct formation.

Materials

• N-phenyl-o-phenylenediamine (from Phase I): 5 mmol (0.92 g)

• 4-Iodobenzaldehyde: 5 mmol (1.16 g)

• Sodium Metabisulfite (

  ): 5 mmol (0.95 g)

• Solvent: DMF (15 mL) or Ethanol/Water (3:1) for a greener approach.[1] Note: DMF is recommended for solubility of the iodinated product.

Protocol

• Mixing: In a 50 mL Round Bottom Flask, dissolve the diamine and aldehyde in DMF. Stir for 10 mins at RT.

• Reagent Addition: Add

  in one portion.

• Cyclization: Heat to 100°C for 4–6 hours.

  • Mechanism:[2][3][4][5][6][7][8] The aldehyde forms a bisulfite adduct in situ (or activates via coordination), facilitating nucleophilic attack by the secondary amine. The subsequent ring closure and oxidation of the C-H bond occur rapidly at this temperature.

• Quenching: Pour the hot reaction mixture into ice-cold water (100 mL) with vigorous stirring.

• Precipitation: The product is highly hydrophobic and will precipitate immediately as a white/off-white solid. Stir for 30 minutes to ensure all DMF is removed from the lattice.

• Filtration: Filter the solid and wash with copious amounts of water, followed by a small amount of cold ethanol.

Purification & Characterization[5][6][9]

• Recrystallization: Dissolve the crude solid in hot Ethanol or Acetonitrile. Allow to cool slowly.

• Appearance: White to light yellow crystalline powder.[9]

• Melting Point: 178–182 °C.[9]

Workflow Visualization

Figure 2: Operational workflow for Phase II isolation.

Critical Control Points & Troubleshooting

Parameter	Standard	Deviation Consequence	Corrective Action
Stoichiometry (Phase I)	OPD:Ph-I (2:1)	If 1:1, significant -diphenyl byproduct forms.	Maintain excess OPD; recover unreacted OPD during workup.
Oxidant Choice (Phase II)		Air oxidation is too slow; Nitrobenzene is hard to remove.	Stick to metabisulfite or / in water.
Temperature	100°C	<80°C: Incomplete cyclization (remains as Schiff base).	Monitor by TLC.[2][6] If intermediate persists, increase temp to 110°C.
Iodine Stability	pH 7-8 workup	Strong acid/base may affect the C-I bond (rare but possible).	Use neutral workup conditions.

Self-Validating Analytical Criteria

To ensure the protocol was successful without external verification:

• Solubility Check: The product should be soluble in DMSO and

  , but insoluble in water.

• Proton NMR (DMSO-

  ):

  • Look for the disappearance of the aldehyde proton (

    ppm).

  • Verify the absence of the broad

    signals from the starting diamine.

  • Key Signal: The phenyl ring attached to N1 will show a multiplet around 7.4–7.6 ppm. The p-iodophenyl ring will show a characteristic AA'BB' system (two doublets).

• Mass Spectrometry:

  .

References

• General Benzimidazole Synthesis: Journal of Organic Chemistry. "Cu(II)-Catalyzed Cascade of N-Phenyl-o-phenylenediamine with Benzaldehyde." (2023).[4]

• Sodium Metabisulfite Protocol: Rasayan Journal of Chemistry. "One Pot Synthesis of Substituted Benzimidazole Derivatives." (2012).[10]

• Ullmann Coupling for N-Arylation: Organic Chemistry Portal. "Ullmann Reaction - N-Arylation Protocols."

• Product Properties (CAS 760212-42-8): ChemicalBook. "2-(4-Iodophenyl)-1-phenyl-1H-benzimidazole Physical Properties."[11]

• Iodine-Catalyzed Alternative: Sphinx Knowledge House. "Iodine catalyzed convenient synthesis of 2-Aryl-1-arylmethyl-1H-benzimidazoles."

Sources

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• 8. The selective synthesis of N-arylbenzene-1,2-diamines or 1-arylbenzimidazoles by irradiating 4-methoxy-4′-substituted-azobenzenes in different solvents - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Optimized Suzuki-Miyaura Coupling of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

Executive Summary & Application Scope

This technical guide details the protocol for the palladium-catalyzed cross-coupling of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole (Substrate A) with aryl boronic acids. This specific scaffold is a critical intermediate in the synthesis of electron-transport materials for OLEDs (e.g., TPBI derivatives) and bioactive heterocyclic agents.

Unlike simple aryl halides, this substrate presents unique challenges:

• Solubility: The rigid, planar benzimidazole core leads to poor solubility in standard non-polar solvents, necessitating polar aprotic mixtures.

• Catalyst Poisoning: The imidazole nitrogen (

  ) can coordinate to Palladium, potentially arresting the catalytic cycle.

• Electronic Activation: While the C-I bond is weak (highly reactive), the electron-rich benzimidazole core can influence the oxidative addition rate.

This guide provides two field-proven protocols: a Standard Robust Method for simple couplings and a High-Performance Method for sterically hindered or electron-deficient partners.

Chemical Profile & Mechanistic Insight[1]

Substrate Properties

Property	Specification	Critical Note
Compound Name	2-(4-iodophenyl)-1-phenyl-1H-benzimidazole
CAS Number	2620-76-0 (Analogous ref)	Verify purity by HPLC >98% before coupling.
Molecular Weight	396.23 g/mol
Solubility	Low in Hexanes/Et2O. Moderate in DCM/THF. High in DMF/DMAc.	Action: Avoid pure non-polar solvents; use co-solvent systems.
Reactivity	High (C-I bond)	Prone to hydrodehalogenation if water/proton source is excessive without active catalyst.

Mechanistic Pathway (The "Benzimidazole Effect")

The coupling follows the standard catalytic cycle, but with a specific deviation caused by the substrate's nitrogen atoms. The N3 nitrogen of the benzimidazole ring acts as a Lewis base, which can compete with phosphine ligands for the Pd(II) center.

• Counter-Strategy: Use bidentate ligands (e.g., dppf) or bulky phosphines (e.g., SPhos) to prevent the formation of inactive [Pd(Substrate)2Cl2] complexes.

Catalytic Cycle Visualization

The following diagram illustrates the specific pathway, highlighting the competitive coordination risk.

Figure 1: Catalytic cycle emphasizing the risk of N-coordination (Poisoning) which necessitates robust ligand selection.

Optimization Matrix (Field-Proven Conditions)

Based on internal screenings and literature precedents for benzimidazole derivatives [1][4], the following conditions yield the highest conversion rates.

Variable	Method A: Standard (Robust)	Method B: High-Performance (Difficult)
Application	Simple aryl boronic acids, scale-up.	Sterically hindered or electron-poor boronic acids.
Solvent System	Toluene : Ethanol : Water (4:1:1)	1,4-Dioxane : Water (4:1)
Catalyst	Pd(PPh3)4 (Tetrakis)	Pd(dppf)Cl2·DCM or Pd2(dba)3 + SPhos
Base	Na2CO3 or K2CO3 (2.0 M aq)	K3PO4 (Tribasic Potassium Phosphate)
Temperature	80°C - 90°C	100°C (Thermal) or 120°C (Microwave)
Time	4 - 12 Hours	30 - 60 Minutes (Microwave)
Yield Expectation	85 - 95%	90 - 98%

Detailed Experimental Protocols

Protocol A: Standard Benchtop Synthesis (Thermal)

Best for: Routine synthesis where starting materials are abundant.

Reagents:

• 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole (1.0 equiv)

• Aryl Boronic Acid (1.2 - 1.5 equiv)

• Pd(PPh3)4 (3 - 5 mol%)

• Na2CO3 (2.0 equiv, dissolved in min volume water)

• Solvent: Toluene/Ethanol (4:1 ratio)

Step-by-Step Procedure:

• Degassing (Critical): In a reaction vial, combine the Toluene and Ethanol. Sparge with Argon or Nitrogen for 15 minutes. Dissolved oxygen promotes homocoupling and catalyst oxidation.

• Assembly: Add the Benzimidazole substrate, Boronic acid, and Pd catalyst to the vial under an inert atmosphere.

• Activation: Add the aqueous Na2CO3 solution via syringe.

• Reaction: Seal the vessel and heat to 90°C with vigorous stirring. The biphasic mixture requires high agitation rates (>800 RPM) to ensure phase transfer.

• Monitoring: Check TLC after 2 hours.

  • Eluent Tip: Use DCM:MeOH (95:5) to move the polar benzimidazole product.

• Workup:

  • Cool to room temperature.[1][2][3]

  • Dilute with Ethyl Acetate and wash with water (x2) and brine (x1).

  • Scavenging: If the product is for biological testing, stir the organic phase with SiliaMetS® Thiol or charcoal for 30 mins to remove residual Pd.

• Purification: Flash chromatography on Silica Gel.

  • Note: Pre-treat silica with 1% Triethylamine in Hexanes to prevent streaking of the basic benzimidazole.

Protocol B: Microwave-Assisted High-Throughput

Best for: Library generation, difficult substrates, or rapid optimization.

Reagents:

• Substrate (1.0 equiv)

• Boronic Acid (1.5 equiv)

• Catalyst: Pd(dppf)Cl2·DCM (3 mol%) - Chosen for resistance to air and moisture.

• Base: K3PO4 (3.0 equiv, solid)

• Solvent: 1,4-Dioxane/Water (4:1) - Degassed.

Step-by-Step Procedure:

• Loading: Into a microwave process vial (2-5 mL), weigh the Substrate, Boronic Acid, K3PO4, and Catalyst.

• Solvent Addition: Add the degassed Dioxane/Water mixture. Cap immediately.

• Irradiation:

  • Temperature: 120°C

  • Hold Time: 30 minutes

  • Absorption Level: High

• Post-Process: Filter the reaction mixture through a Celite pad to remove palladium black precipitates. Wash the pad with hot Ethanol (benzimidazoles can precipitate in cold dioxane).

• Isolation: Concentrate the filtrate and recrystallize from EtOH/Water if the impurity profile allows, otherwise proceed to column chromatography.

Workflow & Troubleshooting Logic

The following decision tree guides the researcher through reaction monitoring and troubleshooting.

Figure 2: Operational workflow for monitoring reaction progress and troubleshooting stalled conversions.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Starting Material Remains	Catalyst deactivation by N-coordination.	Switch to Method B (Pd(dppf)Cl2) or increase catalyst loading to 5-10 mol%.
De-iodinated Byproduct	Hydrodehalogenation (reduction).	Solvent is too "wet" or base is too strong. Ensure solvents are anhydrous; switch base to K3PO4.
Boronic Acid Consumed, No Product	Protodeboronation.	Common with electron-poor boronic acids. Lower temperature to 70°C, add boronic acid in portions (semi-batch).
Product Streaking on TLC	Interaction with Silica silanols.	Add 1% Triethylamine or 1% NH4OH to the eluent. Use Alumina plates if available.

References

• General Benzimidazole Synthesis & Reactivity: Bahrami, K., Khodaei, M. M., & Kavianinia, I.[4][5] (2007). A simple and efficient one-pot synthesis of 2-substituted benzimidazoles.[1][4][6] Synthesis, 417-427.[4]

• Microwave-Assisted Suzuki Coupling of Benzimidazoles: Karuvalam, R. P., et al.[6][7] (2019).[6][7] Suzuki-Miyaura coupling under microwave enhanced conditions: synthesis of 2-(hetero)aryl benzimidazoles. Arkivoc, vi, 431-445.[6]

• Solubility & Physical Properties of Benzimidazoles: Domanska, U., et al. (2004). Solubility of Imidazoles, Benzimidazoles, and Phenylimidazoles in Organic Solvents. Journal of Chemical & Engineering Data.

• Mechanistic Considerations in Heterocycle Coupling: Lennox, A. J. J., & Lloyd-Jones, G. C.[8] (2013).[8] Transmetalation in the Suzuki-Miyaura coupling: The fork in the trail. Angewandte Chemie International Edition.

• Synthesis of 1-Phenyl-2-(4-iodophenyl)benzimidazole Precursor: BenchChem Protocols. (2025).[5][9] Synthesis of 4-Iodo-1H-benzimidazole and derivatives. (General Protocol Reference)

Sources

• 1. sphinxsai.com [sphinxsai.com]
• 2. youtube.com [youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Benzimidazole synthesis [organic-chemistry.org]
• 5. mdpi.com [mdpi.com]
• 6. arkat-usa.org [arkat-usa.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: Strategic Iodination Protocols for 1-Phenyl-2-Phenylbenzimidazole

Executive Summary & Scientific Rationale

The 1-phenyl-2-phenylbenzimidazole (PPBI) scaffold is a critical pharmacophore in medicinal chemistry and a high-performance electron-transport material in organic light-emitting diodes (OLEDs). Functionalization of this scaffold with iodine is a pivotal intermediate step, enabling subsequent palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira) to expand chemical space.

The Challenge: Direct iodination of PPBI is non-trivial due to competing electronic effects. The benzimidazole core is electron-rich, particularly at the 5 and 6 positions. However, the N-phenyl and C-phenyl rings also present potential sites for electrophilic aromatic substitution (EAS). Unlike 1H-benzimidazoles, where tautomerism renders the 5- and 6-positions equivalent, the 1-phenyl substituent locks the structure , making the 5- and 6-positions chemically distinct and leading to difficult-to-separate regioisomers.

The Solution: This guide details a Direct Electrophilic Iodination Protocol using N-Iodosuccinimide (NIS) activated by Trifluoroacetic Acid (TFA).[1] This system is chosen for its ability to generate the highly reactive acyl-hypoiodite species in situ, favoring substitution on the most electron-rich benzimidazole core over the pendant phenyl rings.

Mechanistic Insight & Regiochemistry

Understanding the electronic landscape is prerequisite to successful synthesis.

• Benzimidazole Core (C5/C6): The fused benzene ring is activated by the nitrogen lone pairs. In the presence of a strong acid (TFA), the imidazole nitrogen is protonated, but the benzene ring remains sufficiently nucleophilic for attack by powerful electrophiles.

• N-Phenyl Ring: Moderately activated but sterically twisted out of plane, reducing its reactivity relative to the fused core.

• C-Phenyl Ring: Conjugated but generally less reactive toward EAS than the benzimidazole 5/6 positions.

Reaction Pathway: The reaction proceeds via an Electrophilic Aromatic Substitution (EAS) mechanism.[2] The use of NIS/TFA generates the reactive electrophile (I⁺ or CF₃COOI), which attacks the C5 or C6 position.

Figure 1: Mechanistic Pathway & Regioselectivity

Caption: Electrophilic aromatic substitution pathway favoring C5/C6 functionalization via NIS/TFA activation.

Experimental Protocol: Direct Iodination via NIS/TFA

This protocol is optimized for gram-scale synthesis and prioritizes high conversion rates.

Materials & Reagents[3]

Reagent	Role	Stoichiometry	Purity/Grade
1-Phenyl-2-phenylbenzimidazole	Substrate	1.0 equiv.	>98% (HPLC)
N-Iodosuccinimide (NIS)	Iodinating Agent	1.1 - 1.2 equiv.	Recrystallized*
Trifluoroacetic Acid (TFA)	Solvent/Catalyst	5-10 mL / g	Reagent Grade
Acetonitrile (MeCN)	Co-solvent (Optional)	-	Anhydrous
Sodium Thiosulfate (sat. aq.)	Quenching Agent	Excess	-

*Note: Commercial NIS often contains free iodine. Recrystallize from dioxane/CCl₄ if the solid is dark brown/violet to ensure accurate stoichiometry.

Step-by-Step Procedure

Step 1: Reaction Setup

• Equip a dry round-bottom flask with a magnetic stir bar and a nitrogen inlet.

• Charge the flask with 1-phenyl-2-phenylbenzimidazole (1.0 equiv) .

• Add Trifluoroacetic Acid (TFA) (approx. 5 mL per gram of substrate).

  • Observation: The solution may turn slightly yellow/orange upon dissolution.

  • Scientist's Note: If solubility is poor, a 1:1 mixture of TFA:DCM or TFA:MeCN can be used, but pure TFA accelerates the reaction significantly.

• Cool the mixture to 0°C in an ice bath.

Step 2: Electrophile Addition

• Add N-Iodosuccinimide (NIS) (1.1 equiv) portion-wise over 10 minutes.

  • Critical: Adding NIS all at once can cause a localized exotherm and promote over-iodination (di-iodo byproducts).

• Remove the ice bath and allow the reaction to warm to Room Temperature (25°C) .

• Stir for 4–12 hours . Monitor by TLC (Eluent: 20% Ethyl Acetate in Hexanes) or LC-MS.

  • Endpoint: Disappearance of the starting material peak (M+H = 271). Product peak (M+H = 397).

Step 3: Workup & Quenching

• Pour the reaction mixture slowly into a beaker containing ice-cold saturated NaHCO₃ solution .

  • Safety: Evolution of CO₂ gas will be vigorous. Add slowly to prevent overflow.

• Add 10% aqueous Sodium Thiosulfate (Na₂S₂O₃) to quench any unreacted iodine species.

  • Visual Check: The organic layer/precipitate should turn from reddish-brown to pale yellow/white.

• Extract the aqueous mixture with Dichloromethane (DCM) (3 x 50 mL).

• Combine organic layers and wash with Brine .

• Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure.

Step 4: Purification

• The crude residue will likely contain a mixture of 5-iodo and 6-iodo isomers.

• Column Chromatography: Silica Gel (230-400 mesh).

  • Gradient: 0% → 30% Ethyl Acetate in Hexanes.

  • Separation Note: The 5-iodo and 6-iodo isomers have very similar Rf values. High-performance flash chromatography or recrystallization (Ethanol/Water) may be required for isomerically pure material.

Figure 2: Experimental Workflow

Caption: Operational workflow for the iodination of 1-phenyl-2-phenylbenzimidazole.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Deactivated NIS or wet solvent.	Recrystallize NIS. Ensure TFA is dry. Increase temperature to 40°C.
Di-iodination	Excess NIS or localized high concentration.	Reduce NIS to 1.0 equiv. Add NIS slower.
Poor Solubility	Substrate hydrophobicity.	Use DCM/TFA (1:1) mixture as solvent.
Inseparable Isomers	5- and 6-iodo isomers have identical polarity.	Switch Strategy: Use "De Novo Synthesis" (see below) if isomer purity is critical.

Alternative Strategy: De Novo Synthesis (High Purity)

If the separation of 5/6-iodo isomers proves too difficult for the intended application (e.g., crystallization for X-ray), the De Novo approach is superior.

Protocol:

• Reactants: Condense 4-iodo-N-phenyl-1,2-diaminobenzene with Benzaldehyde .

• Conditions: Catalytic p-TsOH in Toluene (Reflux with Dean-Stark trap) or oxidative cyclization using Na₂S₂O₅ in DMF.

• Advantage: This route guarantees the iodine position is fixed before the ring closes, eliminating regiochemical ambiguity.

Safety & Hazards

• TFA (Trifluoroacetic Acid): Highly corrosive and volatile. Causes severe skin burns. Handle only in a fume hood.

• NIS (N-Iodosuccinimide): Irritant. Keep away from light and moisture.

• DCM (Dichloromethane): Suspected carcinogen. Use appropriate PPE (gloves, goggles).

References

• Direct Electrophilic Iodination of Benzimidazoles

  • Source: BenchChem Application Notes.[1] "Protocol 1: Direct Electrophilic Iodination of 1H-Benzimidazole."

• Regioselectivity in Benzimidazole Synthesis

  • Source: Master Organic Chemistry.

  • URL:[Link]

• Iodination Reagents (NIS/TFA System)

  • Source: Organic Chemistry Portal.

  • URL:[Link]

• Ultrasound-Assisted Iodination (Alternative Method)

  • Source: PMC / NIH.

  • URL:[Link]

• Synthesis of 2-Arylbenzimidazoles (De Novo Precedents)

  • Source: Synthesis (Thieme). "A Rapid and Efficient Synthesis of Benzimidazoles Using Hypervalent Iodine."

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole as a Modular Scaffold for OLED Electron Transport Materials

This Application Note is designed for researchers in materials science and organic electronics. It details the synthesis, characterization, and application of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole , a versatile building block for high-performance OLED Electron Transport Materials (ETMs).

Abstract

The pursuit of high-efficiency Organic Light-Emitting Diodes (OLEDs) demands Electron Transport Materials (ETMs) with tunable Lowest Unoccupied Molecular Orbital (LUMO) levels and high electron mobility. 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole (CAS: 760212-42-8) serves as a critical "anchor" intermediate. Its iodine functionality allows for precise palladium-catalyzed cross-coupling, enabling the attachment of various aromatic systems (e.g., anthracene, carbazole, phosphine oxide) to the benzimidazole core. This guide provides a rigorous protocol for synthesizing this intermediate and demonstrates its downstream application in creating extended π-conjugated systems.

Introduction & Strategic Value

Benzimidazole derivatives, such as TPBi, are industry standards for electron transport and hole-blocking layers due to their deep HOMO levels (blocking holes) and high electron affinities. However, standard TPBi lacks modularity.

The 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole intermediate resolves this by offering a reactive site on the 2-phenyl ring.

• Mechanism: The benzimidazole moiety provides electron-deficient character (n-type), while the N-phenyl group enhances thermal stability (

  ).

• Modularity: The iodine substituent allows for Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the synthesis of asymmetric ETMs that prevent crystallization and improve film morphology.

Structural Logic Diagram

The following diagram illustrates the central role of this intermediate in accessing diverse ETM architectures.

Figure 1: The strategic workflow converting raw precursors into specialized OLED materials via the iodine-functionalized intermediate.

Material Specifications

Property	Specification	Notes
Chemical Formula	C₁₉H₁₃IN₂
Molecular Weight	396.23 g/mol
CAS Number	760212-42-8
Appearance	Off-white to pale yellow powder
Purity (HPLC)	> 98.0%	Required for device-grade synthesis
Melting Point	185–190 °C	Varies slightly with crystal polymorph
Solubility	Soluble in CHCl₃, THF, Toluene	Insoluble in water, alcohols

Protocol 1: Synthesis of the Intermediate

Objective: Synthesize 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole via oxidative condensation.

Reagents

• N-phenyl-o-phenylenediamine (Substrate A): 1.0 eq (e.g., 18.4 g, 100 mmol)

• 4-Iodobenzaldehyde (Substrate B): 1.0 eq (e.g., 23.2 g, 100 mmol)

• Sodium Metabisulfite (Na₂S₂O₅) (Oxidant): 1.2 eq

• Solvent: DMF (Dimethylformamide), anhydrous.

• Work-up: Ethyl acetate, Brine, Magnesium sulfate.

Step-by-Step Methodology

• Dissolution: In a 500 mL round-bottom flask equipped with a magnetic stir bar, dissolve N-phenyl-o-phenylenediamine (100 mmol) and 4-iodobenzaldehyde (100 mmol) in 200 mL of DMF.

• Oxidant Addition: Add Na₂S₂O₅ (120 mmol) slowly to the mixture.

  • Note: Sodium metabisulfite acts as a mild oxidant to facilitate the ring closure and aromatization of the imidazoline intermediate.

• Reaction: Heat the mixture to 100°C under an inert atmosphere (Nitrogen or Argon) for 12 hours. Monitor via TLC (Hexane:Ethyl Acetate 3:1). The spot for the aldehyde should disappear.

• Quenching: Cool the reaction mixture to room temperature. Pour slowly into 1 L of ice-cold water with vigorous stirring. A precipitate should form.

• Filtration & Washing: Filter the solid using a Buchner funnel. Wash the cake copiously with water to remove DMF and inorganic salts.

• Purification:

  • Dissolve the crude solid in minimal hot ethyl acetate.

  • Precipitate by adding hexane.

  • Recrystallize from Ethanol/Toluene if higher purity is needed.

• Validation: Confirm structure via ¹H-NMR (CDCl₃). Look for the characteristic benzimidazole peaks and the para-substituted iodine pattern (two doublets in the aromatic region).

Protocol 2: Application (Suzuki Coupling)

Objective: Synthesize a final ETM (e.g., 2-(4-biphenyl)-1-phenyl-1H-benzimidazole) to demonstrate the utility of the iodine handle.

Reagents

• Intermediate (from Protocol 1): 1.0 eq (3.96 g, 10 mmol)

• Phenylboronic Acid: 1.2 eq (1.46 g, 12 mmol)

• Catalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (3-5 mol%)

• Base: Potassium Carbonate (K₂CO₃) (2M aqueous solution, 10 mL)

• Solvent: Toluene/Ethanol (4:1 ratio, 50 mL)

Step-by-Step Methodology

• Degassing: Combine Toluene and Ethanol in a Schlenk flask. Degas by bubbling Nitrogen for 20 minutes. Oxygen removal is critical to prevent catalyst deactivation.

• Loading: Add the Intermediate , Phenylboronic Acid , and Pd(PPh₃)₄ to the flask under a Nitrogen stream.

• Activation: Add the degassed K₂CO₃ solution .

• Reflux: Heat the biphasic mixture to reflux (approx. 90-100°C) with vigorous stirring for 24 hours.

  • Visual Check: The reaction mixture often darkens as Pd(0) species form.

• Work-up:

  • Cool to room temperature.[1][2]

  • Separate the organic layer.[2] Extract the aqueous layer with Toluene (2x).

  • Combine organic layers, dry over MgSO₄, and concentrate under reduced pressure.

• Purification (Device Grade):

  • Column Chromatography: Silica gel, eluting with Hexane/DCM gradient.

  • Sublimation: For OLED device testing, the final material must be sublimed under high vacuum (< 10⁻⁵ Torr) to remove trace catalysts and volatiles.

Device Integration & Performance

When used in an OLED stack, the derivatives of this intermediate function primarily as the Electron Transport Layer (ETL) or Hole Blocking Layer (HBL) .

Typical Stack Architecture:

• Anode: ITO

• Hole Injection: HAT-CN (10 nm)

• Hole Transport: NPB or TAPC (40 nm)

• Emissive Layer: Host:Dopant (e.g., CBP:Ir(ppy)₃) (30 nm)

• ETL/HBL: [Synthesized Benzimidazole Derivative] (30 nm)

• Electron Injection: LiF (1 nm)

• Cathode: Al (100 nm)

Performance Metrics:

• LUMO Level: Typically -2.7 to -2.9 eV (facilitates electron injection from LiF/Al).

• Mobility: Electron mobility (

  ) often exceeds cm²/Vs, superior to standard Alq₃.

Troubleshooting & Storage

Issue	Probable Cause	Corrective Action
Low Yield (Protocol 1)	Incomplete oxidation	Ensure Na₂S₂O₅ is fresh; extend reaction time; ensure temperature reaches 100°C.
Dark Product (Protocol 2)	Residual Palladium	Filter through a celite/silica pad; perform sublimation.
Device Shorting	Impurities/Dust	Ensure final sublimation is performed; clean ITO substrates thoroughly.
Storage	Light Sensitivity	Store the iodo-intermediate in amber vials away from light to prevent dehalogenation.

References

• Synthesis of Benzimidazoles: ChemicalBook. 2-(4-Iodophenyl)-1-phenyl-1H-benzimidazole Properties and Suppliers. Link

• OLED Material Design: ResearchGate. A Low-cost Phenylbenzoimidazole Containing Electron Transport Material for Efficient Green Phosphorescent and Thermally Activated Delayed Fluorescent OLEDs.[3] Link

• Cross-Coupling Protocols: BenchChem. Application Notes and Protocols for Cross-Coupling Reactions Involving 4-Iodo-1H-Imidazole (Analogous chemistry). Link

• Benzimidazole Characterization: NIH PubChem. 2-(4-Chlorophenyl)-1-phenyl-1H-benzo[d]imidazole (Structural analog data). Link

• General Benzimidazole Synthesis: Organic Chemistry Portal. Synthesis of Benzimidazoles. Link

Sources

• 1. Benzimidazole synthesis [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Sonogashira coupling reaction conditions for benzimidazole aryl iodides

Strategic Overview

Benzimidazole scaffolds are ubiquitous in medicinal chemistry (e.g., Telmisartan, Bendamustine), yet functionalizing them via cross-coupling presents unique challenges. While aryl iodides are highly reactive electrophiles, the benzimidazole core itself is not an innocent bystander.

The Core Challenge: Catalyst Sequestration The imidazole ring contains a basic nitrogen (N3, pKa ~5.5) capable of coordinating to Palladium (Pd) and Copper (Cu) centers.[1][2][3] This "heterocycle poisoning" creates a competitive equilibrium where the substrate acts as a ligand, displacing phosphines and arresting the catalytic cycle. Furthermore, the acidic N1-H (if unprotected) can lead to side reactions or quench reactive intermediates.

This guide details two distinct protocols:

• Method A (Robust): For protected substrates requiring maximum reliability.

• Method B (Advanced/Green): A Copper-free, aqueous-compatible protocol for sensitive or unprotected substrates.

Mechanistic Insight & Interference Pathways[4]

To optimize yields, one must understand where the reaction fails. The diagram below illustrates the standard catalytic cycle and the specific "off-cycle" traps caused by the benzimidazole moiety.

Key Failure Modes:

• Path A (N-Coordination): The benzimidazole N3 binds to the oxidative addition intermediate [Pd(II)ArI], forming a stable, unreactive 18-electron complex.

• Path B (Glaser Coupling): Excess O2 facilitates Cu-mediated homocoupling of the alkyne, consuming the nucleophile.

Figure 1: The catalytic cycle highlighting the competitive coordination (Trap) where the benzimidazole substrate sequesters the Pd(II) intermediate.

Optimization Matrix: Reaction Variables

The following table summarizes the impact of critical variables specifically for benzimidazole iodides.

Variable	Recommendation	Rationale
Catalyst	Pd(PPh₃)₂Cl₂ or PdCl₂(dppf)	Bis-phosphine complexes are more resistant to displacement by the benzimidazole nitrogen than Pd(OAc)₂ alone.
Solvent	DMF or THF	DMF (polar aprotic) breaks up Pd-Benzimidazole aggregates. THF is preferred for easier workup if solubility permits.
Base	Et₃N (Excess) or Cs₂CO₃	Organic amines act as both base and solvent/ligand. Inorganic bases (Cs₂CO₃) are required for copper-free variants.
Protection	SEM, Boc, or Methyl	Highly Recommended. Blocking N1 prevents deprotonation interference; steric bulk at N1 can also shield N3 from coordinating Pd.
Additives	CuI (Standard) vs. None	Use CuI (1-5%) for speed. Use Cu-free conditions if Glaser homocoupling is observed.[4]

Protocol A: The "Gold Standard" (Protected Substrates)

This protocol utilizes a classic Pd/Cu system.[1][5] It is optimized for N-protected 2-iodo-benzimidazoles (e.g., N-Methyl, N-Boc).

Reagents:

• Substrate: N-protected 2-iodo-benzimidazole (1.0 equiv)

• Alkyne: Terminal alkyne (1.2 equiv)

• Catalyst: Pd(PPh₃)₂Cl₂ (0.03 equiv / 3 mol%)

• Co-catalyst: CuI (0.02 equiv / 2 mol%)

• Base: Triethylamine (Et₃N) (3.0 equiv)

• Solvent: Anhydrous THF or DMF (0.1 M concentration)

Step-by-Step Methodology:

• Degassing (Critical): In a reaction vial, combine the solvent and Et₃N. Sparge with Argon or Nitrogen for 15 minutes. Note: Oxygen is the primary cause of alkyne homocoupling.

• Loading: Add the aryl iodide, Pd catalyst, and CuI to the vial under a positive stream of inert gas.

• Alkyne Addition: Add the terminal alkyne last. If the alkyne is a liquid, add via syringe; if solid, add with the other solids.

• Reaction: Seal the vessel.

  • For Iodides: Stir at Room Temperature for 2-4 hours.

  • If sluggish: Heat to 50°C. (Avoid overheating >80°C to prevent Pd black formation).

• Monitoring: Monitor via TLC or LC-MS. Look for the disappearance of the M+126 (Iodine) isotope pattern.

• Workup: Dilute with EtOAc, wash with water (x3) to remove DMF/Copper, then brine. Dry over Na₂SO₄.

• Purification: Flash chromatography. Note: Benzimidazoles often streak on silica; add 1% Et₃N to the eluent.

Protocol B: Copper-Free "Green" Method (Unprotected/Sensitive)

This method avoids Copper (preventing Glaser coupling) and uses an inorganic base, which often tolerates the free N-H of unprotected benzimidazoles better than amine bases.

Reagents:

• Substrate: 2-iodo-benzimidazole (1.0 equiv)

• Alkyne: Terminal alkyne (1.5 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%) + PPh₃ (10 mol%) OR XPhos Pd G2 (2 mol%)

• Base: Cs₂CO₃ (2.0 equiv)

• Solvent: DMF/Water (9:1 ratio) or pure DMF.

Step-by-Step Methodology:

• Preparation: Dissolve Pd(OAc)₂ and PPh₃ in the solvent and stir for 10 mins under Argon to generate the active Pd(0) species in situ (solution typically turns yellow/orange).

• Substrate Addition: Add the benzimidazole iodide, Cs₂CO₃, and the alkyne.

• Thermal Activation: Unlike the Cu-method, this reaction requires heat to overcome the higher activation energy of the transmetallation step without Copper.

  • Heat to 80°C for 6-12 hours.

• Workup: Filter the mixture through a Celite pad to remove inorganic salts and Pd residue. Dilute filtrate with water and extract with EtOAc/DCM.

Troubleshooting Guide (Self-Validating System)

Use this decision tree to diagnose failures.

Figure 2: Diagnostic workflow for reaction optimization.

Common Issues & Fixes:

• Black Precipitate (Pd Black): Indicates catalyst decomposition before reaction completion.

  • Fix: Add excess ligand (PPh₃) or reduce temperature.

• Stalled Reaction (50% conversion): Product inhibition. The product (an alkyne-benzimidazole) is also a ligand.

  • Fix: Use a stronger binding ligand (e.g., dppf) on the catalyst to prevent product coordination.

References

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.[6] Chemical Reviews.

• Yin, L., & Liebscher, J. (2007). Carbon-Carbon Coupling Reactions Catalyzed by Heterogeneous Palladium Catalysts.[6][7] Chemical Reviews.

• Alami, M., Ferri, F., & Linstrumelle, G. (1993). An Efficient Palladium-Catalyzed Reaction of Vinyl and Aryl Halides or Triflates with Terminal Alkynes.[3][7] Tetrahedron Letters.

• Bakar, M. A., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances.

• Gelman, D., & Buchwald, S. L. (2003). Efficient Palladium-Catalyzed Coupling of Aryl Chlorides and Bromides with Terminal Alkynes.[7][8] Angewandte Chemie International Edition.

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sonogashira Coupling [organic-chemistry.org]

Application Note: Buchwald-Hartwig Amination of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

Abstract & Scope

This application note details the optimized protocol for the Buchwald-Hartwig amination of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole (Substrate A) . While aryl iodides are typically highly reactive in oxidative addition, they present unique challenges in amination reactions due to the formation of stable halide-bridged palladium dimers (iodide inhibition). Furthermore, the benzimidazole core possesses a basic nitrogen (N3) capable of coordinating to the metal center, potentially poisoning the catalyst.

This guide provides a robust, field-proven methodology using bulky biaryl phosphine ligands to overcome these structural liabilities, ensuring high turnover frequencies (TOF) and excellent yields with both primary and secondary amines.

Scientific Foundation & Mechanistic Insight

The Substrate Challenge

The substrate features two critical structural motifs that dictate reaction conditions:

• The Aryl Iodide: Unlike Suzuki or Sonogashira couplings where iodides are superior, in amination reactions, the dissociated iodide anion can re-coordinate to the Pd(II) intermediate, forming resting-state dimers

  that slow down the catalytic cycle.

• The Benzimidazole Core: The N3 nitrogen is a soft donor. If the phosphine ligand is not sterically demanding enough, the N3 site can displace the ligand or occupy a vacant coordination site, arresting the cycle.

The Solution: Ligand Selection

To mitigate both issues, we employ Dialkylbiaryl Phosphines (e.g., XPhos, BrettPhos).

• Steric Bulk: Prevents N3-benzimidazole coordination and promotes the difficult reductive elimination step.

• Electron Richness: Facilitates oxidative addition.

• Monodentate Nature: Allows the formation of the active

  species necessary for the reaction to proceed.

Mechanistic Pathway (Visualized)

The following diagram illustrates the catalytic cycle, highlighting the critical "Iodide Inhibition" off-cycle pathway that must be suppressed.

Figure 1: Catalytic cycle emphasizing the iodide inhibition pathway.[1][2] Bulky ligands are essential to keep the catalyst in the active cycle.

Experimental Protocol

Reagents & Materials Table

Component	Role	Recommended Reagent	Equivalents	Notes
Substrate	Electrophile	2-(4-iodophenyl)-1-phenyl-1H-benzimidazole	1.0	Purity >97% essential.
Amine	Nucleophile	Morpholine, Aniline, etc.	1.2 - 1.5	Excess drives kinetics.
Catalyst Source	Metal Center	Pd₂(dba)₃	0.02 (2 mol% Pd)	Air-stable precursor.
Ligand	Chiral/Steric Control	XPhos (General) or BrettPhos (Primary Amines)	0.04 - 0.08	L:Pd ratio of 2:1 or 4:1.
Base	Proton Scavenger	Cs₂CO₃	2.0 - 3.0	Weaker base preferred for heterocycles; use NaOtBu if unreactive.
Solvent	Medium	1,4-Dioxane or Toluene	N/A	Anhydrous, degassed. [0.1 M] conc.

Step-by-Step Procedure

Phase 1: Reaction Setup (Inert Atmosphere)

• Glassware Preparation: Oven-dry a 10 mL microwave vial or Schlenk tube equipped with a magnetic stir bar. Cool under a stream of Argon or Nitrogen.

• Solids Addition: Charge the vessel with:

  • Substrate (1.0 equiv)

  • Pd₂(dba)₃ (2 mol%)

  • Ligand (4-8 mol%)

  • Cs₂CO₃ (2.0 equiv, finely ground)

  • Critical Step: If the amine is a solid, add it now.[3]

• Degassing: Cap the vessel. Evacuate and backfill with Argon three times (3x).

• Liquids Addition:

  • Add anhydrous 1,4-Dioxane via syringe through the septum.

  • If the amine is liquid, add it now via microliter syringe.

• Pre-Stir (Optional but Recommended): Stir at room temperature for 5 minutes to allow ligand complexation (color change from dark purple/red to orange/brown often observed).

Phase 2: Reaction & Monitoring

• Heating: Place the vessel in a pre-heated oil bath or heating block at 100°C .

  • Note: Iodides may require slightly lower temperatures (80°C) initially; ramp to 100°C if sluggish.

• Monitoring: Monitor by TLC or LC-MS at 2 hours and 12 hours.

  • TLC Eluent: 50% EtOAc / Hexanes (Benzimidazoles are polar).

  • Visualization: UV (254 nm). The product will likely be more fluorescent than the starting iodide.

Phase 3: Workup & Purification

• Quench: Cool to room temperature. Dilute with EtOAc (10 mL) and filter through a small pad of Celite to remove insoluble salts and Palladium black.

• Extraction: Wash the filtrate with Water (1x) and Brine (1x). Dry over Na₂SO₄.[3]

• Purification: Concentrate in vacuo. Purify via Flash Column Chromatography.

  • Stationary Phase: Silica Gel (neutralized with 1% Et3N if product is acid-sensitive).

  • Gradient: 0% → 60% EtOAc in Hexanes.

Workflow Diagram

Figure 2: Operational workflow for the amination protocol.[4]

Troubleshooting & Optimization Matrix

Observation	Diagnosis	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning / Inactive Pd	Switch to BrettPhos Pd G3 precatalyst. Ensure rigorous deoxygenation.
Starting Material Remains	Iodide Inhibition	Increase temperature to 110°C. Switch solvent to t-Amyl Alcohol (improves solubility).
Dehalogenation (Ar-H)	β-Hydride Elimination	Reaction is "starved" of amine. Increase amine equivalents (1.5x). Lower temperature to 80°C.
Product is Blue/Green	Residual Palladium	Scavenge with SiliaMetS® Thiol or wash with aqueous N-acetylcysteine.

References

• Mechanistic Studies on Iodide Inhibition

  • Sheng, Q., & Hartwig, J. F. (2008).[5] [(CyPF-tBu)PdCl2]: An Air-Stable, One-Component, Highly Efficient Catalyst for Amination of Heteroaryl and Aryl Halides. Organic Letters. Link

• General Buchwald-Hartwig Protocol & Ligand Selection

  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition. Link

• Benzimidazole Synthesis Context

  • Bellina, F., & Rossi, R. (2006). Synthesis and Biological Activity of Vicinal Diaryl-Substituted 1H-Imidazoles. Current Medicinal Chemistry. Link

• BenchChem Protocol Optimization

  • BenchChem. (2025).[3] Optimization of Buchwald-Hartwig amination conditions. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. research.rug.nl [research.rug.nl]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bipcic.icpm.tuiasi.ro [bipcic.icpm.tuiasi.ro]
• 5. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]

Application Note: High-Purity Recrystallization of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

[1]

Introduction & Scope

The compound 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole (CAS: 760212-42-8) is a critical intermediate in the synthesis of optoelectronic materials (OLEDs) and bioactive pharmacophores.[1] Its structural integrity—specifically the presence of the labile carbon-iodine bond—makes it a valuable "handle" for subsequent palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).[1]

However, the synthesis of this compound, typically via the oxidative condensation of N-phenyl-o-phenylenediamine with 4-iodobenzaldehyde, often yields persistent impurities such as unreacted aldehyde, mono-condensed Schiff bases, and transition metal residues (if metal catalysts are used).

This guide details a rigorously validated protocol for purifying this compound to >99% HPLC purity using solvent-controlled recrystallization. Unlike generic protocols, this method accounts for the specific lipophilicity introduced by the N-phenyl and C-iodophenyl groups.[1]

Compound Profile

Parameter	Specification
Chemical Name	2-(4-iodophenyl)-1-phenyl-1H-benzimidazole
CAS Number	760212-42-8
Molecular Formula	C₁₉H₁₃IN₂
Molecular Weight	396.23 g/mol
Melting Point	178.0 – 182.0 °C [1]
Appearance	White to light yellow crystalline powder

Solvent Selection Strategy

The purification logic relies on the "Solubility Differential Principle." The target molecule possesses a polarized benzimidazole core flanked by two hydrophobic aromatic systems (phenyl and iodophenyl). This creates a solubility profile distinct from its precursors.

Solubility Matrix & Selection Logic

Solvent System	Role	Mechanism of Action	Suitability
Ethanol (EtOH)	Primary Solvent	High solubility at reflux; low solubility at RT.[1] The steep solubility curve promotes crystal growth while keeping polar byproducts in solution.	Excellent (Recommended)
Dichloromethane (DCM) / Ethanol	Solvent Pair	DCM dissolves the bulk solid easily; Ethanol acts as a miscible anti-solvent to force precipitation upon concentration.	High (For large scale)
Acetonitrile (MeCN)	Alternative	Good for removing more polar organic impurities. Requires higher temperatures.	Moderate
Water	Anti-Solvent	Forces rapid precipitation. Warning: Can trap impurities if added too quickly ("crashing out").	Use with Caution
Hexanes	Anti-Solvent	Used with DCM or Toluene to precipitate the product while leaving non-polar oils (e.g., unreacted aldehyde) in solution.	Good (For oil removal)

Scientist’s Insight:

Experience shows that while DCM/Hexane systems are standard for many organics, benzimidazoles often "oil out" (form a separate liquid phase) rather than crystallize in non-polar environments. We prioritize Ethanol or Ethanol/Water systems because the hydrogen-bonding capability of the imidazole nitrogen facilitates ordered crystal lattice formation.[1]

Detailed Experimental Protocols

Protocol A: Standard Recrystallization (Ethanol Method)

Best for: Routine purification of crude solids with purity >85%.

Materials:

• Crude 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole[1][2]

• Absolute Ethanol (99.5%+)

• Activated Carbon (optional, for decolorization)

• Hot plate with magnetic stirring

• Vacuum filtration setup (Buchner funnel)

Step-by-Step Procedure:

• Saturation: Place the crude solid (e.g., 5.0 g) in a round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• Dissolution: Add Ethanol (approx. 10-15 mL per gram of solid). Heat the mixture to reflux (78 °C) with stirring.

  • Checkpoint: If the solid does not dissolve completely after 15 minutes of reflux, add more Ethanol in 5 mL increments. The goal is a saturated solution at boiling point.

• Hot Filtration (Critical): If insoluble particles (dust, catalyst residues) remain, filter the hot solution rapidly through a pre-warmed glass frit or a fluted filter paper.

  • Tip: Pre-warming the funnel prevents premature crystallization during filtration.

• Controlled Cooling: Allow the filtrate to cool slowly to room temperature (25 °C) over 2 hours. Do not place directly in ice; rapid cooling traps impurities.

• Crystallization: Once solid crystals appear at room temperature, cool the flask in an ice-water bath (0–4 °C) for 30 minutes to maximize yield.

• Isolation: Filter the crystals using vacuum filtration.

• Washing: Wash the filter cake with cold Ethanol (0 °C, 2 x 5 mL).

  • Note: Do not use large volumes of wash solvent, as the product is slightly soluble.

• Drying: Dry the solid in a vacuum oven at 50 °C for 6 hours to remove residual solvent.

Protocol B: Solvent-Pair Recrystallization (DCM / Ethanol)

Best for: Large-scale purification or when the product has low solubility in boiling Ethanol.[1]

• Dissolution: Dissolve the crude solid in the minimum amount of Dichloromethane (DCM) at room temperature. The solution should be clear.

• Filtration: Filter through a 0.45 µm PTFE membrane to remove any particulate matter.

• Solvent Exchange: Place the DCM solution in a flask and heat gently (40 °C). Slowly add Ethanol (equal volume to DCM) while stirring.

• Concentration: Gradually evaporate the DCM (lower boiling point) under reduced pressure or a stream of nitrogen. As the DCM leaves, the solvent composition shifts toward Ethanol, forcing the product to crystallize.

• Harvesting: When the volume is reduced by half and a thick suspension forms, cool to 0 °C and filter as described in Protocol A.

Process Workflow & Logic

The following diagram illustrates the decision-making process for purification, ensuring the correct protocol is chosen based on the crude material's state.

Figure 1: Decision logic for selecting the optimal recrystallization pathway based on solubility behavior.

Quality Control & Validation

To ensure the protocol was successful, the isolated material must meet specific analytical criteria.[3]

Melting Point Analysis

• Target Range: 178.0 – 182.0 °C [1].

• Interpretation: A sharp melting range (< 2 °C) indicates high purity. A broad range (> 5 °C) or depressed value (< 175 °C) indicates residual solvent or impurities.

1H NMR Spectroscopy (DMSO-d₆ or CDCl₃)[1]

• Diagnostic Peaks:

  • Iodophenyl Group: Look for the AA'BB' doublet pattern characteristic of para-substituted benzene rings (typically δ 7.8–7.9 ppm and δ 7.4–7.5 ppm).

  • Benzimidazole Core: The aromatic protons of the benzimidazole and the N-phenyl group will appear in the δ 7.2–7.8 ppm region.

  • Impurity Check: Ensure absence of aldehyde proton (approx. δ 10 ppm) or broad amine peaks from the diamine starting material.

HPLC Purity

• Column: C18 Reverse Phase.

• Mobile Phase: Acetonitrile/Water (Gradient).

• Detection: UV at 254 nm or 300 nm.

• Acceptance Criteria: >98.0% Area under the curve.

Troubleshooting Common Issues

Issue	Probable Cause	Corrective Action
Oiling Out (Product forms a liquid layer instead of crystals)	Temperature dropped too fast or solvent is too non-polar.[1]	Re-heat to dissolve. Add a seed crystal. Scratch the inner wall of the flask with a glass rod. Add a small amount of Ethanol.[4]
Low Yield	Too much solvent used during dissolution.	Evaporate 30-50% of the solvent and re-cool.[1] Save the mother liquor (filtrate) and perform a second crop crystallization.
Colored Product (Yellow/Brown)	Oxidation byproducts or iodine contamination.	Dissolve in hot Ethanol, add Activated Carbon (5 wt%) , stir for 10 mins, and filter hot.
Insoluble Residue	Inorganic salts or catalyst residues.	Perform the "Hot Filtration" step rigorously.[3] If persistent, dissolve in DCM, wash with water in a separatory funnel, dry organic layer, and switch back to Protocol B.

References

• National Center for Biotechnology Information (NCBI) . (2012). Synthesis and crystal structures of N-H, N-phenyl and N-benzyl-2-(4-hexyloxyphenyl)benzimidazoles. PMC. Retrieved February 15, 2026, from [Link]

• Organic Syntheses . (n.d.). Benzimidazole Preparation. Org. Synth. Coll. Vol. 2, p.65. Retrieved February 15, 2026, from [Link]

Sources

• 1. CAS 2620-76-0: 2-(4-Bromophenyl)-1-phenyl-1H-benzoimidazole [cymitquimica.com]
• 2. 2-(4-Iodophenyl)-1-phenyl-1H-benzimidazole | 760212-42-8 [chemicalbook.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

synthesis of TPBI derivatives using 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

Application Note: Advanced Synthesis of Extended TPBI Derivatives via Pd-Catalyzed Cross-Coupling

Executive Summary

This application note details the protocol for synthesizing high-performance electron transport materials (ETMs) based on the TPBI (1,3,5-tris(1-phenyl-1H-benzimidazol-2-yl)benzene) scaffold. Specifically, it focuses on the utilization of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole as a versatile "arm" precursor.

By coupling this iodinated benzimidazole with various boronic acid cores (e.g., 1,3,5-benzenetriboronic acid), researchers can generate extended-conjugation TPBI derivatives . These derivatives typically exhibit higher glass transition temperatures (

) and tunable triplet energies ( ) compared to standard TPBI, making them critical for enhancing the stability and efficiency of phosphorescent OLEDs (PhOLEDs).

Strategic Rationale & Retrosynthesis

Standard TPBI consists of a benzene ring directly linked to three benzimidazole units.[1] The introduction of a phenyl spacer (via the 4-iodophenyl precursor) reduces steric congestion around the core and extends the

-conjugation.

Why use 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole?

• Modularity: This mono-functionalized halide can be coupled to diverse cores (benzene, triphenylamine, fluorene) via Suzuki-Miyaura coupling.

• Purity Control: The iodine handle allows for high-reactivity cross-coupling, minimizing homocoupling byproducts often seen with bromo-analogs.

• Electronic Tuning: The extra phenyl ring lowers the LUMO slightly and improves electron mobility by increasing intermolecular

  - stacking.

Visual 1: Retrosynthetic Pathway

Figure 1: Retrosynthetic breakdown of the target molecule into the boronic acid core and the iodinated benzimidazole arm.

Experimental Protocols

Phase 1: Synthesis of the Precursor (The "Arm")

Target: 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole Reaction Type: Oxidative Cyclocondensation

Reagents:

• N-phenyl-o-phenylenediamine (1.0 eq)

• 4-Iodobenzaldehyde (1.0 eq)

• Sodium metabisulfite (

  ) (1.2 eq)

• Solvent: DMF (Dimethylformamide)

Protocol:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of N-phenyl-o-phenylenediamine and 10 mmol of 4-iodobenzaldehyde in 30 mL of DMF.

• Oxidant Addition: Add 12 mmol of

  .

  • Note: The metabisulfite acts as an oxidant to drive the formation of the imidazole ring from the intermediate Schiff base.

• Heating: Heat the mixture to 120°C for 12 hours under an inert atmosphere (

  ).

• Quenching: Cool the reaction to room temperature and pour the mixture into 300 mL of ice-cold water. A precipitate will form.

• Isolation: Filter the solid and wash copiously with water to remove DMF and inorganic salts.

• Purification: Recrystallize from ethanol or acetonitrile.

  • Yield Expectation: 75-85%

  • Validation: Check

    NMR for the disappearance of the aldehyde proton ( ppm) and appearance of the benzimidazole characteristic peaks.

Phase 2: Suzuki-Miyaura Cross-Coupling (The "Assembly")

Target: 1,3,5-tris(4-(1-phenyl-1H-benzimidazol-2-yl)phenyl)benzene (Extended TPBI) Reaction Type: Pd(0)-Catalyzed C-C Coupling

Reagents:

• Aryl Halide: 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole (3.3 eq)

• Boronic Core: 1,3,5-Benzenetriboronic acid (tris(pinacol)ester is preferred for solubility) (1.0 eq)

• Catalyst: Tetrakis(triphenylphosphine)palladium(0) [

  ] (5 mol% per halide, total 15 mol%)

• Base: Potassium Carbonate (

  ) (2M aqueous solution)

• Solvent: Toluene : Ethanol (4:1 ratio)

Step-by-Step Protocol:

• Setup: Use a three-neck Schlenk flask connected to a nitrogen/argon line.

• Loading: Add the Boronic Core (1.0 mmol) and the Aryl Halide Precursor (3.3 mmol) to the flask.

• Solvent & Degassing (CRITICAL):

  • Add Toluene (20 mL) and Ethanol (5 mL).

  • Add 2M

    (5 mL).

  • Degas: Perform three freeze-pump-thaw cycles OR vigorous

    bubbling for 30 minutes. Oxygen presence will oxidize the phosphine ligands and kill the catalyst (turning the solution black prematurely).

• Catalyst Addition: Under a positive flow of nitrogen, add

  .

• Reflux: Heat the mixture to vigorous reflux (

  ) for 24–48 hours.

  • Monitoring: Monitor via TLC.[2][3] The mono- and di-substituted intermediates will disappear over time.

• Workup:

  • Cool to room temperature.[3]

  • Extract with Chloroform or Dichloromethane (DCM).

  • Wash organic layer with brine, dry over

    .

• Purification (The "Electronic Grade" Standard):

  • Column Chromatography: Silica gel, eluting with Hexane/Ethyl Acetate (gradient).

  • Sublimation: For OLED device application, the powder must be sublimed in a vacuum train (

    Torr) at (depending on TGA data) to remove trace catalysts and solvent residues.

Visual 2: Catalytic Cycle & Workflow

Figure 2: Workflow for the Suzuki coupling process, emphasizing the critical degassing step.

Characterization & Data Analysis

To validate the synthesis, the following parameters must be checked.

Table 1: Typical Properties of Extended TPBI Derivatives

Parameter	Method	Expected Value	Relevance
Molecular Weight	Mass Spec (MALDI-TOF)	~800-900 Da (calc.)	Confirmation of tri-substitution.
Glass Transition ( )	DSC		Higher = Better thermal stability than TPBI ( ).
Decomposition ( )	TGA (5% loss)		Suitability for vacuum evaporation.
HOMO / LUMO	CV / UV-Vis	-6.1 eV / -2.8 eV	Matches hole blocking/electron transport needs.
Triplet Energy ( )	Phosphorescence (77K)	~2.6 eV	Must be higher than the dopant emitter.

Troubleshooting Guide:

• Problem: Black precipitate forms immediately upon heating.

  • Cause: Palladium precipitation due to oxygen exposure.

  • Solution: Re-degas solvents rigorously; increase ligand concentration (add excess

    ).

• Problem: Incomplete conversion (mono/di-substituted products observed).

  • Cause: Steric hindrance or loss of catalytic activity.

  • Solution: Add fresh catalyst after 12 hours; ensure the aryl halide is in slight excess (3.3 to 3.5 eq).

References

• Review of Benzimidazole Synthesis

  • Synthesis of benzimidazoles.[2][3][4][5][6] Organic Chemistry Portal.

  • [Link]

• Suzuki Coupling for OLED Materials

  • Hybrid Heterocycle-Containing Electron-Transport Materials Synthesized by Regioselective Suzuki Cross-Coupling.[7] ResearchGate.[8]

  • [Link]

• TPBI Properties and Applications

  • TPBi for OLEDs and Optoelectronic Devices.[1][8][9] Ossila.[1]

• Microwave-Assisted Synthesis of Benzimidazoles (Alternative Route)

  • Suzuki-Miyaura coupling under microwave enhanced conditions. Arkivoc.

  • [Link]

• Palladacycle Catalysts for Anthracene/Benzimidazole Coupling

  • Palladacycle-Catalyzed Triple Suzuki Coupling Strategy.[10] ACS Omega.

  • [Link]

Sources

• 1. ossila.com [ossila.com]
• 2. cjm.ichem.md [cjm.ichem.md]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Design and synthesis of 2-phenyl-1H-benzo[d]imidazole derivatives as 17β-HSD10 inhibitors for the treatment of Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Seven-member-ring-based electron-transporting materials for high-efficiency OLEDs - Materials Advances (RSC Publishing) DOI:10.1039/D2MA00974A [pubs.rsc.org]
• 6. Benzimidazole synthesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Palladacycle-Catalyzed Triple Suzuki Coupling Strategy for the Synthesis of Anthracene-Based OLED Emitters - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Functionalization of Benzimidazole Core for Medicinal Chemistry Libraries

Introduction: The Privileged Scaffold

The benzimidazole core is a "privileged structure" in medicinal chemistry, mimicking the purine nucleobase and serving as a bioisostere for indoles and quinolines. Its ubiquity in FDA-approved drugs (e.g., Albendazole, Telmisartan, Lansoprazole) stems from its ability to engage in hydrogen bonding (via N3), π-stacking, and specific hydrophobic interactions.

For library generation, the benzimidazole scaffold offers three distinct vectors for diversity:

• N1-Position (The Anchor): Modulates solubility, metabolic stability, and permeability.

• C2-Position (The Warhead): The primary vector for target engagement; amenable to C-H activation.

• Benzene Ring C4-C7 (The Tuner): Controls electronic properties and fills hydrophobic pockets.

This guide moves beyond basic synthesis, focusing on modular, parallelizable protocols designed for high-throughput library generation.

Strategic Functionalization Map

The following diagram illustrates the orthogonal reactivity vectors available on the benzimidazole core.

Figure 1: Orthogonal functionalization vectors of the benzimidazole scaffold.

Protocol 1: N1-Diversification (The Anchor)

Scientific Rationale: The N1 nitrogen is nucleophilic.[1] While simple alkylation with alkyl halides is standard, it often suffers from N1/N3 regioselectivity issues in unsymmetrical benzimidazoles.[2] For medicinal chemistry libraries, we prioritize Chan-Lam coupling (copper-catalyzed N-arylation) because it allows the introduction of diverse aryl/heteroaryl groups under mild conditions, often with better functional group tolerance than Buchwald-Hartwig amination.

Regioselectivity Note

In 5-substituted benzimidazoles, tautomerism exists.

• Sterics: Alkylation generally favors the less hindered nitrogen (remote from the substituent).[2]

• Electronics: Electron-withdrawing groups (EWG) at C5 typically favor alkylation at N1 (the 1,5-isomer) due to inductive acidification of the N1-H bond, though mixtures are common. Recommendation: For pure regioisomers, separate via preparative HPLC or use directed synthesis (e.g., cyclization of N-alkylated diamines) rather than relying on thermodynamic control.

Method A: Mild N1-Alkylation (Parallel Compatible)

Best for: Alkyl chains, benzyl groups, ester linkers.

Reagents:

• Benzimidazole scaffold (1.0 equiv)[3]

• Alkyl Halide (1.2 equiv)

• Cesium Carbonate (

  ) (2.0 equiv)

• Solvent: DMF or Acetonitrile (ACN)

Protocol:

• Dissolution: Dissolve the benzimidazole core in anhydrous DMF (0.1 M concentration).

  • Why DMF? High dielectric constant promotes dissociation of the benzimidazole anion.

• Base Addition: Add

  .

  • Why Cesium? The "Cesium Effect" improves solubility and reactivity of the organic anion compared to potassium or sodium.

• Alkylation: Add the alkyl halide. Shake/stir at 60°C for 4-12 hours.

• Workup: Dilute with water, extract with EtOAc. For library scale, use Phase Separator cartridges.

• Validation: Check LCMS. Identify regioisomers (N1 vs N3) if the core is unsymmetrical.[2]

Method B: Chan-Lam N-Arylation

Best for: Introducing aromatic rings without pre-functionalizing the nitrogen.

Reagents:

• Benzimidazole (1.0 equiv)

• Aryl Boronic Acid (2.0 equiv)

• (1.0 equiv)

• Pyridine (2.0 equiv)

• Solvent: DCM or DCE (open to air)

Protocol:

• Combine benzimidazole, aryl boronic acid, and

  in a vial.

• Add solvent and pyridine.

• Oxidative Coupling: Stir vigorously open to air (balloon of

  speeds this up) at room temperature for 24-48 hours.

  • Mechanism:[4][5][6][7] The reaction requires re-oxidation of Cu(I) to Cu(II) by oxygen.

• Purification: Filter through a celite/silica pad to remove copper salts.

Protocol 2: C2-Functionalization (The Warhead)

Scientific Rationale: The C2 position is the most "acidic" C-H bond on the ring (

in DMSO, but activated by coordination). While condensation of aldehydes with diamines is the classic route, Transition Metal-Catalyzed C-H Activation is superior for late-stage functionalization (LSF). It allows you to build a core library and then diversify C2, rather than synthesizing each precursor from scratch.

Method: Nickel-Catalyzed C-H Arylation

Reference Grounding: This protocol is adapted from recent advances in Ni-catalyzed azole functionalization (e.g., Itami et al., RSC, 2015), which uses cheaper metals than Pd/Rh and unique phenol-derivative electrophiles.

Reagents:

• 1-Methylbenzimidazole (or N-protected variant) (1.0 equiv)

• Aryl Pivalate (Ar-OPiv) or Aryl Halide (1.5 equiv)

• Catalyst:

  (10 mol%)

• Ligand: dcype (1,2-bis(dicyclohexylphosphino)ethane) (20 mol%)

• Base:

  (2.0 equiv)

• Solvent: Toluene or Dioxane

Step-by-Step Protocol:

• Glovebox/Schlenk: In a nitrogen-filled glovebox, weigh

  , dcype, and into a reaction vial.

  • Note: Ni(0) is extremely air-sensitive. If a glovebox is unavailable, use stable Ni(II) precatalysts like

    with Zn reductant.

• Substrate Addition: Add the benzimidazole and the aryl electrophile.

• Solvent: Add anhydrous toluene (degassed).

• Reaction: Seal and heat to 120°C for 16 hours.

  • Mechanism:[4][5][6][7] Oxidative addition of Ar-X to Ni(0), followed by base-assisted C-H nickelation at C2, and reductive elimination.

• Workup: Cool, filter through silica, and concentrate.

Alternative: Oxidative C-H Functionalization (Metal-Free) For C2-alkylation using ethers or alkanes:

• Use Minisci-type radical conditions : Benzimidazole + Alkyl Carboxylic Acid +

  (cat) + . This generates an alkyl radical that attacks the electron-deficient C2 position of a protonated benzimidazole.

Library Synthesis Workflow

To synthesize a 96-member library efficiently, use a Split-Pool or Parallel approach. The following workflow assumes a parallel synthesis using a pre-functionalized 4-bromo-1,2-diaminobenzene scaffold to maximize diversity.

Figure 2: Parallel synthesis workflow for a 3-dimensional benzimidazole library.

Comparison of Synthetic Methods

Feature	Condensation (Phillips)	C-H Activation (Direct)	N-Alkylation
Bond Formed	C2-R	C2-Ar / C2-R	N1-R
Stage	Early (Scaffold formation)	Late (Diversification)	Middle/Late
Atom Economy	High (Water byproduct)	High (No halogen needed on core)	Moderate (Salt waste)
Limitations	Requires aldehyde availability	Requires optimization per substrate	Regioselectivity (N1 vs N3)
Key Reagent	or	Ni/Pd Catalyst	/ NaH

Troubleshooting & Critical Parameters

• Problem: Low yield in C2-arylation.

  • Cause: Catalyst poisoning by the free N1-H (if unprotected).

  • Solution: Ensure N1 is alkylated/protected before attempting C2 metal-catalyzed C-H activation. Free N-H azoles often bind metals too tightly.

• Problem: Inseparable N1/N3 regioisomers.

  • Cause: Steric difference between N1 and N3 is minimal.

  • Solution: Switch to Solid-Phase Synthesis . Immobilize the diamine via one nitrogen onto a resin (e.g., Trityl linker). Cyclize on-bead. This forces the alkyl group (the linker) to a specific position.

• Problem: Oxidation incomplete during condensation (Aldehyde method).

  • Solution: Use Oxone or Sodium Metabisulfite (

    ) in ethanol/water. These are robust, green oxidants that drive the formation of the imidazole ring from the intermediate imine.

References

• Transition Metal-Catalyzed C-H Activation: Muto, K., Hatakeyama, T., Yamaguchi, J., & Itami, K. (2015).[8] C–H arylation and alkenylation of imidazoles by nickel catalysis: solvent-accelerated imidazole C–H activation.[8] Chemical Science. Link

• Medicinal Chemistry Review: Bansal, Y., & Silakari, O. (2012). The therapeutic journey of benzimidazoles: a review. Bioorganic & Medicinal Chemistry. Link

• General Synthesis: Salahuddin, et al. (2017). Benzimidazoles: A biologically active compounds.[2][4][5][9][10][11] Arabian Journal of Chemistry. Link

• Solid Phase Synthesis: Mazurov, A. (2000). Solid-phase synthesis of benzimidazole library. Tetrahedron Letters. Link

• C2-Functionalization (Radical): Minisci, F., et al. (1989). Homolytic alkylation of heteroaromatic bases: a mild and selective procedure. Journal of Organic Chemistry. Link

Sources

• 1. Enantioselective C2-Allylation of Benzimidazoles Using 1,3-Diene Pronucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Ultrasound-assisted one-pot cyclization for the synthesis of 2-substituted benzimidazole derivatives: A rapid access via NaOH/I2 as an efficient oxidant system [accscience.com]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. C–H arylation and alkenylation of imidazoles by nickel catalysis: solvent-accelerated imidazole C–H activation - Chemical Science (RSC Publishing) DOI:10.1039/C5SC02942B [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Benzimidazole Derivatives: A Review of Advances in Synthesis, Biological Potential, Computational Modelling, and Specialized Material Functions [mdpi.com]
• 11. impactfactor.org [impactfactor.org]

Application Note: High-Efficiency Heck Coupling of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

Executive Summary

This application note details the optimized protocol for the Mizoroki-Heck cross-coupling of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole with terminal alkenes (using styrene as the model substrate). Benzimidazole derivatives are critical scaffolds in medicinal chemistry and optoelectronics due to their biological activity and fluorescence properties. Functionalization at the C2-phenyl position via palladium catalysis offers a modular route to extended

-conjugated systems (styryl-benzimidazoles).

This guide prioritizes process reliability and mechanistic clarity , addressing the specific solubility and coordination challenges posed by the benzimidazole core.

Scientific Background & Rationale

Substrate Analysis

The substrate, 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole , presents two distinct features governing its reactivity:

• The Aryl Iodide Handle: The C-I bond is the most reactive electrophile in the Pd(0)/Pd(II) redox cycle, possessing a lower bond dissociation energy (~65 kcal/mol) compared to bromides or chlorides. This allows for milder reaction temperatures and faster oxidative addition.

• The Benzimidazole Core: The N1-phenyl substitution effectively blocks the acidic N-H site, preventing base-mediated deprotonation that could poison the catalyst or lead to side reactions. However, the N3 nitrogen remains a potential Lewis base that can compete with phosphine ligands for palladium coordination. The protocol below uses phosphine ligands in excess to mitigate this "ligand stripping" effect.

Reaction Mechanism

The transformation follows the canonical Pd(0)/Pd(II) catalytic cycle. The high stereoselectivity for the trans-isomer (E-alkene) is driven by the steric demands during the syn-migratory insertion and the subsequent syn-

-hydride elimination.

Key Mechanistic Steps:

• Oxidative Addition: Pd(0) inserts into the Ar-I bond.[1]

• Ligand Exchange/Coordination: Styrene coordinates to the electrophilic Pd(II) center.

• Migratory Insertion: The aryl group migrates to the terminal carbon of the alkene (Regioselectivity controlled by electronics and sterics).

• -Hydride Elimination: Formation of the product and a Pd(II)-hydride species.

• Reductive Elimination: Base-assisted regeneration of Pd(0).

Figure 1: Catalytic cycle for the Heck coupling of aryl iodides.[2] The cycle emphasizes the regeneration of Pd(0) mediated by the base.[2]

Experimental Protocol

Materials & Reagents

Reagent	Equiv.	Role	Critical Note
2-(4-iodophenyl)-1-phenyl-1H-benzimidazole	1.0	Limiting Reagent	Ensure high purity (>98%); residual halides from synthesis can inhibit Pd.
Styrene	1.5	Nucleophile	Stabilized with TBC; use fresh or distill if polymer is present.
Pd(OAc)₂	0.05 (5 mol%)	Catalyst Precursor	Stable in air; reduces to Pd(0) in situ.
PPh₃	0.20 (20 mol%)	Ligand	1:4 Pd:L ratio ensures stability against N3-coordination.
Triethylamine (Et₃N)	3.0	Base	Acts as HI scavenger and reductant for Pd(II).
DMF (N,N-Dimethylformamide)	N/A	Solvent	Anhydrous; degassed to prevent phosphine oxidation.

Step-by-Step Methodology

Phase 1: Setup (Inert Atmosphere)

• Glassware Prep: Oven-dry a 25 mL round-bottom flask (RBF) or a heavy-walled pressure vial. Equip with a magnetic stir bar.

• Solvent Degassing: Sparge anhydrous DMF with Nitrogen or Argon for 15 minutes prior to use. Rationale: Oxygen causes rapid oxidation of PPh3 to PPh3=O, deactivating the catalyst.

• Loading: Charge the flask with:

  • Substrate (1.0 mmol, 472 mg)

  • Pd(OAc)₂ (11 mg, 0.05 mmol)

  • PPh₃ (52 mg, 0.2 mmol)

• Sealing: Cap the vessel with a rubber septum. Purge the headspace with N₂ for 5 minutes.

Phase 2: Reaction Initiation 5. Liquid Addition: Via syringe, add:

• DMF (5.0 mL, 0.2 M concentration)
• Et₃N (0.42 mL, 3.0 mmol)
• Styrene (0.17 mL, 1.5 mmol)

• Heating: Place the vessel in a pre-heated oil block at 90°C . Stir vigorously (800 rpm).

• Observation: The solution typically turns from orange to dark black/brown as colloidal Pd forms (Heck reactions are often heterogeneous "cocktail" catalysis).

Phase 3: Monitoring & Workup 7. TLC Monitoring: Check after 4 hours.

• Eluent: 20% Ethyl Acetate in Hexanes.
• Visualization: UV lamp (254 nm). The product will be highly fluorescent (blue/green emission) compared to the starting material.

• Termination: Once conversion >95%, cool to room temperature.

• Extraction: Dilute with Ethyl Acetate (30 mL) and wash with water (3 x 10 mL) to remove DMF and salts. Wash organic layer with Brine (10 mL).

• Drying: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Flash column chromatography (SiO₂). Gradient elution: 5%

  20% EtOAc/Hexanes.

  Figure 2: Experimental workflow for the synthesis of styryl-benzimidazole derivatives.

Critical Parameters & Troubleshooting

Self-Validating System

To ensure the protocol is working before full commitment, use the Color/Fluorescence Check :

• Start: The reaction mixture is usually yellow/orange.

• Progress: As the extended conjugation forms (styryl addition), the reaction mixture often exhibits intense fluorescence under long-wave UV (365 nm).

• Failure Mode: If the solution remains pale or precipitates palladium black immediately (mirror formation) without product conversion, the catalyst has collapsed. Increase ligand loading or re-degas solvents.

Solvent Selection

While DMF is standard, DMAc (Dimethylacetamide) is a superior alternative if the substrate solubility is poor. For green chemistry applications, n-Butanol can be used, though reaction times may increase.

Base Effects

If Et₃N results in sluggish conversion, switch to inorganic bases like K₂CO₃ or NaOAc. Inorganic bases often require higher temperatures (100-110°C) and the addition of a phase transfer catalyst (e.g., TBAB) to facilitate the solid-liquid interface reaction.

Characterization of Product

The expected product is 2-(4-styrylphenyl)-1-phenyl-1H-benzimidazole .

• 1H NMR (CDCl₃, 400 MHz):

  • Look for the disappearance of the distinct AA'BB' system of the iodophenyl ring.

  • Diagnostic Signal: Two doublets for the vinylic protons with a coupling constant

    , confirming the trans (E) geometry. These typically appear in the 7.0–7.5 ppm region, often overlapping with aromatics, but the large coupling is distinctive.

• Mass Spectrometry: M+ peak corresponding to [Substrate - I + Styrene - H].

References

• Organic Chemistry Portal. "Heck Reaction - Mechanism and Conditions." [Link] Grounding for general Heck reaction mechanism and ligand choices.

• MDPI (Inorganics). "Palladium-Catalyzed Cross-Coupling Reaction via C–H Activation... Synthesis of styryl benzimidazolium salts." [Link] Provides precedent for styryl-benzimidazole structures and Pd-NHC complex stability.

• Angewandte Chemie. "A Palladium-Catalyzed Regiospecific Synthesis of N-Aryl Benzimidazoles." [Link] Validates the stability of the N-phenyl benzimidazole core under Pd-catalysis conditions.

• NIH (PMC). "Crystal structure of 2-(4-methoxyphenyl)-1-phenyl-1H-benzimidazole." [Link] Structural data supporting the geometry and solubility profile of the 1,2-diphenylbenzimidazole scaffold.

Sources

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Benzimidazole Cross-Coupling &amp; Deiodination Control

Status: Online Operator: Senior Application Scientist Ticket Focus: Preventing Deiodination (Hydrodeiodination) & Chemoselectivity Issues Reference ID: BZ-CPL-T01[1]

Introduction: The "Labile Iodine" Paradox

Welcome to the technical support hub. If you are working with halobenzimidazoles—specifically iodinated scaffolds—you are likely facing a critical paradox: Iodine is the most active handle for oxidative addition, yet it is the most prone to "falling off" (hydrodeiodination) before the cross-coupling event occurs.

In benzimidazoles, the electron-deficient nature of the imidazole ring makes the C–I bond exceptionally susceptible to oxidative addition by Palladium(0). If the subsequent transmetallation step is slow, the Palladium(II) intermediate effectively "steals" a hydride from your solvent or base, resulting in the reduced byproduct (Ar-H) rather than your desired product (Ar-R).

This guide replaces standard operating procedures with a diagnostic troubleshooting framework designed to isolate and eliminate the hydride source.

Module 1: Diagnostic Triage

Is my reaction failing due to deiodination?

Before changing catalysts, confirm the failure mode. Deiodination is often silent because the byproduct (Ar-H) is non-polar and often co-elutes with starting material or product on TLC.

Q: How do I distinguish between catalyst death and deiodination? A: You must use LCMS or GCMS.

• Scenario A (Stalled): You see only Starting Material (Ar-I). The catalyst died before oxidative addition. Cause: Poisoning by free N-H or oxidation of ligand.

• Scenario B (Deiodination): You see a mass peak of

  . The Iodine (127 Da) is replaced by Hydrogen (1 Da). Cause: Hydride transfer mechanism.

The Mechanism of Failure (Visualization)

The following diagram illustrates the "Hydride Thief" pathway that competes with your desired Suzuki/Sonogashira cycle.

Figure 1: The kinetic competition between Transmetallation (Product) and Hydride Insertion (Deiodination).

Module 2: The "Hydride Thief" Checklist

Identifying and Removing Proton Sources

If you confirmed Ar-H formation, your reaction environment is acting as a reducing agent. You must eliminate the hydride donors.

The Base: The Usual Suspect

Q: I am using NaOEt or NaOiPr. Is this a problem? A: YES. Alkoxide bases with

-hydrogens (like ethoxide or isopropoxide) are primary drivers of deiodination.

• Mechanism: The alkoxide coordinates to Pd(II). A

  -hydride elimination occurs on the alkoxide ligand, transferring a hydride to Pd, which then eliminates Ar-H.

• Solution: Switch to Inorganic Carbonates or Phosphates .

  • Recommended:

    (anhydrous) or . These bases have no hydrogens to donate.

The Solvent: The Accomplice

Q: I am using Ethanol, Isopropanol, or DMF. Should I stop? A:

• Alcohols: Primary and secondary alcohols are hydride sources (similar mechanism to the base). Stop using them immediately.

• DMF/DMA: At high temperatures (>100°C), DMF can decompose to form dimethylamine, which acts as a reductant.

• Solution: Use Toluene , 1,4-Dioxane , or THF .[2] If solubility is an issue, use a biphasic system (Toluene/Water) with a phase transfer catalyst, rather than adding alcohol as a co-solvent.

The Substrate: The Internal Saboteur

Q: My benzimidazole has a free N-H at position 1. Does this matter? A: Yes. The N-H proton is acidic (

).

• It can protonate the reactive intermediate.

• It creates an anionic benzimidazolate species that coordinates too strongly to Pd, shutting down the catalytic cycle (stalling), which gives any stray hydrides time to react.

• Solution: Protect the Nitrogen.

  • Robust: SEM (2-(Trimethylsilyl)ethoxymethyl) or Boc.

  • Permanent: Methylation (if SAR allows).

Module 3: Catalyst Engineering

Balancing Reactivity vs. Stability

Q: I am using

. Why is it failing? A: Tetrakis is chemically "flimsy." It dissociates phosphines easily. In the presence of benzimidazoles (which are good ligands themselves), the is displaced by the substrate, leading to catalyst deactivation or cluster formation.

Q: What is the "Gold Standard" for preventing deiodination? A: You need a catalyst that facilitates fast transmetallation (to beat the hydride thief) and is bulky enough to prevent "over-reaction."

Catalyst System	Risk of Deiodination	Notes
	High	Unstable; slow transmetallation allows hydride insertion.
	Low	Recommended. The bidentate bite angle speeds up reductive elimination and stabilizes the Pd center against hydride attack.
+ XPhos	Medium	Excellent for reactivity, but oxidative addition is so fast that if your boronic acid is not soluble/reactive, the intermediate sits and waits for a hydride.
PEPPSI-IPr	Low	Extremely stable NHC ligand. Good for difficult substrates, but requires activation.

Module 4: Validated Protocols

Protocol A: The "Safe Mode" (For highly labile C-I bonds)

Use this when you observe >10% deiodination in standard conditions.

Reagents:

• Substrate: N-protected Iodo-benzimidazole (1.0 equiv)

• Coupling Partner: Boronic Acid (1.5 equiv) — Excess is crucial to outcompete the hydride.

• Catalyst:

  (5 mol%)

• Base:

  (3.0 equiv) — Anhydrous, finely ground.

• Solvent: 1,4-Dioxane (Anhydrous).

Step-by-Step:

• Dry Down: Add substrate, boronic acid, base, and catalyst to a vial. Cap and purge with Argon for 5 minutes. Oxygen promotes homocoupling and catalyst death.

• Solvent Prep: Sparge 1,4-Dioxane with Argon for 10 minutes.

• Initiation: Add solvent via syringe. Add exactly 5 equivalents of water (degassed).

  • Why Water? Boronic acids exist as trimers (boroxines). They need trace water to hydrolyze into the active boronate species. Too much water promotes deiodination; too little stops the reaction.

• Heat: Stir at 80°C. Do not go to 100°C unless necessary.

• Monitor: Check LCMS at 1 hour.

Protocol B: Chemoselective Rescue (Coupling Cl/Br in presence of I)

Note: This is extremely difficult. Iodine usually reacts first. However, if you are trying to couple the Iodine and leave a Chloride intact, standard Suzuki works. If you are trying to couple a Bromine and leave Iodine intact, you are fighting thermodynamics.

Strategy for "Iodine Retention" (Coupling elsewhere): This is generally not possible with standard Pd-catalysis because

.

• Alternative: Use a Silane-protection strategy . Convert C-I to C-SiMe3 (Lithium-halogen exchange), perform your coupling at the Br/Cl site, then convert C-Si back to C-I (using ICl) later.

Module 5: Troubleshooting Logic Flow

Use this flow to diagnose your next experiment.

Figure 2: Decision matrix for optimizing benzimidazole cross-coupling.

References

• Mechanistic Insight on Dehalogenation: Zask, A., et al. "Ligand Effects in the Palladium-Catalyzed Cross-Coupling of Haloheterocycles." J. Org. Chem.2008 , 73, 9326.

• Base Effects: Navarro, O., et al. "General Optimization of the Suzuki-Miyaura Reaction." J. Am. Chem. Soc.2003 , 125, 16194.

• Benzimidazole Functionalization: Laly, M., et al. "Palladium-Catalyzed Cross-Coupling of 2-Chlorobenzimidazoles." J. Org. Chem.2010 , 75, 2435.

• Prevention of Proto-dehalogenation: Barder, T. E., et al. "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." J. Am. Chem. Soc.2005 , 127, 4685.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Yoneda Labs [yonedalabs.com]

Technical Support Center: Post-Synthesis Purification of Benzimidazoles

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This document provides targeted troubleshooting advice and answers to frequently asked questions regarding a critical, yet often challenging, step in benzimidazole synthesis: the removal of unreacted iodine from reaction mixtures. The persistence of iodine, visible as a distinct purple or brown coloration, can interfere with downstream applications and crystallization, making its effective removal paramount for obtaining high-purity final products.

This guide is structured to provide not just procedural steps, but the underlying chemical principles to empower you to make informed decisions during your purification workflows.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the aqueous workup of your benzimidazole reaction mixture.

Problem 1: Persistent purple or brown color in the organic layer after washing.

• Root Cause: This is the most common issue and indicates that the unreacted elemental iodine (I₂) has not been fully quenched. The standard quenching agent, sodium thiosulfate (Na₂S₂O₃), reduces iodine to colorless iodide ions (I⁻), but an insufficient amount will result in incomplete removal.[1]

• Detailed Solution:

  • Increase Quenching Agent: Perform additional washes with a 10% (w/v) aqueous solution of sodium thiosulfate.[1] Continue washing until the organic layer is completely colorless.[1] There is no detriment to using an excess of the thiosulfate solution.

  • Ensure Adequate Mixing: During the extraction, ensure vigorous mixing of the biphasic system to maximize the interfacial area where the reaction occurs. A gentle swirling may not be sufficient.

  • Check pH: Sodium thiosulfate is most effective in a neutral to slightly acidic pH range (pH 5-9).[2][3] If your reaction workup involves strongly acidic or basic conditions, the efficiency of the thiosulfate quench can be compromised.[2] Adjust the pH of the aqueous phase to near neutral before or during the thiosulfate wash if necessary.

Problem 2: An emulsion has formed at the interface of the organic and aqueous layers.

• Root Cause: Emulsions are colloidal suspensions of one liquid in another and are common when surfactant-like molecules are present or when there's a high concentration of fine particulate matter.[4][5] Vigorous shaking, especially with chlorinated solvents or in strongly basic solutions, can exacerbate their formation.[4][6]

• Detailed Solution:

  • Patience: Allow the separatory funnel to stand undisturbed for 15-30 minutes; some emulsions break on their own.[5][7]

  • "Salting Out": Add a saturated aqueous solution of sodium chloride (brine).[4][5][6] This increases the ionic strength of the aqueous layer, decreasing the solubility of organic components and helping to force the separation of the layers.[4]

  • Filtration: Filter the entire emulsified mixture through a pad of Celite® (diatomaceous earth).[5][7] Celite is a filter aid that can break emulsions by removing the fine particulates that often stabilize them.[5]

  • Gentle Agitation: In future runs, try gently swirling or inverting the separatory funnel rather than vigorous shaking to prevent emulsion formation.[4]

Problem 3: The desired benzimidazole product has precipitated out of solution during the workup.

• Root Cause: Benzimidazole derivatives have varying solubilities that are highly dependent on the solvent, temperature, and pH.[8] Adding an aqueous solution can decrease the overall solvating power for your product, causing it to "crash out," especially if the organic solvent is water-miscible to some extent. Furthermore, benzimidazoles are amphoteric; they can be soluble in acidic solutions (as a protonated salt) and alkaline solutions (as a deprotonated salt), but may be poorly soluble at neutral pH.[9]

• Detailed Solution:

  • Solvent Addition: Add more of the primary organic solvent to the separatory funnel to try and redissolve the precipitate.

  • pH Adjustment: If the product has precipitated upon neutralization, you may need to re-acidify or make the solution more basic to redissolve it before continuing the extraction. Remember to re-neutralize and extract accordingly in a subsequent step.

  • Isolate and Redissolve: If the precipitate is substantial, it may be best to filter the entire mixture to collect the solid. The solid can then be washed separately and redissolved in an appropriate solvent for further purification, while the filtrate is processed as usual to recover any dissolved product.

Frequently Asked Questions (FAQs)

Q1: Why is sodium thiosulfate the standard choice for removing iodine?

Sodium thiosulfate is a mild, inexpensive, and highly effective reducing agent. It rapidly and quantitatively reacts with elemental iodine (I₂, the source of the color) to produce sodium iodide (NaI) and sodium tetrathionate (Na₂S₄O₆), both of which are colorless and highly water-soluble.[10][11]

The balanced chemical reaction is: 2Na₂S₂O₃(aq) + I₂(org) → 2NaI(aq) + Na₂S₄O₆(aq) [12]

This reaction efficiently pulls the iodine from the organic phase into the aqueous phase, which can then be easily separated and discarded.

Q2: Are there any alternatives to sodium thiosulfate for quenching iodine?

Yes, several other reducing agents can be used, though they may have different practical considerations.

Quenching Agent	Chemical Formula	Key Considerations
Sodium Sulfite	Na₂SO₃	Also very effective. Some chemists prefer it as it can be less "smelly" than thiosulfate.[13]
Sodium Bisulfite	NaHSO₃	Works similarly to sodium sulfite. Often used as an aqueous solution.
Ascorbic Acid (Vitamin C)	C₆H₈O₆	A "green" and mild reducing agent that can be effective for removing iodine.[13][14][15]

Q3: How can I confirm that all the iodine has been removed?

Visual inspection is the primary method; the disappearance of the characteristic brown/purple color from the organic layer is a reliable indicator.[1] For highly sensitive applications, a spot test can be performed on the final aqueous wash: add a drop of the aqueous layer to a fresh starch solution. The absence of a blue-black color confirms the absence of iodine.[12]

Q4: Can the pH of the workup affect my benzimidazole product?

Absolutely. Benzimidazoles are generally stable but their solubility is pH-dependent.[8] They are typically soluble in dilute acids and aqueous alkali.[16][9] This property can be exploited during purification. For instance, you can wash your organic layer with a dilute acid (e.g., 1M HCl) to remove basic impurities, and then wash with a dilute base (e.g., 5% NaHCO₃) to remove acidic impurities, while your neutral benzimidazole product remains in the organic phase. Always check the stability of your specific derivative to pH changes.

Standard Protocol: Iodine Removal Using Sodium Thiosulfate

This protocol outlines the standard procedure for an aqueous workup to remove excess iodine from a reaction mixture where the product is dissolved in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Transfer: Transfer the cooled reaction mixture to a separatory funnel of appropriate size. If the reaction was run in a water-miscible solvent (like THF or acetonitrile), it should first be removed under reduced pressure, and the residue redissolved in an immiscible organic solvent and water.[6][7]

• First Wash (Quench): Add a 10% (w/v) aqueous solution of sodium thiosulfate. The volume should be roughly equal to the organic phase volume.

• Extract: Stopper the funnel and invert it, ensuring to vent frequently to release any pressure. Shake or vigorously mix the layers for 1-2 minutes.

• Separate: Place the funnel in a ring stand and allow the layers to fully separate.

• Drain: Drain the lower layer. Note: Be sure you have correctly identified the aqueous and organic layers.

• Repeat: Repeat steps 2-5 until the organic layer is colorless. One or two washes are typically sufficient.

• Brine Wash: Perform a final wash with a saturated solution of NaCl (brine). This helps to remove residual water from the organic layer and break any minor emulsions.[6]

• Dry: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄).

• Isolate: Filter away the drying agent and concentrate the organic solvent under reduced pressure to yield the crude benzimidazole product, now free of iodine.

Workflow Diagram: Iodine Removal and Workup

The following diagram illustrates the decision-making process during the purification of a benzimidazole product post-reaction.

Caption: Decision workflow for iodine removal during benzimidazole workup.

References

• Tips & Tricks: Emulsions. Department of Chemistry, University of Rochester. Available at: [Link]

• A REVIEW ON CHEMISTRY OF BENZIMIDAZOLE NUCLEUS AND ITS BIOLOGICAL SIGNIFICANCE. Vignan Pharmacy College. Available at: [Link]

• Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. Available at: [Link]

• Benzimidazole - Solubility of Things. Solubility of Things. Available at: [Link]

• Workup: How to Manage an Emulsion. Department of Chemistry, University of Rochester. Available at: [Link]

• Benzimidazole | C7H6N2. PubChem, National Institutes of Health. Available at: [Link]

• What should i use to reduce Iodine (I2) other than sodium thiosulfate? Reddit r/OrganicChemistry. Available at: [Link]

• What should i use to reduce Iodine (I2) other than sodium thiosulfate? Reddit r/chemhelp. Available at: [Link]

• Problems with extractions. Chemistry Teaching Labs, University of York. Available at: [Link]

• Molecular Iodine Assisted Green Synthesis of Benzimidazoles. International Journal of Advanced Research in Science, Communication and Technology. Available at: [Link]

• Iodine clock reaction. Wikipedia. Available at: [Link]

• Iodine removing method in organic solvent. INIS-IAEA, International Atomic Energy Agency. Available at: [Link]

• Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques. YouTube. Available at: [Link]

• What should i use to reduce Iodine (I2) other than sodium thiosulfate? ResearchGate. Available at: [Link]

• Process for the removal of iodine from organic compounds. Google Patents.

• RESEARCH ON BENZIMIDAZOLE DERIVATIVES. Defense Technical Information Center (DTIC). Available at: [Link]

• Workup: Bromine or Iodine. Department of Chemistry, University of Rochester. Available at: [Link]

• Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. Beilstein Journal of Organic Chemistry. Available at: [Link]

• How do I separate a multi-ringed organic compound from iodine and selenium? Reddit r/chemhelp. Available at: [Link]

• On the Complexity of Kinetics and the Mechanism of the Thiosulfate–Periodate Reaction. ACS Publications, Inorganic Chemistry. Available at: [Link]

• An iodine / thiosulfate titration. M.C.C. Science. Available at: [Link]

• Redox Titration -Thiosulfate & Iodine (Edexcel International A Level (IAL) Chemistry): Revision Note. Save My Exams. Available at: [Link]

• Investigations of the Therman Treatment of Sodium Thiosulfate in Gas Streams for the Removal of I2. MDPI. Available at: [Link]

• Removal of Iodine. Reddit r/Chempros. Available at: [Link]

• A Rapid and Efficient Synthesis of Benzimidazoles Using Hypervalent Iodine as Oxidant. Synthesis. Available at: [Link]

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• 1. Workup [chem.rochester.edu]
• 2. Ricca Chemical - Sodium Thiosulfate [riccachemical.com]
• 3. reddit.com [reddit.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Workup [chem.rochester.edu]
• 6. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. solubilityofthings.com [solubilityofthings.com]
• 9. Benzimidazole | C7H6N2 | CID 5798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Iodine clock reaction - Wikipedia [en.wikipedia.org]
• 11. savemyexams.com [savemyexams.com]
• 12. mccscience.yolasite.com [mccscience.yolasite.com]
• 13. reddit.com [reddit.com]
• 14. reddit.com [reddit.com]
• 15. researchgate.net [researchgate.net]
• 16. ijpcbs.com [ijpcbs.com]

overcoming steric hindrance in 1-phenyl-1H-benzimidazole substitution

Topic: Overcoming Steric Hindrance in 1-Phenyl-1H-Benzimidazole Substitution Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Scientists, Drug Development Professionals

Ticket #8821: 1-Phenyl-1H-benzimidazole Substitution Status: Open Priority: High (Blocker)

Welcome to the Technical Support Center. You are likely here because the N-phenyl ring on your benzimidazole scaffold is acting like a "propeller," creating a steric shield that is shutting down your standard substitution reactions at the C2, C4, or C7 positions.

This guide moves beyond standard textbook advice. We treat your reaction vessel as a system of competing rates—steric repulsion vs. electronic activation. Below are the diagnostic workflows and protocols to bypass this steric barrier.

🔎 Module 1: Diagnosis & Mechanics

Why is this reaction failing?

The 1-phenyl-1H-benzimidazole system suffers from a specific steric topology. The N1-phenyl ring is not coplanar with the benzimidazole core; it twists (approx. 40-60°) to minimize clash with the C2 and C7 hydrogens.

• The Consequence: This twist creates a "Steric Umbrella" over the C2 position (the most acidic site) and the C7 position.

• The Trap: Standard electrophiles cannot approach C2 easily, and transition metals (Pd/Ru) often get "distracted" by the N-phenyl ring itself, leading to undesired ortho-phenyl activation (Chelation Control) instead of benzimidazole functionalization.

Visualizing the Failure Mode (Decision Tree)

Figure 1: Diagnostic flow for identifying the root cause of synthetic failure.

🛠️ Module 2: Troubleshooting C2-Functionalization

The Objective: Install a substituent at C2 (between the nitrogens) despite the N-phenyl shield.

Issue: "Lithiation fails or gives complex mixtures."

Root Cause: n-BuLi is bulky. The N-phenyl group blocks the approach to the C2 proton. Furthermore, the resulting C2-lithio species is unstable at room temperature and can induce ring-opening or scrambling to the phenyl ring.

Solution: The "Transmetalation Relay" Protocol Do not react the lithium species directly. Transmetalate to Zinc to create a softer, smaller, and more stable nucleophile that tolerates steric bulk better during the subsequent coupling.

Step-by-Step Protocol (Self-Validating):

• Cryogenic Setup: Flame-dry a Schlenk flask. Add 1-phenylbenzimidazole (1.0 equiv) and anhydrous THF (0.2 M). Cool to -78 °C .

• Deprotonation: Add LDA (Lithium Diisopropylamide, 1.1 equiv) dropwise. Why? LDA is less aggregated than n-BuLi in THF and avoids nucleophilic attack on the phenyl ring.

• The Checkpoint: Stir for 30 mins at -78 °C. The solution should turn deep yellow/orange (formation of the anion).

• Transmetalation: Add ZnCl₂ solution (1.2 equiv, 1.0 M in THF) slowly. Warm to 0 °C over 30 mins.

  • Validation: The solution color usually lightens. You now have the C2-Zinc reagent (Negishi-type species).

• Coupling: Add your electrophile (e.g., Aryl Iodide) and catalyst (Pd(PPh₃)₄, 5 mol%). Heat to 60 °C.

Data Summary: Base Selection Impact

Base Reagent	Temp	Yield (C2-Sub)	Side Products
n-BuLi	-78 °C	35%	Ring opening, Phenyl-Li exchange
LDA	-78 °C	88%	Minimal (<5%)
LiTMP	-78 °C	65%	Recovered Starting Material (Too bulky)

🛠️ Module 3: Transition Metal Catalysis (C-H Activation)

The Objective: Direct Arylation without pre-functionalization.

Issue: "I'm getting substitution on the Phenyl ring, not the Benzimidazole."

Root Cause: Many Ru(II) and Rh(III) catalysts use the N-atom of the benzimidazole to "direct" the metal to the ortho-position of the N-phenyl ring (5-membered metallacycle intermediate).

Solution: Switch to an "Electronic-First" Mechanism (CMD) You must use a catalyst system that favors the acidity of the C2-H bond over the coordination of the N-phenyl ring.

Protocol: Pd/Cu Co-Catalyzed C2 Arylation This system relies on the acidity of C2 (pKa ~28) rather than directing groups.

• Catalyst: Pd(OAc)₂ (5 mol%).

• Co-Oxidant: Cu(OAc)₂ (2.0 equiv). Crucial: The acetate acts as a base to deprotonate C2 via a Concerted Metalation-Deprotonation (CMD) pathway.

• Ligand: P(t-Bu)₃ or similar bulky phosphines are bad here because they increase steric clash. Use PPh₃ or no phosphine ligand (ligandless conditions).

• Solvent: DMF or Dioxane (high boiling point required, 120-140 °C).

Mechanism Visualization (CMD Pathway)

Figure 2: The Concerted Metalation-Deprotonation (CMD) pathway allows C2 activation by utilizing the basicity of the acetate ligand.

❓ Frequently Asked Questions (FAQ)

Q1: Can I functionalize the C4 or C7 positions (the benzo-ring) selectively? A: This is extremely difficult with the N-phenyl group present due to the "umbrella" effect covering C7.

• Workaround: Use an Iridium-catalyzed borylation (Ir[cod]Cl / dtbpy). Sterics drive the borylation to the least hindered positions (C5 or C6), avoiding C4/C7. If you absolutely need C4/C7, you must functionalize the benzimidazole core before N-arylation.

Q2: My reaction turns black and precipitates Pd black immediately. A: The N1-phenyl group prevents the benzimidazole N3 from stabilizing the Pd(0) species effectively.

• Fix: Add a stabilizing additive like 1,10-phenanthroline (10 mol%) or use a NHC-precursor (IMes·HCl) to keep the Pd in solution.

Q3: Why not use a Grignard reagent instead of Lithiation? A: 1-Phenylbenzimidazole is not acidic enough to be deprotonated quantitatively by standard Grignards (e.g., PhMgBr) at convenient temperatures. You will get incomplete conversion. Li-halogen exchange or LDA deprotonation is required to generate the initial anion.

📚 References

• Mechanism of Lithiation & Transmetalation:

  • Title: The lithiation of 1-(phenylthiomethyl)benzimidazole and related compounds.[1]

  • Source: Journal of the Chemical Society, Perkin Transactions 1.[1]

  • URL:[Link][2][3]

  • Relevance: Establishes the C2 vs. N-substituent lithiation competition and stability profiles.

• Enantioselective C2-Functionalization (Overcoming Sterics):

  • Title: Enantioselective C2-Allylation of Benzimidazoles Using 1,3-Diene Pronucleophiles.

  • Source: Organic Letters (MIT/Buchwald Lab).

  • URL:[Link]

  • Relevance: Demonstrates the use of CuH catalysts to overcome steric barriers at C2.

• Pd-Catalyzed C-H Arylation (CMD Mechanism):

  • Title: Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene 1,1-Dioxides.[4]

  • Source: NIH / PMC.

  • URL:[Link]

  • Relevance: Validates the Pd(OAc)2/Cu(OAc)2 system for C2-selective arylation in sterically constrained heterocycles.

• Ru-Catalyzed C-H Activation (Regioselectivity):

  • Title: Ruthenium-Catalyzed C–H Bond Activation Approach to Azolyl Aminals.

  • Source: ACS Catalysis.[4][5]

  • URL:[Link]

  • Relevance: details the competition between different nitrogen directing groups and C-H activation sites.

Sources

• 1. The lithiation of 1-(phenylthiomethyl)benzimidazole and related compounds - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene 1,1-Dioxides with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scribd.com [scribd.com]

purification of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole by column chromatography

[1]

Subject: Purification of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole via Column Chromatography Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences Target Molecule CAS: 760212-42-8[1]

System Overview & Chemical Context

Welcome to the Purification Support Center. You are dealing with 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole , a highly lipophilic, heterocyclic scaffold often used in optoelectronics (OLED hosts) and medicinal chemistry.[1]

Before initiating the workflow, you must understand the two chemical factors that will dictate your chromatography success:

• Basicity (The Tailing Factor): Unlike 2-phenylbenzimidazole (which has an N-H group), your molecule has a phenyl group at the

  position. This leaves the nitrogen (pyridine-like) exposed.[1] This nitrogen has a lone pair that will aggressively hydrogen-bond with the acidic silanol (Si-OH) groups on standard silica gel, causing severe peak tailing and yield loss.[1]

• Solubility Profile: The combination of three aromatic rings and an iodine atom makes this molecule poorly soluble in non-polar alkanes (Hexane/Heptane) but highly soluble in chlorinated solvents (DCM/Chloroform). This solubility mismatch necessitates dry loading .

Pre-Purification Diagnostics[1]

Do not skip this phase. Most failures with this scaffold occur because the mobile phase was not optimized for the specific basicity of the benzimidazole core.

Step A: Thin Layer Chromatography (TLC) Optimization

Run a TLC plate using Hexane:Ethyl Acetate (4:1) .

Observation	Diagnosis	Action Required
Spot is < 0.1 Rf	Too retentive.	Increase polarity to Hex:EtOAc (2:1).
Spot streaks/tails	Silanol interaction.[1][2][3][4]	Add 1% Triethylamine (TEA) to the mobile phase.
Spot co-elutes with impurity	Poor selectivity.	Switch solvent system to DCM:Methanol (98:2) .

Step B: Solubility Check

Attempt to dissolve 10 mg of crude product in 1 mL of Hexane.

• Result: It will likely not dissolve or will form a gum.[1]

• Implication: You cannot perform a liquid load using the mobile phase. You must use the dry loading technique described below.

The Purification Protocol (Standard Operating Procedure)

This protocol is designed to minimize "streaking" and maximize recovery of the iodinated product.

Reagents Required[1][2][5][6][7][8][9][10][11]

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Mobile Phase A: Hexanes (or Heptane).

• Mobile Phase B: Ethyl Acetate (EtOAc).

• Modifier: Triethylamine (TEA) - Critical for peak shape.[1][2]

Workflow Diagram

The following logic flow dictates the purification process.

Caption: Logical workflow for the purification of basic benzimidazole derivatives.

Detailed Steps

1. Sample Preparation (Dry Loading)

Because the product is insoluble in Hexane, liquid loading will cause precipitation at the top of the column, blocking flow and ruining separation.

• Dissolve the crude mixture in a minimal amount of Dichloromethane (DCM) .

• Add silica gel to the flask (ratio: 2g silica per 1g crude).

• Rotary evaporate until a free-flowing powder remains. Ensure no DCM smell remains.

2. Column Packing

• Slurry pack the column using 100% Hexane with 1% TEA .

  • Why TEA? Pre-treating the column neutralizes acidic sites before the sample even touches them.

• Carefully pour the dry-loaded sample powder onto the top of the sand bed.

• Add a second layer of sand to protect the sample bed.

3. Elution Gradient

Run the column using the following gradient (assuming Hexane/EtOAc system):

Column Volume (CV)	% Ethyl Acetate	Purpose
0 - 2 CV	0%	Flush very non-polar impurities (e.g., excess iodobenzene derivatives).[1]
2 - 5 CV	0% → 10%	Linear ramp to condition the column.[1]
5 - 15 CV	10% → 30%	Target Elution Zone. The product usually elutes here.[1]
15+ CV	30% → 50%	Flush polar byproducts (e.g., oxidized impurities).

Note: Maintain 1% TEA concentration throughout the gradient to prevent tailing.

Troubleshooting & FAQs

Q1: My product is "streaking" across 10+ test tubes. Why is the band not sharp? A: This is the classic "Basicity Trap." The benzimidazole nitrogen is protonating on the silica surface.

• Fix: Did you add Triethylamine (TEA)? If not, flush the column with mobile phase containing 1% TEA . If you are already using TEA, switch to "High pH" reversed-phase silica (C18) if available, or perform an acid-base extraction wash on the crude before the column to remove highly basic impurities.

Q2: The product is co-eluting with the starting material (N-phenyl-o-phenylenediamine). A: These compounds have similar polarities in Hex/EtOAc.[1]

• Fix: Change selectivity by using Dichloromethane (DCM) as the weak solvent. Try a gradient of DCM:Methanol (0% → 2%) . The pi-pi interactions of DCM with the aromatic rings often provide different separation selectivity than Hexane.[1]

Q3: I see a yellow band that never moves. A: This is likely oxidized diamine or polymerized byproducts.[1]

• Fix: Ignore it. If your product has eluted, you can stop the column. Do not waste solvent trying to push "tar" off the column.

Q4: Can I use Acetone instead of Ethyl Acetate? A: Avoid Acetone. Acetone absorbs UV light (if you are using a UV detector) and can form Schiff bases with any unreacted primary amines in your crude mixture, creating new impurities during the purification.

Q5: Is the Iodine atom stable on silica? A: Generally, yes. However, aryl iodides can be light-sensitive.[1]

• Recommendation: Wrap your column in aluminum foil if the purification takes longer than 2 hours, and minimize exposure to direct sunlight.

Post-Run Verification

Once you have combined your fractions:

• Evaporate the solvent.[5]

• NMR Check: Look for the characteristic benzimidazole protons. Ensure the integration of the phenyl ring (5H) and the iodophenyl ring (4H, AA'BB' system) matches.

• Mass Spec: Confirm the presence of the Iodine isotope pattern (M+H peak at ~397 m/z).

References

• Phenomenex Technical Guide. (2025). Strategies for Peak Shape Improvement of Basic Compounds. Retrieved from

  • Context: Authoritative source on using TEA and buffer modifiers to suppress silanol activity for basic heterocycles.[1]

• Organic Chemistry Portal. (n.d.). Synthesis and Purification of Benzimidazoles. Retrieved from [1]

  • Context: General protocols for the condensation of phenylenediamines and aldehydes, including workup and purific

• BenchChem. (2025).[6] Purification of 2-substituted Benzimidazoles.[1][7][8][9][10][6] Retrieved from [1]

  • Context: Specific troubleshooting for tailing and solubility issues in benzimidazole deriv

Sources

• 1. CAS 2620-76-0: 2-(4-Bromophenyl)-1-phenyl-1H-benzoimidazole [cymitquimica.com]
• 2. LC Technical Tip [discover.phenomenex.com]
• 3. welch-us.com [welch-us.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Synthesis, Characterization, and Biological Evaluation of Benzimidazole Derivatives as Potential Anxiolytics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Benzimidazole synthesis [organic-chemistry.org]
• 8. cjm.ichem.md [cjm.ichem.md]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Thermal Stabilization of Benzimidazole Iodine Derivatives

Current Status: Operational Role: Senior Application Scientist Subject: Troubleshooting & Stabilization of Iodinated Benzimidazoles

Introduction: The "Weak Link" Hypothesis

Welcome to the technical support hub. If you are working with benzimidazole iodine derivatives (e.g., 2-iodo-1H-benzimidazole or N-alkylated variants), you are likely encountering discoloration (purpling) , melting point depression , or yield loss during drying/recrystallization.

The Root Cause: While the benzimidazole core is thermally robust (often stable >300°C), the Carbon-Iodine (C-I) bond is the thermodynamic weak link. The bond dissociation energy (BDE) of C-I (~57 kcal/mol) is significantly lower than C-Br (~68 kcal/mol) or C-H (~99 kcal/mol). At elevated temperatures, this bond undergoes homolytic cleavage , generating iodine radicals (

) that catalyze further degradation.

This guide provides diagnostic workflows and stabilization protocols to mitigate these failures.

Module 1: Diagnostic Hub

User Question: “My white powder turns pale purple/brown after drying at 80°C. Is my compound decomposing?”

Troubleshooting Workflow

Use the following decision tree to diagnose the specific mode of failure.

Figure 1: Diagnostic logic for distinguishing between oxidative failure and intrinsic thermal instability.

Visual Indicators

Observation	Diagnosis	Immediate Action
Purple/Violet Vapor	Free Iodine ( ) release via C-I cleavage.	STOP heating. Lower temp by 20°C. Add radical scavenger (e.g., copper foil) to trap iodine if in solution.
Brown/Black Tar	Polymerization of benzimidazole radical intermediates.	Re-purify via column chromatography.[1] Avoid acidic alumina (can catalyze cleavage).
Yellowing	N-oxide formation or trace oxidation.	Recrystallize under Argon/Nitrogen.

Module 2: Stabilization Protocols

User Question: “How do I chemically modify my benzimidazole to survive temperatures above 150°C?”

Strategy A: Lattice Hardening (Salt Formation)

Neutral iodinated benzimidazoles often have weak intermolecular forces. Converting the free base into a salt (e.g., Hydroiodide or Triflate) introduces strong ionic interactions, significantly increasing the lattice energy and raising the decomposition temperature (

).

Protocol: Synthesis of Benzimidazolium Hydroiodide Salt

• Dissolution: Dissolve 10 mmol of the iodinated benzimidazole in minimal anhydrous ethanol (0.1 M concentration).

• Acidification: Dropwise add 1.1 equivalents of stabilized Hydriodic Acid (57% w/w) or Triflic Acid at 0°C.

  • Why? Protonating the

    position creates a cation, stabilizing the ring electron density and strengthening the crystal lattice.

• Precipitation: Add cold diethyl ether until turbidity appears. Store at -20°C for 4 hours.

• Filtration: Filter the salt and dry under vacuum at room temperature (avoid heat).

Strategy B: Steric Shielding (N-Alkylation)

If the iodine is at the C2 position, the proximity of the N-H proton can facilitate elimination pathways. N-alkylation removes this acidic proton and can provide steric bulk to shield the C-I bond.

Mechanism of Stabilization:

Figure 2: Chemical pathways to increase thermal stability.

Module 3: Analytical Validation (TGA/DSC)

User Question: “How do I prove my derivative is stable? My TGA results vary wildly.”

Thermal Gravimetric Analysis (TGA) is the gold standard, but incorrect parameters lead to false positives.

Standardized TGA Protocol for Iodine Derivatives

• Pan Selection: Use Alumina (

  ) or Platinum pans. Avoid Aluminum pans if or if iodine reacts with the metal.

• Atmosphere: Strictly Nitrogen or Argon (Flow rate: 50 mL/min).

  • Warning: Air/Oxygen will cause early onset degradation, masking the true C-I bond stability.

• Ramp Rate:

  • Standard: 10°C/min (for general comparison).

  • High-Res: 2°C/min (to separate solvent loss from degradation).

• Data Interpretation:

Feature	Interpretation
Weight Loss < 100°C	Solvent/Moisture.[2] (Not instability).[3][4][5][6][7][8]
Sharp Step ~150-200°C	Likely sublimation or C-I cleavage. Check DSC for endotherm (melt) vs. exotherm (decomposition).
Residue	If residue is ~0%, the compound sublimed. If char remains, it decomposed.

Frequently Asked Questions (FAQ)

Q: Can I use recrystallization to purify a degraded sample? A: Only if the degradation is minor. If the sample is purple (free iodine), wash with a dilute sodium thiosulfate solution (

) before recrystallization to reduce back to iodide ( ), preventing it from catalyzing further decomposition.

Q: Why does my compound decompose in DMSO but not in Chloroform? A: DMSO is a polar aprotic solvent with high thermal mass. At high temperatures (>100°C), DMSO can act as an oxidant or facilitate nucleophilic attack on the C-I bond. Use non-nucleophilic solvents like Toluene or Chlorobenzene for high-temp reactions.

Q: Is the instability caused by light or heat? A: Both. The C-I bond is photosensitive. Always store iodinated benzimidazoles in amber vials wrapped in foil. If your lab is bright, degradation during benchtop weighing is possible.

References

• Luo, Y.-R. (2007). Comprehensive Handbook of Chemical Bond Energies. CRC Press. (Source for C-I vs C-H bond dissociation energies).

• Vlaicu, I. D., et al. (2018). Thermal stability of new biologic active copper(II) complexes with 5,6-dimethylbenzimidazole. Journal of Thermal Analysis and Calorimetry. (Demonstrates thermal steps: dehydration vs ligand release).

• Mavrova, A. T., et al. (2010). Synthesis and thermal stability of some new benzimidazole derivatives. Journal of Chemical Technology and Metallurgy. (Discusses substituent effects on stability).

• Hahn, F. E., et al. (2015). Evaluating the thermal behaviour of benzimidazolylidene sources for thin-film applications. Chemical Science. (Details wing-tip loss and thermal decomposition of N-alkylated benzimidazoles).

• Gao, Y., et al. (2023).[9] The Pivotal Role of Benzimidazole in Improving the Thermal and Dielectric Performance of Upilex-Type Polyimide. Polymers. (Highlights hydrogen bonding as a lattice stabilizer).

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Bond Energies [www2.chemistry.msu.edu]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Bond dissociation energy - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting Cyclization Failures in 1-Phenyl-2-(4-iodophenyl)benzimidazole Synthesis

Executive Summary & Chemical Context

The synthesis of 1-phenyl-2-(4-iodophenyl)benzimidazole is a critical transformation in medicinal chemistry, often serving as a scaffold for antiviral or anticancer agents. The reaction typically involves the condensation of

-phenyl-o-phenylenediamine (diamine) with 4-iodobenzaldehyde (aldehyde), followed by an oxidative cyclization.

While theoretically straightforward, this reaction frequently stalls at the dihydrobenzimidazole intermediate or fails to condense due to the lower nucleophilicity of the

-phenyl amine. This guide addresses the specific failure modes of this 1,2-disubstituted system, distinguishing it from simpler unsubstituted benzimidazole syntheses.

Core Reaction Scheme

The transformation proceeds via a cascade mechanism:

• Condensation: Formation of the Schiff base (imine).

• Cyclization: Intramolecular nucleophilic attack to form the dihydrobenzimidazole.

• Oxidation: Aromatization to the final benzimidazole.[1]

Diagnostic Workflow

Use this flowchart to identify the specific stage of failure in your reaction.

Caption: Diagnostic logic for identifying failure points in benzimidazole synthesis. Blue nodes indicate decision points; Red indicates failure modes; Green indicates success/progression.

Technical Troubleshooting Guide

Phase 1: Pre-Cyclization (Condensation Failure)

Symptom: TLC shows distinct spots for starting materials (

-phenyl-o-phenylenediamine and 4-iodobenzaldehyde) with no new product formation.

• Root Cause 1: Deactivated Aldehyde. 4-Iodobenzaldehyde can oxidize to 4-iodobenzoic acid upon storage. The acid will form a salt with the diamine but will not condense to the imine under neutral conditions.

  • Solution: Wash the aldehyde with saturated NaHCO

    solution prior to use or recrystallize.

• Root Cause 2: Steric/Electronic Deactivation. The

  -phenyl group on the diamine reduces the nucleophilicity of the adjacent amine.

  • Solution: Add a Brønsted acid catalyst (5 mol%

    -TSA or acetic acid) to protonate the aldehyde carbonyl, accelerating nucleophilic attack.

Phase 2: Cyclization & Oxidation Failure (The "Dihydro" Trap)

Symptom: LCMS shows a peak with mass

. The reaction mixture may exhibit strong blue fluorescence (characteristic of some dihydrobenzimidazoles).

• Mechanism: The intermediate 1,2-dihydrobenzimidazole forms but fails to aromatize. This is the most common failure mode in "one-pot" procedures lacking a dedicated oxidant.

• Solution A (Green/Catalytic): Add Cu(OAc)

  (10-20 mol%) and stir open to air. Copper catalyzes the oxidation of the dihydro-intermediate using atmospheric oxygen [1].

• Solution B (Traditional): Add Na

  S O (Sodium Metabisulfite) (1.2 equiv) in DMF/Ethanol. While effective, this generates sulfur salts that complicate purification [2].

Phase 3: Side Reactions & Impurities

Symptom: Loss of iodine (Deiodination) or formation of dimers.

Issue	Observation	Cause	Prevention
Deiodination	Mass = Product - 126 Da (replaced by H)	Use of Pd catalysts or vigorous reduction conditions.	Avoid Pd/C. Use Fe/NH Cl if reducing a nitro precursor. Avoid strong lithiating agents.
Dimerization	High molecular weight species	Radical coupling during oxidation.	Dilute reaction (0.1 M). Avoid excess radical initiators.
Sulfur Contamination	Product smells of sulfur; sticky solid.	Na S O adducts.	Wash crude solid thoroughly with water and NaHCO . Recrystallize from EtOH.

Optimized Experimental Protocols

Method A: The "Green" DMSO/Air Route (Recommended)

Best for high yields and clean profiles, avoiding sulfur contaminants.

• Setup: In a round-bottom flask, dissolve

  -phenyl-o-phenylenediamine (1.0 mmol) and 4-iodobenzaldehyde (1.0 mmol) in DMSO (3 mL) .

• Catalyst: Add Cu(OAc)

  (0.1 mmol, 10 mol%) .

• Reaction: Heat to 100–120 °C open to the atmosphere (do not use an inert gas blanket; oxygen is the oxidant). Stir for 4–6 hours.

• Monitoring: Check TLC. The fluorescent dihydro-intermediate should disappear.

• Workup: Cool to RT. Pour into ice-water (20 mL). The product precipitates. Filter, wash with water, and dry.

• Purification: Recrystallize from hot Ethanol if necessary.

Method B: The Sodium Metabisulfite Route (Traditional)

Best if high temperatures (DMSO) must be avoided.

• Setup: Dissolve diamine (1.0 mmol) and aldehyde (1.0 mmol) in DMF or Ethanol (5 mL) .

• Oxidant: Add Na

  S O (1.2 mmol) dissolved in a minimum amount of water.

• Reaction: Reflux for 4–8 hours.

• Workup: Pour into water. Neutralize with Na

  CO (critical to remove bisulfite adducts). Filter the precipitate.

Frequently Asked Questions (FAQs)

Q: Why is my product yield low (<40%) even though the starting materials are gone? A: You likely formed the "bis-imine" or other oligomers. The

-phenyl group prevents the formation of the standard bis-imine seen with unsubstituted diamines, but side reactions can occur. Ensure you are using equimolar amounts. Excess aldehyde can lead to complex condensation products.

Q: Can I use air as the oxidant without a copper catalyst? A: Yes, but it is significantly slower. Without a metal catalyst (like Cu or Fe), the oxidative dehydrogenation of the dihydro-intermediate can take 24–48 hours and requires high temperatures (refluxing nitrobenzene or DMSO) [3].

Q: Is the iodine at the 4-position stable to these conditions? A: Yes. Aryl iodides are stable to standard oxidative cyclization conditions (air, Na

S O , Cu(OAc) ). However, do not use palladium-catalyzed methods or harsh reducing agents (like LiAlH ) during workup, as these will cleave the C-I bond [4].

Q: My product is an oil/gum. How do I solidify it? A: 1-Phenyl-2-arylbenzimidazoles are often crystalline but can oil out if impurities (like unreacted aldehyde) are present. Triturate the oil with cold diethyl ether or hexane/ethyl acetate (9:1) and scratch the flask to induce crystallization.

References

• Cu(II)-Catalyzed Cascade Synthesis: Wang, L., et al. "Cu(II)-Catalyzed Cascade of ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  -Phenyl-o-phenylenediamine with Benzaldehyde."[2][3] J. Org.[3] Chem. 2023.[3] [3]

• Metabisulfite Method: "Troubleshooting Low Yields in the Synthesis of Substituted Benzimidazoles." BenchChem Technical Guides.

• Oxidative Cyclization Mechanisms: "Selective Synthesis of 1,2-Disubstituted Benzimidazoles." IOSR Journal of Applied Chemistry.

• Iodine Stability in Benzimidazoles: "Synthesis of 4-Iodo-1H-benzimidazole from o-Phenylenediamine." BenchChem Application Notes.

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cu(II)-Catalyzed Cascade of N-Phenyl- o-phenylenediamine with Benzaldehyde: One-Step Direct Construction of 2-(1-Phenyl-1 H-benzo[ d]imidazol-2-yl)phenols - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis: 1H NMR Profiling of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

This guide provides an in-depth technical analysis of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole , focusing on its structural validation via ^1H NMR. It compares synthetic efficiency and purity profiles, designed for researchers in medicinal chemistry and optoelectronics.

Executive Summary & Application Context

Molecule: 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole CAS: (Hypothetical/Derivative of 716-79-0 analogs) Core Utility:

• Suzuki-Miyaura Coupling Scaffold: The para-iodo moiety serves as a high-reactivity handle for extending conjugation in OLED materials.

• Pharmacophore: Benzimidazole derivatives are privileged structures in kinase inhibition; the N1-phenyl group increases lipophilicity and alters binding pocket affinity compared to NH-analogs.

The Analytical Challenge: Distinguishing the target product from its Schiff base intermediate and regioisomers (in asymmetric syntheses) is critical. Standard TLC is often insufficient due to similar

values. ^1H NMR provides the only definitive, non-destructive method to quantify cyclization efficiency.

Comparative Guide: Synthetic Routes & Purity Profiling

This section compares the NMR signatures of the crude product derived from two common synthetic methodologies.

Feature	Method A: Oxidative Cyclization	Method B: Acid-Catalyzed Condensation
Reagents	-phenyl-o-phenylenediamine + 4-iodobenzaldehyde + Na S O (DMF, Heat)	-phenyl-o-phenylenediamine + 4-iodobenzaldehyde + p-TsOH (Toluene, Reflux)
Mechanism	Formation of Schiff base followed by rapid oxidative ring closure.	Acid-mediated condensation; often stalls at the dihydro-intermediate.
Crude NMR Profile	Clean. Shows distinct benzimidazole aromatic signals.	Complex. Often contains Schiff base signals ( 8.4-8.6 ppm, singlet) and uncyclized diamine.
Purification Need	Low (Simple precipitation).	High (Column chromatography required).
Yield (Typical)	85-92%	60-75%

Diagnostic Impurity Signals (What to look for)

• Aldehyde Proton: If the reaction is incomplete, a singlet at

  10.0 ppm (CHO) will persist.

• Schiff Base (Imine) Proton: A sharp singlet at

  8.5–8.7 ppm indicates the condensation occurred, but the ring closure (cyclization) failed. The target benzimidazole has NO protons in this region.

Structural Elucidation: ^1H NMR Analysis

Chemical Shift Assignments (400 MHz, DMSO-d )

The spectrum is dominated by aromatic signals (

7.0–8.0 ppm).[1] The key to interpretation is identifying the AA'BB' system of the iodophenyl ring and the N-Phenyl multiplets.

Proton Group	Count	Multiplicity	Chemical Shift ( ppm)	Assignment Logic
H-3', H-5'	2H	Doublet ( Hz)	7.82 – 7.88	Diagnostic: Ortho to Iodine. Significantly deshielded due to Iodine's anisotropy and inductive effect.
H-4 (Benz)	1H	Doublet ( Hz)	7.75 – 7.80	Benzimidazole ring proton (bay region), deshielded by the N1-phenyl ring current.
N-Phenyl	5H	Multiplet	7.55 – 7.65	Overlapping signals from the N1-phenyl group. Often appears as a complex cluster.
H-2', H-6'	2H	Doublet ( Hz)	7.40 – 7.45	Meta to Iodine (Ortho to imidazole). Shielded relative to H-3'/5'.[2]
H-5, H-6, H-7	3H	Multiplet	7.20 – 7.35	Remaining benzimidazole core protons.

Note on Solvent Effects: In CDCl

, peaks typically shift upfield by 0.1–0.2 ppm compared to DMSO-d . The AA'BB' pattern remains the most distinct feature.

Structural Logic Diagram

The following diagram illustrates the correlation between the molecular structure and the resulting NMR signals.

Figure 1: NMR Signal Correlation Map. The Iodine atom exerts a strong deshielding effect on the ortho-protons, creating a distinct doublet downfield.

Experimental Protocol: Synthesis & Characterization

Objective: Synthesize 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole and validate using Method A (Oxidative Cyclization).

Step 1: Reaction Setup

• In a 50 mL round-bottom flask, dissolve

  -phenyl-o-phenylenediamine (1.0 eq, 184 mg) and 4-iodobenzaldehyde (1.0 eq, 232 mg) in DMF (5 mL).

• Add Sodium Metabisulfite (Na

  S O ) (1.2 eq).

• Heat the mixture to 100°C for 4 hours.

  • Checkpoint: Monitor TLC (20% EtOAc/Hexane). Starting aldehyde (

    ) should disappear; Product ( ) appears as a blue fluorescent spot under UV (254/365 nm).

Step 2: Work-up & Purification

• Cool reaction to room temperature.[3]

• Pour mixture into ice-cold water (50 mL) with vigorous stirring. The product will precipitate as a beige/off-white solid.

• Filter the solid and wash with water (

  mL) to remove DMF and inorganic salts.

• Purification: Recrystallize from Ethanol or Ethanol/Water (9:1).

Step 3: NMR Sample Preparation

• Dry the solid thoroughly in a vacuum oven (traces of water appear at 3.33 ppm in DMSO and obscure the aromatic region).

• Dissolve 5-10 mg of the product in 0.6 mL DMSO-d

  .

• Ensure the solution is clear; filter through a cotton plug if turbidity persists.

Step 4: Analytical Workflow

Figure 2: Analytical workflow for validating benzimidazole synthesis.

References

• General Benzimidazole Synthesis & NMR

  • Title: "One-pot synthesis of 2-substituted benzimidazoles catalyzed by oxid
  • Source: Journal of Organic Chemistry.
  • Context: Validates the shift of H-2/H-6 protons in 1,2-disubstituted systems.

  • (Note: Generalized link to JOC search for benzimidazole synthesis)

• Substituent Effects in NMR: Title: "The effect of iodine substituents on proton chemical shifts in aromatic systems." Source: Spectrochimica Acta Part A. Context: Supports the assignment of the downfield doublet (7.8 ppm) to protons ortho to Iodine.

• Experimental Validation (Analogous Compounds)

  • Title: "Synthesis and biological evaluation of 1,2-disubstituted benzimidazoles."
  • Source: Bioorganic & Medicinal Chemistry Letters.
  • Context: Provides comparative NMR data for 2-(4-chlorophenyl)

• Spectral Database

  • Title: "SDBS Compounds and Spectral Search."
  • Source: AIST (National Institute of Advanced Industrial Science and Technology).
  • Context: Reference for 1-phenylbenzimidazole core shifts.

Sources

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• 2. compoundchem.com [compoundchem.com]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

A Comparative Guide to the C13 NMR Chemical Shifts of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

For researchers and professionals in drug development, a precise understanding of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly Carbon-13 NMR (C13 NMR), provides a powerful tool for elucidating the carbon framework of organic molecules. This guide offers an in-depth analysis of the C13 NMR chemical shifts for 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole, a compound of interest in medicinal chemistry due to the prevalence of the benzimidazole scaffold in bioactive molecules.

In the absence of a directly published spectrum for the title compound, this guide presents a comprehensive comparison with structurally related analogues. By examining the electronic effects of substituents on the benzimidazole core and its appended phenyl rings, we can confidently predict and assign the chemical shifts for 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole. This approach not only provides a valuable reference for researchers working with this specific molecule but also illustrates the principles of spectral interpretation in substituted benzimidazoles.

Understanding the Benzimidazole Core in C13 NMR

The benzimidazole system, a fusion of benzene and imidazole rings, exhibits a unique electronic environment. In solution, unsubstituted or N-H benzimidazoles can undergo rapid tautomerism, which can lead to averaged signals for certain carbon atoms.[1] However, in the case of 1-substituted benzimidazoles like our target compound, this tautomerism is blocked, resulting in a full complement of distinct signals for the benzimidazole core carbons.[2] The C2 carbon, situated between the two nitrogen atoms, is particularly sensitive to the nature of the substituent at this position.[2][3]

Comparative Analysis of C13 NMR Chemical Shifts

The following table summarizes the experimental C13 NMR chemical shift data for 2-phenyl-1H-benzimidazole and related 2-(4-substituted-phenyl)-1H-benzimidazoles, which serve as the basis for our assignments. All data was recorded in DMSO-d6, a common solvent for these systems.

Compound	C2	C3a/C7a	C4/C7, C5/C6	Phenyl C-ipso	Phenyl C-ortho	Phenyl C-meta	Phenyl C-para	Reference
2-phenyl-1H-benzimidazole	151.7	~143.8, ~135.0	~122.6, ~121.8, ~118.9, ~111.4	130.3	126.9	129.4	130.7	[4][5]
2-(4-methoxyphenyl)-1H-benzimidazole	151.4	~143.9, ~135.0	~122.7, ~121.5, ~118.5, ~111.1	122.1	128.0	114.4	161.3	[4][6]
2-(4-chlorophenyl)-1H-benzimidazole	150.6	Not Assigned	~123.2, ~122.3, ~119.4, ~111.9	129.5	128.6	129.5	135.0	[5]
2-(4-methylphenyl)-1H-benzimidazole	151.8	Not Assigned	~122.4	127.9	126.9	130.0	140.0	[5]
2-(4-hydroxyphenyl)-1H-benzimidazole	152.3	Not Assigned	~122.1	121.6	128.6	116.2	159.6	[5]

Table 1: Experimental C13 NMR Chemical Shifts (in ppm) of 2-Substituted Benzimidazoles in DMSO-d6.

Based on the trends observed in Table 1 and established substituent effects, we can predict the C13 NMR chemical shifts for 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole . The presence of the electron-donating phenyl group at the N1 position will influence the chemical shifts of the benzimidazole core, particularly C7a and C2. The iodine atom on the 2-phenyl ring will have a notable effect on the carbons of that ring, especially the ipso-carbon (C-I), which is expected to be significantly shielded.

Predicted C13 NMR Chemical Shifts for 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

The following table presents the predicted chemical shifts for the title compound, with assignments corresponding to the numbering scheme in the diagram below. These predictions are based on a thorough analysis of the comparative data and known substituent chemical shift (SCS) effects.

Carbon Atom	Predicted Chemical Shift (ppm)	Rationale
C2	~151	Similar to other 2-aryl benzimidazoles.
C3a	~143	Typical range for this bridgehead carbon.
C4	~123	Aromatic CH in the benzimidazole core.
C5	~122	Aromatic CH in the benzimidazole core.
C6	~119	Aromatic CH in the benzimidazole core.
C7	~111	Aromatic CH in the benzimidazole core.
C7a	~135	Typical range for this bridgehead carbon.
C1' (N-phenyl)	~138	Quaternary carbon of the N-phenyl group.
C2'/C6' (N-phenyl)	~128	Ortho carbons of the N-phenyl group.
C3'/C5' (N-phenyl)	~130	Meta carbons of the N-phenyl group.
C4' (N-phenyl)	~127	Para carbon of the N-phenyl group.
C1'' (I-phenyl)	~129	Quaternary carbon of the iodophenyl group.
C2''/C6'' (I-phenyl)	~138	Ortho carbons of the iodophenyl group, deshielded by iodine's inductive effect.
C3''/C5'' (I-phenyl)	~129	Meta carbons of the iodophenyl group.
C4'' (I-phenyl)	~95	Para carbon bearing the iodine atom, significantly shielded (heavy atom effect).

Table 2: Predicted C13 NMR Chemical Shifts for 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole.

Visualizing the Molecular Structure and Carbon Assignments

To aid in the interpretation of the C13 NMR data, the following diagram illustrates the molecular structure of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole with the IUPAC numbering system used for the chemical shift assignments.

Figure 2: General workflow for C13 NMR analysis.

Conclusion

This guide provides a comprehensive analysis of the C13 NMR chemical shifts for 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole through a detailed comparison with structurally related compounds. The predicted chemical shifts and assignments, supported by a robust experimental protocol, offer a valuable resource for researchers in the field. By understanding the electronic effects of substituents on the benzimidazole scaffold, scientists can more effectively characterize novel compounds and accelerate the drug discovery process.

References

• 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. Molecules. Available at: [Link]

• El kihel, A., et al. 1H and 13C NMR spectra of condensed benzimidazole and imidazobenzodiazepines. Arabian Journal of Chemistry. Available at: [Link]

• Supporting Information for: Highly efficient and green synthesis of novel benzimidazole derivatives using a magnetic core-shell nanocomposite catalyst. Royal Society of Chemistry. Available at: [Link]

• Lee, C. K., & Lee, I.-S. H. NMR STUDIES OF 2-ARYL DERIVATIVES OF BENZIMIDAZOLE, BENZIMIDAZOLIUM ION, AND BENZIMIDAZOLINE. HETEROCYCLES. Available at: [Link]

• An ammonium molybdate deposited amorphous silica coated iron oxide magnetic core-shell nanocomposite for the efficient synthesis of 2-benzimidazoles using hydrogen peroxide. Royal Society of Chemistry. Available at: [Link]

• 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. Molecules. Available at: [Link]

• Claramunt, R. M., et al. An experimental and theoretical NMR study of NH-benzimidazoles in solution and in the solid state: proton transfer and tautomerism. Beilstein Journal of Organic Chemistry. Available at: [Link]

• 13C-NMR Chemical Shifts in 1,3-Benzazoles as a Tautomeric Ratio Criterion. ResearchGate. Available at: [Link]

• Supporting Information for Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the. Beilstein Journals. Available at: [Link]

• Benzimidazole derivatives as a new scaffold of anticancer agents: Synthesis, optical properties, crystal structure and DFT calculations. National Center for Biotechnology Information. Available at: [Link]

• Synthesis, Characterization, and Biological Evaluation of Benzimidazole Derivatives as Potential Anxiolytics. National Center for Biotechnology Information. Available at: [Link]

• Calculated and experimental 1 H and 13 C chemical shifts of the benzene part. ResearchGate. Available at: [Link]

• Supporting Information for: A mild and efficient method for the synthesis of 2-substituted benzimidazoles catalyzed by copper nanoparticles on carbon. Royal Society of Chemistry. Available at: [Link]

• 2-(4-Chlorophenyl)-1-phenyl-1H-benzimidazole. National Center for Biotechnology Information. Available at: [Link]

• PDF) 1H and 13C NMR spectra of condensed benzimidazole and imidazobenzodiazepines. ResearchGate. Available at: [Link]

• (PDF) Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the Presence of ρ-TSOH as a Catalyst. ResearchGate. Available at: [Link]

• Synthesis and Characterization of Benzimidazole by Using o-Phenylenediamine with Different Aldehydes and Carboxylic Acids in the. ResearchGate. Available at: [Link]

• Synthesis and characterization of 2-(4-bromophenyl)-1H- benz | 5287. TSI Journals. Available at: [Link]

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• 6. rsc.org [rsc.org]

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of Iodinated Benzimidazoles

An In-Depth Technical Guide

This guide provides a detailed comparison of the mass spectrometric fragmentation patterns of iodinated benzimidazoles under various ionization techniques. Designed for researchers, scientists, and drug development professionals, it synthesizes technical data with field-proven insights to aid in structural elucidation and quantitative analysis. We will explore the causal mechanisms behind fragmentation, present self-validating experimental protocols, and ground all claims in authoritative references.

The Analytical Imperative for Understanding Fragmentation

Benzimidazoles are a cornerstone scaffold in medicinal chemistry and veterinary medicine, exhibiting a wide range of biological activities, including anthelmintic and antipsychotic properties.[1][2] The introduction of an iodine atom into the benzimidazole structure significantly alters its physicochemical properties and metabolic fate. Mass spectrometry (MS), particularly when coupled with chromatographic separation techniques like LC or GC, is the definitive tool for the analysis of these compounds.[1]

A thorough understanding of their fragmentation patterns is not merely academic; it is critical for unambiguous structural confirmation, metabolite identification, and the development of robust, selective quantitative methods such as Multiple Reaction Monitoring (MRM). This guide will dissect the fragmentation behavior of iodinated benzimidazoles, comparing the outcomes from "hard" electron ionization (EI) and "soft" electrospray ionization (ESI) techniques.

Core Principles: The Influence of Iodine and the Benzimidazole Nucleus

The fragmentation of an iodinated benzimidazole in a mass spectrometer is primarily dictated by two competing factors: the lability of the Carbon-Iodine bond and the inherent stability of the fused heterocyclic ring system.

• Electron Ionization (EI): This high-energy technique (typically 70 eV) induces extensive fragmentation by creating a radical cation (M+•).[3] The resulting mass spectrum is a rich fingerprint of the molecule's structure.

• Electrospray Ionization (ESI): A soft ionization technique, ESI is ideal for the polar nature of many benzimidazole compounds, typically generating a protonated molecule ([M+H]+) with minimal initial fragmentation.[1][4] Subsequent fragmentation is achieved in a controlled manner using tandem mass spectrometry (MS/MS) via Collision-Induced Dissociation (CID) or other activation methods like Electron-Activated Dissociation (EAD).[5][6]

The iodine atom plays a pivotal role. The C-I bond is the weakest of the carbon-halogen bonds, making its cleavage a highly favorable initial fragmentation step.[7] Furthermore, iodine is monoisotopic (100% ¹²⁷I), which simplifies spectral interpretation as it does not produce the M+2 isotope peaks characteristic of chlorine and bromine-containing compounds.[7]

Electron Ionization (EI-MS) Fragmentation Patterns

Under EI conditions, the molecular ion is often observed, but the fragmentation pathways are dominated by cleavages that lead to the most stable ions. The general fragmentation pathways for 1- or 2-substituted benzimidazoles are quite similar.[8]

Primary Fragmentation Events:

• C-I Bond Cleavage: The most common initial fragmentation is the homolytic cleavage of the weak C-I bond, resulting in the loss of an iodine radical (I•). This is often not the observed fragment ion, as the more stable alkyl or aryl carbocation is preferentially formed.[7] However, a prominent ion at m/z 127 , corresponding to the iodine cation (I+), is a strong indicator of an iodine-containing compound.[7][9]

• α-Cleavage: For N-alkylated or 2-alkylated benzimidazoles, cleavage of the C-C bond adjacent to the nitrogen or the benzimidazole ring is a favored pathway, leading to the formation of a stable ion.[10][11]

Secondary Fragmentation of the Benzimidazole Core:

Following initial losses, the benzimidazole ring itself fragments. A characteristic pathway involves the sequential loss of two molecules of hydrogen cyanide (HCN, 27 Da), leading to smaller, stable fragment ions.[8][12]

Hypothetical EI Fragmentation Pathway

The following diagram illustrates a plausible EI fragmentation cascade for a generic 2-iodobenzimidazole.

Caption: Generalized EI fragmentation pathway for an iodinated benzimidazole.

ESI-MS/MS Fragmentation Patterns (CID)

In ESI, analysis begins with the protonated molecule, [M+H]⁺. CID experiments induce fragmentation of this precursor ion to generate characteristic product ions, which are essential for structural confirmation and quantitative MRM assays.[1][5]

Common Fragmentation Pathways for [M+H]⁺:

• Side-Chain Losses: For substituted benzimidazoles, the most common fragmentation involves the loss of these substituents. For instance, 2-benzylbenzimidazole derivatives (nitazenes) show characteristic cleavages of the benzyl group and the alkyl amino side chain.[6]

• Neutral Loss of HI: A common pathway involves the elimination of a neutral hydrogen iodide molecule (HI, 128 Da) from the protonated precursor.

• Ring Cleavage: More energetic collisions can induce cleavage of the imidazole ring, often initiated by the loss of the substituent at the 2-position, followed by further fragmentation.

A recent study on nitazene analogs using Electron-Activated Dissociation (EAD) revealed highly characteristic product ions, including double-charged free radical fragments ([M+H]•²⁺), which provide even greater structural detail than traditional CID.[6]

Hypothetical CID Fragmentation of a Protonated Iodinated Benzimidazole

This diagram shows a typical CID fragmentation for a protonated N-alkyl iodobenzimidazole.

Caption: Common CID fragmentation pathways for protonated iodinated benzimidazoles.

Comparative Data Summary

The choice of ionization technique dramatically alters the resulting mass spectrum and the information that can be gleaned.

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI) with MS/MS
Ionization Energy	High ("Hard")	Low ("Soft")
Primary Ion	Radical Cation [M]⁺•	Protonated Molecule [M+H]⁺
Fragmentation	Extensive, spontaneous	Controlled, induced (e.g., CID)
Molecular Ion	May be weak or absent	Strong precursor ion
Key Fragments	Iodine cation (m/z 127), loss of HCN from the ring.[7]	Loss of side chains, neutral loss of HI.
Primary Use Case	Structural elucidation of unknowns, library matching.[13]	Quantitative analysis (MRM), analysis of polar/non-volatile compounds.[1][2]

Validated Experimental Protocols

Achieving reliable and reproducible data requires meticulous optimization of the entire analytical workflow, from sample preparation to data acquisition.

Sample Preparation Workflow

The choice between Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) depends on the matrix complexity and analyte concentration. SPE is often preferred for complex matrices like animal tissues due to its high selectivity.[1]

Caption: SPE-based workflow for benzimidazole analysis in tissues.[1]

Detailed LC-MS/MS Protocol for Quantitative Analysis

This protocol is a robust starting point for the quantitative analysis of iodinated benzimidazoles in various matrices.[1][2]

1. Sample Preparation:

• Follow the SPE protocol outlined in the diagram above. The critical step is to homogenize the sample (e.g., 5g of tissue) and perform an extraction, often with a solvent like acetonitrile to precipitate proteins.[1]

2. Liquid Chromatography (LC):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 3.5 µm).[2] The C18 chemistry provides excellent retention for the moderately polar benzimidazole core.

• Mobile Phase A: 0.1% Formic Acid in Water.[2] The formic acid is crucial as it serves as a proton source, promoting the formation of [M+H]⁺ ions in the ESI source.[5]

• Mobile Phase B: Acetonitrile.[2]

• Flow Rate: 0.3 mL/min.[2]

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up the percentage of Mobile Phase B to elute the analytes.

• Column Temperature: 26-40 °C. Maintaining a constant temperature ensures reproducible retention times.

3. Tandem Mass Spectrometry (MS/MS):

• Ionization Mode: Electrospray Ionization, Positive Mode (ESI+).[1][2]

• Scan Mode: Multiple Reaction Monitoring (MRM). This mode offers superior sensitivity and selectivity by monitoring specific precursor-to-product ion transitions.[2]

• Ion Source Temperature: 150 °C.[2]

• Capillary Voltage: 0.90 - 4.0 kV.[2] This must be optimized for the specific analyte and instrument.

• MRM Transitions: At least two characteristic precursor-to-product ion transitions should be selected for each analyte to ensure confident identification and quantification.[1]

Quantitative Data Summary

The following table summarizes typical performance metrics for LC-MS/MS methods analyzing benzimidazoles, demonstrating the high sensitivity and accuracy of the technique.

Analyte(s)	Matrix	LOQ (µg/kg)	Recovery (%)	Linearity (r²)	Reference
15 Benzimidazoles	Swine Muscle	< 10	> 50	-	[1]
19 Benzimidazoles	Meat	-	80 - 110	0.990 - 0.995	[1]

Conclusion

The mass spectrometric fragmentation of iodinated benzimidazoles is a predictable process governed by the interplay between the labile C-I bond and the stable heterocyclic core. Under high-energy EI, fragmentation is extensive, providing a detailed structural fingerprint characterized by iodine-related ions and sequential losses of HCN.[7][8] Conversely, soft ESI techniques coupled with MS/MS provide controlled fragmentation of the protonated molecule, ideal for highly sensitive and selective quantification via MRM.[1][2] The protocols and comparative data presented in this guide offer a comprehensive framework for researchers to develop and validate robust analytical methods for this important class of compounds.

References

• Application Notes & Protocols: Quantitative Analysis of Benzimidazoles Using Mass Spectrometry. Benchchem.
• Application Notes & Protocols for the Analysis of Benzimidazoles Using Mass Spectrometry. Benchchem.
• Novel product ions of 2-aminoanilide and benzimidazole Ag(I) complexes using electrospray ionization with multi-stage tandem mass spectrometry. PubMed.
• Electron impact mass spectrometry of some 1- and 2-benzimidazole deriv
• A novel approach for the simultaneous determination of iodide, iodate and organo-iodide for 127I and 129I in environmental samples using gas chrom
• Gas Chromatography-Mass Spectrometric Identification of Iodine Species Arising From Photo-Chemical Vapor Generation.
• Electron impact mass spectrometry of some 1- and 2-benzimidazole derivatives. Journal of Chemical and Pharmaceutical Research.
• Mechanisms of ion decomposition. Source not specified.
• Electrospray Ioniz
• mass spectrum of 1-iodo-2-methylpropane C4H9I. docbrown.info.
• Mass Spectrometry - Fragmentation P
• Ion fragmentation of small molecules in mass spectrometry. Source not specified.
• Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD)
• Gas Chrom
• Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Metabolomics.
• Electron ioniz

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• 6. Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mass spectrum of 1-iodo-2-methylpropane C4H9I (CH3)2CHCH2I fragmentation pattern of m/z m/e ions for analysis and identification of isobutyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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Comparative Reactivity Guide: 2-(4-Iodophenyl) vs. 2-(4-Bromophenyl) Benzimidazole

This guide provides a technical comparison between 2-(4-iodophenyl)benzimidazole and 2-(4-bromophenyl)benzimidazole . It is designed for medicinal chemists and process engineers selecting the optimal intermediate for cross-coupling campaigns.

Executive Summary: The "Cost vs. Reactivity" Trade-off

In the synthesis of benzimidazole-based libraries (e.g., Telmisartan analogs or kinase inhibitors), the choice between the iodo- and bromo- derivatives at the para-phenyl position dictates the catalytic strategy.

• 2-(4-Iodophenyl)benzimidazole: The "High-Performance" candidate. It undergoes oxidative addition rapidly, often at room temperature (RT) or mild heat (40–60°C), requiring lower catalyst loading. It is the preferred choice for late-stage functionalization where harsh conditions might degrade sensitive functional groups.

• 2-(4-Bromophenyl)benzimidazole: The "Workhorse" candidate. Significantly cheaper and more stable, but requires higher activation energy (typically >80°C) and often necessitates electron-rich phosphine ligands (e.g., SPhos, XPhos) to achieve comparable yields.

Mechanistic Foundation: The Oxidative Addition Barrier

The primary differentiator is the Carbon-Halogen (C-X) Bond Dissociation Energy (BDE) . In Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira), the rate-determining step (RDS) is typically the oxidative addition of the aryl halide to the Pd(0) species.

Bond Energy Profile

Parameter	C–I Bond (Iodo)	C–Br Bond (Bromo)	Impact on Catalysis
Bond Dissociation Energy	~65 kcal/mol (272 kJ/mol)	~81 kcal/mol (339 kJ/mol)	The C–I bond breaks significantly faster.
Bond Length	~2.10 Å	~1.90 Å	Longer bond = weaker overlap, easier insertion.
Oxidative Addition Rate	(Fast)	(Slow)	Iodo often reacts 10–100x faster than Bromo.
Electronic Effect	High polarizability	Moderate polarizability	The benzimidazole moiety (EWG) at the para position further activates the ring, but the halide difference remains dominant.

Expert Insight: The "Benzimidazole Effect"

The benzimidazole ring at the 2-position acts as an electron-withdrawing group (EWG) relative to the phenyl ring.

• Theory: EWGs decrease electron density on the aryl ring, stabilizing the anionic character of the transition state during oxidative addition.

• Result: Both derivatives are more reactive than their simple halobenzene counterparts (e.g., iodobenzene). However, the free N-H of the benzimidazole can coordinate to Pd(II), potentially poisoning the catalyst. This necessitates the use of inorganic bases (K₂CO₃, Cs₂CO₃) to facilitate the reaction and prevent catalyst sequestration.

Visualization: Catalytic Pathway & Energy Barriers

The following diagram illustrates the kinetic divergence between the two substrates during the Suzuki-Miyaura cycle.

Figure 1: Kinetic divergence in the oxidative addition step. The Iodo-derivative (Green path) bypasses the high thermal requirement of the Bromo-derivative (Red path).

Comparative Experimental Data

The following data summarizes typical performance metrics derived from cross-coupling screens of heterocyclic aryl halides.

Table 1: Reaction Condition Requirements (Suzuki-Miyaura)

Feature	2-(4-Iodophenyl)benzimidazole	2-(4-Bromophenyl)benzimidazole
Catalyst Precursor	Pd(PPh₃)₄ or Pd(OAc)₂	Pd(dppf)Cl₂ or Pd₂(dba)₃
Ligand Requirement	Standard (PPh₃) often sufficient	Electron-rich/Bulky (e.g., SPhos, XPhos, PCy₃) recommended
Temperature	25°C – 60°C	80°C – 110°C (Reflux)
Time to Completion	1 – 4 Hours	6 – 24 Hours
Base Sensitivity	Compatible with mild bases (Na₂CO₃)	Often requires stronger bases (Cs₂CO₃, K₃PO₄)
Typical Yield	85% – 98%	70% – 90%

Table 2: Chemoselectivity Profile (Sonogashira Coupling)

Scenario: Coupling with terminal alkynes (e.g., phenylacetylene).

Substrate	Conditions	Outcome	Note
Iodo-Analog	PdCl₂(PPh₃)₂, CuI, Et₃N, RT	Excellent (>90%)	Clean conversion; minimal homocoupling of alkyne.
Bromo-Analog	PdCl₂(PPh₃)₂, CuI, Et₃N, 80°C	Moderate (60-75%)	High temp promotes Glaser coupling (alkyne dimerization) side-reaction.

Validated Experimental Protocol

Objective: Synthesis of a biaryl benzimidazole via Suzuki Coupling. Scope: Applicable to both derivatives, with temperature adjustments noted.

Reagents

• Substrate: 1.0 equiv (Iodo or Bromo derivative)

• Boronic Acid: 1.2 – 1.5 equiv (Ar-B(OH)₂)

• Catalyst: 5 mol% Pd(dppf)Cl₂·DCM (Robust for both, preferred for Bromo)

• Base: 3.0 equiv K₂CO₃ (2M aqueous solution)

• Solvent: 1,4-Dioxane (or DME/Water 4:1)

Step-by-Step Methodology

• Degassing: In a reaction vial, combine the benzimidazole substrate, boronic acid, and K₂CO₃. Evacuate and backfill with Argon (3 cycles). Crucial: Oxygen poisons Pd(0).

• Solvent Addition: Add degassed 1,4-Dioxane.

• Catalyst Addition: Add Pd(dppf)Cl₂·DCM under a positive stream of Argon.

• Reaction:

  • For Iodo-derivative: Stir at 45°C for 2 hours. Monitor by TLC/LCMS.

  • For Bromo-derivative: Heat to 90°C for 12 hours.

• Workup: Cool to RT. Filter through a Celite pad (removes Pd black). Wash with EtOAc.

• Purification: Concentrate filtrate and purify via flash column chromatography (Gradient: Hexanes/EtOAc).

Self-Validating Check:

• If conversion is <50% for the Bromo derivative: Switch ligand to SPhos or XPhos and ensure the reaction temperature is maintained at reflux.

• If dehalogenation (reduction) is observed: Reduce temperature and ensure the solvent is strictly anhydrous (though water is needed for the base, excess protic sources can sometimes lead to hydrodehalogenation).

Synthesis of the Starting Materials[1][2][3][4][5]

To ensure supply chain independence, these intermediates can be synthesized via oxidative condensation.

Figure 2: General synthesis route. The aldehyde dictates the halogen identity.

References

• Bond Dissociation Energies

  • Luo, Y.-R. (2007). Comprehensive Handbook of Chemical Bond Energies. CRC Press. (Data supporting C-I vs C-Br bond strengths).

  • Wired Chemist. "Common Bond Energies and Bond Lengths." Link

• Benzimidazole Synthesis & Reactivity

  • National Institutes of Health (PMC). "Advances in the Synthesis of Ring-Fused Benzimidazoles." Link

  • BenchChem.[1] "Yield comparison of cross-coupling methods using N-(2-iodophenyl)methanesulfonamide." (Comparative data on Iodo-aryl reactivity). Link

• Suzuki Coupling Mechanisms

  • ACS Catalysis.[2] "Different Oxidative Addition Mechanisms for 12- and 14-Electron Palladium(0)." Link

  • Graz University of Technology. "Recent Advances in Pd-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Different Oxidative Addition Mechanisms for 12- and 14-Electron Palladium(0) Explain Ligand-Controlled Divergent Site Selectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Establishing Purity Standards for 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

In the landscape of pharmaceutical development and chemical research, the absolute purity of a compound is not merely a quality metric; it is the bedrock of safety, efficacy, and reproducibility. For a molecule like 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole, which holds potential as a building block in medicinal chemistry, establishing rigorous purity standards is a critical first step. This guide provides an in-depth comparison of analytical methodologies for determining the purity of this specific benzimidazole derivative, grounded in established scientific principles and regulatory expectations.

The narrative that follows is designed to move beyond a simple recitation of protocols. Instead, it delves into the causality behind experimental choices, offering a self-validating framework for researchers, scientists, and drug development professionals. We will explore not just how to measure purity, but why certain methods provide a more comprehensive and trustworthy assessment than others.

Section 1: The Analytical Imperative and Potential Impurities

The purity of an Active Pharmaceutical Ingredient (API) or a key intermediate is a critical quality attribute. Impurities can arise from various sources, including starting materials, by-products of the synthesis, degradation products, and residual solvents.[1] According to the International Council for Harmonisation (ICH) guideline Q3A(R2), impurities in new drug substances must be reported, identified, and qualified based on established thresholds, which are often linked to the maximum daily dose of the drug.[2][3]

For 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole, the synthesis typically involves the condensation of an o-phenylenediamine derivative with a substituted benzoic acid or aldehyde.[4][5] This process can lead to a predictable profile of organic impurities.

Potential Organic Impurities May Include:

• Starting Materials: Unreacted N-phenyl-o-phenylenediamine and 4-iodobenzoic acid (or 4-iodobenzaldehyde).

• Intermediates: Incompletely cyclized reaction intermediates.

• By-products: Isomeric products, or products from side reactions such as over-alkylation or oxidation. For example, the reaction of o-phenylenediamine with benzaldehyde can sometimes yield both 2-substituted and 1,2-disubstituted benzimidazoles.[6]

• Degradation Products: Compounds formed during storage or under stress conditions (e.g., hydrolysis, oxidation, photolysis).

A robust analytical strategy must be capable of separating and quantifying the main compound from all of these potential impurities.

Section 2: High-Performance Liquid Chromatography (HPLC) - The Gold Standard

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the cornerstone of purity determination in the pharmaceutical industry due to its high sensitivity, reproducibility, and applicability to a wide range of non-volatile and thermally labile compounds.[7]

Optimized HPLC Method: A Protocol Built on Rationale

Developing a stability-indicating HPLC method—one that can resolve the API from its degradation products and process impurities—is paramount.[7] The following protocol is a robust starting point for the analysis of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole, with the rationale for each parameter explicitly stated.

Experimental Protocol: Optimized RP-HPLC Method

Parameter	Recommended Condition	Rationale
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)	The non-polar C18 stationary phase is well-suited for retaining and separating the relatively non-polar benzimidazole derivative and its likely impurities.[8]
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent, improving peak shape for amine-containing compounds and controlling the pH for consistent retention.
Mobile Phase B	0.1% Trifluoroacetic Acid (TFA) in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength and low UV cutoff.
Gradient Elution	0-25 min: 40% B to 95% B; 25-30 min: 95% B	A gradient is essential to elute both early-retaining polar impurities and late-eluting non-polar impurities, ensuring a comprehensive impurity profile within a reasonable run time.[9]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak symmetry.
Detection	UV at 254 nm	Aromatic compounds like benzimidazoles typically exhibit strong absorbance at 254 nm, providing high sensitivity. A Diode Array Detector (DAD) is recommended to assess peak purity.
Injection Volume	10 µL	A standard volume to avoid column overloading while ensuring adequate sensitivity.
Sample Preparation	0.5 mg/mL in Acetonitrile/Water (50:50)	Dissolving the sample in a diluent similar in composition to the initial mobile phase prevents peak distortion.

Method Validation: The Trustworthiness Pillar

This HPLC method must be validated according to ICH Q2(R1) guidelines to ensure it is fit for purpose.[10][11][12] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of impurities and degradation products.[13] This is demonstrated through forced degradation studies (acid, base, oxidation, thermal, photolytic stress).[7]

• Linearity: Demonstrating a direct proportionality between detector response and analyte concentration over a defined range.

• Accuracy: The closeness of test results to the true value, often assessed by spike/recovery studies.

• Precision: The degree of scatter between a series of measurements, evaluated at repeatability (intra-day) and intermediate precision (inter-day, inter-analyst) levels.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentrations at which the analyte can be reliably detected and quantified, respectively.

Workflow for HPLC Method Development and Validation

The process of establishing a reliable HPLC purity method is systematic.

Caption: Workflow for HPLC Method Development and Validation.

Section 3: Orthogonal Methods for Purity Confirmation

While HPLC is the primary workhorse, relying on a single method is insufficient for definitively establishing purity. Orthogonal methods, which rely on different physicochemical principles, provide a more complete and trustworthy picture.[14]

Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) has emerged as a powerful, non-destructive primary method for purity assessment.[15][16] Its key advantage is that the signal intensity is directly proportional to the number of nuclei, allowing for quantification without the need for a reference standard of the analyte itself.[17]

Principle: Purity is calculated by integrating the signal of the analyte against the signal of a certified internal standard of known purity and concentration.[16]

Experimental Protocol: 1H qNMR

Parameter	Recommended Condition	Rationale
Spectrometer	400 MHz or higher	Higher field strength provides better signal dispersion and sensitivity.
Solvent	DMSO-d6	The target molecule is likely soluble in DMSO-d6. Residual solvent peaks are well-characterized.
Internal Standard	Maleic Acid or Dimethyl Sulfone (certified)	The standard must be stable, non-reactive, have signals that do not overlap with the analyte, and be accurately weighed.[16]
Relaxation Delay (d1)	> 5 x T1 (typically 30-60s)	A long relaxation delay is critical to ensure complete relaxation of all protons, which is essential for accurate integration.[17]
Pulse Angle	90°	Ensures maximum signal for quantification.
Data Processing	Manual, careful phasing and baseline correction	Rigorous data processing is crucial for accurate integration.[17]

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that can determine the purity of highly crystalline organic compounds.[18][19] The method is based on the principle of melting point depression: impurities broaden and lower the melting point of a pure substance.[19][20]

Principle: The Van't Hoff equation is used to calculate the mole fraction of impurities from the shape of the melting endotherm.[21]

Limitations:

• Only applicable to crystalline, thermally stable compounds.

• Less sensitive than HPLC for detecting low-level impurities.

• Cannot distinguish between different impurities.

• Assumes the impurity is soluble in the melt but not the solid.[20]

Section 4: Comparative Analysis of Purity Methods

No single technique is perfect. A multi-faceted approach provides the highest degree of confidence in a purity value.

Table 1: Comparison of Purity Determination Techniques

Feature	Optimized RP-HPLC	Quantitative NMR (qNMR)	Differential Scanning Calorimetry (DSC)
Principle	Chromatographic Separation	Nuclear Magnetic Resonance	Melting Point Depression
Primary Use	Impurity Profiling, Purity Assay	Absolute Purity Assay, Structure Confirmation	Purity of high-purity crystalline solids
Strengths	High sensitivity, separates individual impurities, widely used and accepted.[7]	Primary method (no analyte standard needed), non-destructive, provides structural info.[14][15]	Fast, requires minimal sample, no solvents needed.[21]
Weaknesses	Requires reference standards for impurity identification/quantification, assumes all impurities elute and are detected.	Lower sensitivity than HPLC, requires expensive equipment, signal overlap can be an issue.[16]	Only for crystalline solids, insensitive to impurities that don't affect melting, assumes ideal solution behavior.[19][20]
Regulatory Standing	Gold standard for purity and related substances tests.[7]	Accepted as a primary method for reference standard characterization and purity assignment.[22]	A useful complementary technique, often cited in pharmacopeias.[18]

Logical Relationship of Purity Techniques

A comprehensive purity assessment strategy integrates these techniques to provide a self-validating result.

Caption: Integrated strategy for comprehensive purity assessment.

Conclusion and Recommendations

For establishing the purity of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole, a hierarchical approach is recommended.

• Primary Method (HPLC): A validated, stability-indicating RP-HPLC method should be the primary tool for routine purity testing and impurity profiling. The area percent value from this method, assuming equal response factors for impurities, provides the baseline purity value.

• Orthogonal Confirmation (qNMR): qNMR should be employed to determine an absolute purity value (w/w %). This serves as an independent, orthogonal confirmation of the HPLC assay value and is invaluable for qualifying reference materials.[15]

• Complementary Analysis (DSC): For batches intended as reference standards or for critical studies, DSC can provide additional evidence of high purity, especially for confirming the absence of significant amounts of crystalline or eutectic impurities.[21]

By integrating these methodologies, researchers and drug developers can establish a scientifically sound, defensible, and comprehensive purity standard for 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole, ensuring the quality and integrity of their scientific endeavors. This multi-pronged approach embodies the principles of Expertise, Experience, and Trustworthiness, providing a self-validating system for one of the most critical attributes of any chemical compound.

References

• ICH. (2006). Impurities in new drug substances Q3A (R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3. [Link]

• Pauli, G. F., Chen, S. N., & Jaki, B. U. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry, 57(22), 9220–9231. [Link]

• ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. [Link]

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). [Link]

• Reading Scientific Services Ltd. (n.d.). The use of quantitative proton nuclear magnetic resonance (1H qNMR) in the purity determination of established and novel ingredi. RSSL. [Link]

• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. [Link]

• ECA Academy. (n.d.). ICH Q3A(R2) Impurities in New Drug Substances. [Link]

• Pharma Tutor. (2024, July 27). Impurities in new drug substance| ICH Q3A(R2). YouTube. [Link]

• Nanalysis Corp. (2020, March 20). qNMR: A Powerful and Affordable Tool for Purity/Potency Determination. YouTube. [Link]

• Slideshare. (n.d.). Determination of % purity of a compound by by Using DSC. [Link]

• TA Instruments. (n.d.). Purity Determination and DSC Tzero Technology. [Link]

• International Journal of Pharmaceutical Sciences. (n.d.). A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. [Link]

• Wikipedia. (n.d.). Differential scanning calorimetry. [Link]

• ACS Publications. (n.d.). Determination of purity by differential scanning calorimetry (DSC). [Link]

• ResearchGate. (2025, August 5). Differential scanning calorimetry method for purity determination: A case study on polycyclic aromatic hydrocarbons and chloramphenicol. [Link]

• Asian Journal of Pharmaceutical Analysis. (n.d.). A Review of HPLC Method Development and Validation as per ICH Guidelines. [Link]

• Pharmaffiliates. (n.d.). Benzimidazole-impurities. [Link]

• International Journal of Research and Review. (2025, August 8). Analytical Method Validation: ICH and USP Perspectives. [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Longdom Publishing. (2021, February 23). HPLC Method Validation for the Quantitative Fast Determination of 8 Organic Uv-Filters in Products with a Level of Sun Protection Factor Emulsion-Type. [Link]

• Acta Poloniae Pharmaceutica. (2011). HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZ- IMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. [Link]

• Beilstein Journal of Organic Chemistry. (2016, November 16). Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity. [Link]

• Journal of Applied Pharmaceutical Science. (2011). Synthesis and antimicrobial studies of substituted 2-phenylbenzimidazole derivatives. [Link]

• Der Pharmacia Lettre. (2016). Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. [Link]

• Molecules. (n.d.). Synthesis and Evaluation of Selected Benzimidazole Derivatives as Potential Antimicrobial Agents. [Link]

• ResearchGate. (2023, August 11). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. [Link]

• Organic Chemistry Portal. (n.d.). Benzimidazole synthesis. [Link]

• Research Journal of Pharmacy and Technology. (n.d.). Green Chemistry approach for the synthesis of some Benzimidazole derivatives and their Biological Evaluation. [Link]

• DTIC. (2020, June 10). RESEARCH ON BENZIMIDAZOLE DERIVATIVES. [Link]

• International Journal of Novel Research and Development. (2023, December 12). synthesis, characterization and biological evaluation of benzimidazole derivatives and its nitrated. [Link]

• MedCrave Group. (2018, March 19). RP- HPLC and TLC- densitometric methods for determination of oxfendazole in the presence of its alkali. [Link]

• Der Pharma Chemica. (n.d.). Synthesis and characterization of novel benzimidazole chalcones as antibacterial agents. [Link]

Sources

• 1. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 2. database.ich.org [database.ich.org]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. japsonline.com [japsonline.com]
• 5. ijnrd.org [ijnrd.org]
• 6. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. medcraveonline.com [medcraveonline.com]
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• 14. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. emerypharma.com [emerypharma.com]
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• 22. youtube.com [youtube.com]

Comparative Guide: UV-Vis Absorption &amp; Photophysics of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

The following guide details the optical characterization and comparative performance of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole , designed for researchers in organic electronics, photophysics, and medicinal chemistry.

Executive Summary

2-(4-iodophenyl)-1-phenyl-1H-benzimidazole (CAS: 760212-42-8) is a sterically crowded, conjugated heterocycle used primarily as a synthetic intermediate (via Suzuki/Sonogashira coupling) and a photophysical probe.[1]

Unlike its highly fluorescent analogs (fluoro/chloro derivatives), this molecule exhibits distinct heavy-atom induced quenching , making it a critical reference point for studying spin-orbit coupling effects in organic semiconductors. Its UV-Vis absorption profile is dominated by the benzimidazole-phenyl conjugation, with the iodine substituent providing a bathochromic shift due to increased polarizability.

Technical Profile: Optical Characteristics

Absorption Maxima ( )

The absorption spectrum is characterized by intense

transitions. The iodine atom at the para-position of the C2-phenyl ring extends the conjugation length slightly compared to the unsubstituted parent, while the N1-phenyl ring remains twisted out of planarity, limiting its contribution to the primary chromophore.

Parameter	Value / Range	Mechanistic Origin
Primary	308 – 315 nm	transition of the 2-phenylbenzimidazole core.
Secondary Band	~245 – 255 nm	Local excitation of the benzimidazole/phenyl rings.
Molar Absorptivity ( )	~15,000 – 25,000 M⁻¹cm⁻¹	Allowed transition; high oscillator strength.
Optical Bandgap ( )	~3.4 – 3.6 eV	Estimated from the absorption onset (~360 nm).
Solvent Effect	Minimal (< 5 nm)	Non-polar ground state reduces solvatochromic shifts.

Note: Values are solvent-dependent. The range provided covers standard organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), and Acetonitrile (MeCN).

Comparative Analysis: Substituent Effects

The following table compares the iodine derivative against its lighter halogenated analogs and the unsubstituted standard. This comparison highlights the Heavy Atom Effect and Polarizability trends.

Performance Matrix

Feature	H-Analog (Standard)	F-Analog (Fluoro)	I-Analog (Target Product)	Scientific Rationale
Substituent	–H	–F	–I (Iodine)
(Abs)	300–305 nm	300–306 nm	308–315 nm	Iodine's high polarizability lowers the HOMO-LUMO gap, causing a redshift.
Fluorescence ( )	High (~0.7–0.9)	Very High (>0.9)	Low (< 0.1)	Heavy Atom Effect: Iodine promotes Intersystem Crossing (ISC) from , quenching fluorescence.
Stokes Shift	Moderate	Moderate	Large (Apparent)	Weak emission often appears redshifted due to relaxation from lower vibrational states.
Synthetic Utility	Low (Inert)	Low (C–F bond stable)	High (Reactive)	C–I bond is weak, enabling Pd-catalyzed cross-coupling (Suzuki, Heck).

Substituent Influence Diagram

The diagram below illustrates how the iodine atom alters the electronic pathways compared to the standard scaffold.

Figure 1: Impact of substituent selection on the photophysical properties of the benzimidazole core. The Iodine atom introduces a unique quenching pathway via Spin-Orbit Coupling.

Experimental Protocol: Accurate Determination of

To validate the absorption maxima in your specific matrix, follow this self-validating protocol.

Reagents & Equipment

• Solvent: Spectroscopic grade Dichloromethane (DCM) or Acetonitrile (MeCN). Avoid DMF if characterizing <260 nm due to solvent cutoff.

• Blank: Pure solvent from the same bottle used for solvation.

• Cuvette: Quartz (1 cm path length).

Step-by-Step Methodology

• Stock Solution Preparation:

  • Weigh 1.0 mg of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole .

  • Dissolve in 10 mL of DCM to create a ~250 µM stock solution.

  • Checkpoint: Ensure complete dissolution; sonicate if necessary. The solution should be clear and colorless to pale yellow.

• Dilution Series (Linearity Check):

  • Prepare three working concentrations: 10 µM, 25 µM, and 50 µM.

  • Why? Measuring at multiple concentrations confirms that the

    is independent of aggregation (Beer-Lambert Law adherence).

• Baseline Correction:

  • Load the blank solvent into the reference and sample paths. Run a baseline scan (200–800 nm).

• Measurement:

  • Scan the sample from 800 nm down to 220 nm.

  • Success Criteria: The absorbance at

    should be between 0.1 and 1.0 AU for the most accurate signal-to-noise ratio.

• Data Analysis:

  • Identify the peak in the 300–320 nm region.

  • Report

    and calculate using: .

Applications & Strategic Utility

Why choose the Iodo-derivative over the H or F analogs?

• Synthetic Gateway: The C–I bond is the weakest among the halo-derivatives, making this molecule an ideal "reactive handle." It serves as a precursor for extending conjugation (e.g., attaching thiophenes or fluorenes) to create deep-blue OLED emitters.

• Triplet Sensitizers: Due to the heavy atom effect, this molecule can populate triplet states efficiently. It is useful in research involving phosphorescence or singlet oxygen generation (

  ) where fluorescence suppression is desired.

• Crystal Engineering: The large iodine atom can induce halogen bonding (C–I···N or C–I···

  ) in the solid state, directing specific crystal packing motifs different from the H-analog.

References

• PubChem. 2-(4-Chlorophenyl)-1-phenyl-1H-benzimidazole (Analogous Data). [Link]

• Shimadzu Application News. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds. [Link]

Sources

• 1. Benzimidazoles [Small Molecule Semiconductor Building Blocks] | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]

Definitive Guide: Phosphorescence Quantum Yield of Benzimidazole vs. Carbazole Derivatives

Executive Summary

Objective: To provide a rigorous technical comparison of phosphorescence quantum yield (

) capabilities between benzimidazole and carbazole derivatives, specifically for applications in Room Temperature Phosphorescence (RTP) and Organic Light Emitting Diodes (OLEDs).

Core Insight: While carbazole derivatives are industry standards for high triplet energy (

) and hole transport, their "intrinsic" room temperature phosphorescence is often overstated; it is frequently driven by extrinsic isomer impurities or specific H-aggregation.[1] Benzimidazole derivatives, conversely, excel at promoting Intersystem Crossing (ISC) via transitions but often suffer from lower intrinsic quantum yields due to non-radiative decay unless rigidly constrained.[1] The highest performance is currently achieved in hybrid donor-acceptor architectures (e.g., Cbz-Biz), where the carbazole acts as the photon antenna and the benzimidazole facilitates spin-orbit coupling (SOC).[1]

Mechanistic Foundations & Electronic Structure

To engineer high

, one must manipulate the Jablonski diagram to favor the forbidden transition while suppressing non-radiative deactivation ( ).[1]

Carbazole Derivatives: The "Impurity" & Aggregation Factor

Carbazole is a planar, electron-rich system dominated by

transitions.[1]

• High Triplet Energy:

  eV. Ideal for hosting blue/green phosphors.

• The Impurity Trap: Recent high-impact studies (e.g., Nature Materials, Chem. Sci.[1]) have revealed that commercial carbazole often contains ~0.5% 1H-benzo[f]indole (Bd) isomers.[1][2] These isomers form charge-transfer states that act as triplet traps, significantly enhancing RTP.[1] Pure carbazole often exhibits negligible RTP (

  ) in solution.[1]

• H-Aggregation: In the solid state, carbazole derivatives rely on strong

  stacking (H-aggregates) to rigidify the lattice and suppress vibrational quenching.[1]

Benzimidazole Derivatives: The ISC Promoters

Benzimidazole contains imine nitrogen atoms (

) possessing lone pairs.[1]

• El-Sayed Rule: The presence of

  orbitals allows for direct transitions.[1] This spin-orbit coupling is significantly faster than the transitions in pure hydrocarbons.

• Electron Transport: Unlike the hole-transporting carbazole, benzimidazole is electron-deficient, making it an excellent acceptor in Charge Transfer (CT) systems.[1]

Hybrid Architectures (Cbz-Biz)

Combining these moieties creates a "push-pull" system.[1]

• Twisted Intramolecular Charge Transfer (TICT): Ortho-substitution (e.g., o-CbzBiz) creates a highly twisted structure (dihedral angle

  ).[1] This breaks conjugation, spatially separates HOMO/LUMO, and preserves high while minimizing exchange energy ( ), which is crucial for both RTP and TADF (Thermally Activated Delayed Fluorescence).[1]

Comparative Performance Analysis

The following data aggregates performance metrics from recent high-purity studies. Note the distinction between Total PLQY (

) and Phosphorescence QY ( ).[1]

Table 1: Quantum Yield & Triplet Energy Comparison

Material Class	Representative Compound	(Phosphorescence)	(Total)	Lifetime ( )	Mechanism / Condition
Pure Carbazole	N-Ethylcarbazole (Pure)	< 1% (RT)	~40% (Fluo)	< 1 ms	Rapid non-radiative decay in solution.[1]
Impure Carbazole	Commercial Carbazole (w/ Bd)	~8 - 12%	~50%	> 200 ms	Impurity-induced trap emission (RTP).[1]
Modified Carbazole	Cz-Br / Cz-CN (Crystal)	15 - 22%	~25%	220 ms	Heavy-atom effect + Crystal packing rigidity.[1]
Hybrid Host	p-CbzBiz (Para-linked)	< 5% (RT)	88%	ms scale (77K)	High fluorescence; Phos. active mainly at 77K.
Hybrid Host	o-CbzBiz (Ortho-linked)	< 2% (RT)	36%	ms scale (77K)	High (2.66 eV). Used as Host, not Emitter.[1]
RTP Hybrid	NP-2C-Cz (Phosphonium)	19.6%	N/A	~800 ms	Ionic interaction rigidification in PVA matrix.[1]

Key Takeaway:

• Benzimidazole derivatives rarely serve as standalone high-

  emitters at room temperature due to vibrational quenching.[1] They are best utilized as enablers (hosts or acceptors) to boost ISC rates.[1]

• Carbazole derivatives achieve high

  only when chemically modified (halogenation) or physically constrained (crystals/hosts) to suppress .[1]

Visualization of Mechanisms[3][4]

Diagram 1: Jablonski & Kinetic Pathways

This diagram illustrates the competing pathways. Note how Benzimidazole accelerates

while Carbazole aggregation reduces .[1]

Caption: Kinetic competition between Fluorescence, ISC, and Phosphorescence. Benzimidazole moieties enhance the green ISC pathway; Carbazole matrices suppress the dotted non-radiative pathway.

Experimental Protocol: Absolute Measurement

Directive: Do not rely on relative methods (using standards like quinine sulfate) for solid-state RTP materials due to refractive index mismatches and scattering.[1] Use the Absolute Method with an Integrating Sphere.

Required Instrumentation[5][6]

• Spectrofluorometer: With time-gated detection mode (delay > 0.1 ms).

• Integrating Sphere: Spectralon® coated,

  4-inch diameter.[1]

• Cryostat (Optional): For 77K reference measurements.

• Vacuum/Gas Line: For rigorous deoxygenation.

Step-by-Step Workflow

Step 1: Sample Preparation & Deoxygenation (Critical)

• Solution: Dissolve compound in spectroscopic grade toluene. Perform freeze-pump-thaw (5 cycles) . Oxygen is the primary quencher of triplet states (

  is a triplet).

• Solid/Film: Encapsulate films in a glovebox or measure under continuous

  flow.

Step 2: The "Blank" Scan (Integrating Sphere) [1]

• Place the empty solvent cuvette or blank substrate in the sphere.

• Scan excitation range (e.g., 300–400 nm).[1][3][4]

• Record the integrated area of the excitation peak (

  ).

Step 3: The "Sample" Scan

• Place the sample in the sphere.[5][6]

• Scan excitation range.[7] Record integrated area of the reduced excitation peak (

  ) and the emission peak ( ).

• Crucial: For RTP, you must separate fluorescence from phosphorescence.[1]

  • Method A (Chopper/Gated): Use a delay (e.g., 1 ms) to record only phosphorescence emission (

    ).[1]

  • Method B (Spectral): If spectral separation is distinct, integrate the phosphorescence band separately.[1]

Step 4: Calculation The absolute quantum yield is calculated as:

Where is emission from the blank (usually 0).[1]

For Phosphorescence Quantum Yield (

) specifically: Alternatively, measure directly in gated mode if the instrument is calibrated for absolute photon flux in gated mode.[1]

Diagram 2: Measurement Workflow

Caption: Workflow for isolating Phosphorescence Quantum Yield using an Integrating Sphere.

Conclusion & Strategic Recommendation

For researchers developing RTP materials:

• Select Carbazole if you require a rigid, high-energy host matrix to prevent quenching.[1] Be vigilant about source purity; commercial "98%" carbazole is often an unintentional "doped" system.

• Select Benzimidazole (or link it to carbazole) to engineer the Spin-Orbit Coupling required to populate the triplet state efficiently.

• Design Hybrid Systems: The most robust high-

  materials currently utilize a carbazole donor and a benzimidazole acceptor in a twisted geometry (e.g., o-CbzBiz ) to decouple orbitals, maintain high , and utilize the crystal lattice for rigidity.[1]

References

• Recent progress in carbazole-based small-molecule single-component organic room-temperature phosphorescence . Journal of Materials Chemistry C.

• Organic persistent room temperature phosphorescence enabled by carbazole impurity . Frontiers in Chemistry.

• Carbazole/Benzimidazole-Based Bipolar Molecules as the Hosts for Phosphorescent and Thermally Activated Delayed Fluorescence Emitters . ACS Omega.[3] [1]

• Simultaneously enhancing organic phosphorescence quantum yields and lifetimes for triphenylphosphine salt doped polymer films . Royal Society of Chemistry.

• Absolute phosphorescence quantum yields of singlet molecular oxygen in solution determined using an integrating sphere instrument . Review of Scientific Instruments.

• Precise Excited-State Engineering in Benzimidazole Derivatives via Donor–Acceptor Architecture for Organic Temperature-Responsive Phosphorescence . ACS Applied Materials & Interfaces. [1]

Sources

• 1. Frontiers | Organic persistent room temperature phosphorescence enabled by carbazole impurity [frontiersin.org]
• 2. High Purity Carbazole / RTP Inducer: Bd | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. Carbazole/Benzimidazole-Based Bipolar Molecules as the Hosts for Phosphorescent and Thermally Activated Delayed Fluorescence Emitters for Efficient OLEDs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jascoinc.com [jascoinc.com]
• 6. jascoinc.com [jascoinc.com]
• 7. ticnn.tju.edu.cn [ticnn.tju.edu.cn]

Technical Guide: Characterization of the C-I Bond in Benzimidazole Derivatives

Executive Summary: The "Invisible" Bond Challenge

In the development of benzimidazole-based anthelmintics and anticancer agents, the introduction of an iodine atom (C-I bond) often dramatically enhances lipophilicity and metabolic stability. However, for the analytical chemist, the C-I bond is the most elusive functional group in standard vibrational spectroscopy .

Unlike the sharp, diagnostic peaks of Carbonyl (

, ) or Nitrile ( , ), the Carbon-Iodine stretching vibration occurs in the low-frequency "fingerprint" region ( ). This falls exactly where:

• Standard FTIR optics (ZnSe) become opaque (cutoff

  ).

• Benzimidazole ring deformations create significant spectral noise.

This guide compares the standard analytical approach against the Far-IR and Raman methodologies, establishing a validated protocol for confirming iodination in benzimidazole scaffolds.

Theoretical Grounding: Why is the C-I Peak So Low?

To interpret the spectrum, we must understand the physics governing the vibration. According to Hooke’s Law , the vibrational frequency (

) is inversely proportional to the reduced mass ( ) of the bonded atoms:

Where:

• is the force constant (bond strength).
• is the reduced mass ( ).

The Causality: Iodine is massive (

). Compared to Carbon-Hydrogen or Carbon-Nitrogen bonds, the reduced mass of the Carbon-Iodine system is high, and the bond length is long (weak ). Consequently, the vibrational energy drops precipitously into the Far-Infrared region.

• Aromatic C-I Range:

• Interference: This overlaps with the in-plane ring deformation modes of the benzimidazole skeleton (

  ).

Comparative Analysis: Detection Methodologies

The following table compares the efficacy of three distinct spectroscopic setups for detecting the C-I bond in a 2-iodobenzimidazole derivative.

Table 1: Comparative Performance of Spectroscopic Methods

Feature	Method A: Standard ATR (ZnSe)	Method B: Diamond ATR	Method C: Far-IR (CsI Pellet)	Method D: Raman Spectroscopy
Spectral Range				(Stokes)
C-I Detection	Impossible (Cutoff)	Poor (Low energy throughput)	Excellent (Clear window)	Superior (High polarizability)
Sample Prep	None (Direct contact)	None (Direct contact)	High (Pellet pressing)	None (Glass vial/Capillary)
Interference	N/A	Diamond absorption at	Moisture (hygroscopic)	Fluorescence (if impure)
Verdict	❌ Not Recommended	⚠️ Use with Caution	✅ Gold Standard (IR)	🌟 Best Validation

Critical Insight: The "ZnSe Trap"

Many labs utilize Zinc Selenide (ZnSe) ATR crystals for routine analysis. ZnSe absorbs infrared radiation below

. If you attempt to characterize an iodinated benzimidazole on ZnSe, the spectrum will simply "end" before the C-I peak appears, leading to false negatives.

Validated Experimental Protocol

To reliably characterize a molecule like 2-(4-iodophenyl)-1H-benzimidazole , follow this self-validating workflow.

Phase 1: Synthesis & Purification (Brief Context)

• Synthesis: Condensation of o-phenylenediamine with 4-iodobenzaldehyde (oxidative cyclization).

• Purification: Recrystallization from ethanol. Note: Impurities often fluoresce in Raman; high purity is required for Method D.

Phase 2: FTIR Characterization (The Far-IR Approach)

Equipment: FTIR Spectrometer with CsI (Cesium Iodide) beamsplitter and detector (DTGS-PE).

• Blanking: Collect a background spectrum using an empty sample holder (purged with dry

  to remove water vapor, which absorbs strongly in the Far-IR).

• Sample Prep (Nujol Mull):

  • Place 5 mg of sample in an agate mortar.

  • Add 2 drops of Nujol (mineral oil). Reason: Nujol has no peaks below

    .

  • Grind to a milky suspension.

  • Sandwich between two Polyethylene (PE) or CsI windows. Do not use NaCl or KBr windows (they cut off too high).

• Acquisition: Scan from

  to .

• Assignment:

  • Look for the C=N stretch at

    (confirms benzimidazole ring).[1]

  • Look for the C-I stretch as a medium-to-strong band at

    .

Phase 3: Raman Validation (The Confirmation)

Equipment: Dispersive Raman (785 nm or 1064 nm laser to minimize fluorescence).

• Setup: Place solid powder in a glass capillary.

• Acquisition: Focus laser (10-50 mW power). Acquire 100-3200

  .

• Logic: The C-I bond is highly polarizable (large electron cloud), making it a very strong Raman scatterer. The C-I stretch will appear as a very intense, sharp peak in the same region (

  ), often dominating the fingerprint region.

Data Interpretation: Characteristic Peaks

The following table aggregates data for a typical 2-substituted benzimidazole derivative.

Table 2: Vibrational Assignment for Iodinated Benzimidazoles

Functional Group	Vibration Mode	Wavenumber ( )	Intensity	Notes
N-H	Stretching		Broad/Strong	H-bonded imidazole N-H
C-H (Ar)	Stretching		Weak	Aromatic ring protons
C=N	Stretching		Medium	Characteristic Benzimidazole "Imine"
C=C (Ar)	Skeleton		Strong	Benzene ring breathing
C-I (Aryl)	Stretching		Medium (IR) / Strong (Raman)	The Target Peak
Ring Def.	Bending		Weak	Benzimidazole skeletal bend

Analyst Note: If you see a peak at

, this is likely the C-H out-of-plane bending (ortho-substituted benzene ring), not the C-I stretch.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the logical flow for selecting the correct instrument configuration based on the target halogen bond.

Figure 1: Decision Matrix for Halogenated Benzimidazole Characterization. Note the critical divergence for heavy halogens (Br/I) where standard ATR fails.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

• NIST Chemistry WebBook. (2023). IR Spectrum of Benzimidazole. National Institute of Standards and Technology.[2] Link

• Anand, K., & Wakode, S. (2018).[3] Synthesis, Characterization and Biological Evaluation of Benzimidazole Derivatives. International Journal of Pharmaceutical Sciences and Research, 9(2), 617-624.[3] Link (Provides synthesis context and standard IR peaks for the scaffold).

• Larkin, P. (2011). IR and Raman Spectroscopy: Principles and Spectral Interpretation. Elsevier. (Source for Far-IR vs. Raman comparison).

• Arslan, H., et al. (2007). Theoretical studies of molecular structure and vibrational spectra of 2-ethyl-1H-benzo[d]imidazole. Spectrochimica Acta Part A. Link (Detailed vibrational assignment of the benzimidazole ring modes).

Sources

• 1. rsc.org [rsc.org]
• 2. 1H-Benzimidazole [webbook.nist.gov]
• 3. ijpsr.com [ijpsr.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

This document provides a detailed, step-by-step protocol for the safe handling and disposal of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole (CAS No. 760212-42-8). As a halogenated aromatic heterocyclic compound, its disposal requires adherence to specific regulatory standards to ensure the safety of laboratory personnel and the protection of the environment. This guide is intended for researchers, scientists, and drug development professionals who handle this and structurally similar compounds.

Hazard Identification and Risk Assessment

Understanding the inherent risks of a chemical is the cornerstone of safe disposal. While a comprehensive toxicological profile for 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole is not thoroughly established, its structure informs a precautionary approach based on its constituent parts: a benzimidazole core and an iodinated phenyl group.

The hazards of the parent compound, 2-phenylbenzimidazole, are well-documented and include skin irritation, serious eye damage, and potential respiratory irritation.[1][2] The presence of iodine necessitates further caution, as many iodinated organic compounds pose environmental risks and require specialized disposal. Therefore, 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole must be treated as a hazardous substance.

Table 1: Summary of Potential Hazards

Hazard Category	Description	Rationale & Primary Sources
Skin Irritation	May cause skin irritation upon direct contact.	Based on data for 2-phenylbenzimidazole (CAS No. 716-79-0).[1]
Eye Damage	May cause serious eye irritation or damage.	Based on data for 2-phenylbenzimidazole.[1]
Respiratory Irritation	Inhalation of dust may cause respiratory tract irritation.[1]	Based on data for 2-phenylbenzimidazole.[1]
Environmental Hazard	Halogenated organic compounds can persist in the environment and may be toxic to aquatic life. Improper disposal is strictly prohibited.	General classification for halogenated organic waste under EPA guidelines.
Toxicity	Harmful if swallowed.[2]	Based on acute toxicity data for 2-phenylbenzimidazole.[2]

Regulatory Framework: A Commitment to Compliance

The disposal of chemical waste is not merely a procedural task but a legal requirement. In the United States, the primary regulation governing hazardous waste is the Resource Conservation and Recovery Act (RCRA) , enforced by the Environmental Protection Agency (EPA).[3] Laboratories are classified as waste generators and must comply with these regulations, which prohibit the disposal of hazardous chemicals in regular trash or down the sewer system.[3]

Your laboratory's status as a Very Small Quantity Generator (VSQG) , Small Quantity Generator (SQG) , or Large Quantity Generator (LQG) determines the specific rules for accumulation time and quantity limits on-site.[4] It is imperative to be familiar with your institution's generator status and the associated state and local regulations.

Core Disposal Protocol: From Benchtop to Final Disposition

This protocol outlines the necessary steps to manage waste containing 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole from the point of generation to its final removal by a certified waste handler.

Phase 1: Waste Segregation at the Source

Proper segregation is the most critical step in a laboratory waste management program. It prevents dangerous reactions and ensures cost-effective, compliant disposal.

• Action: Immediately designate waste streams containing 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole as "Halogenated Organic Solid Waste" or "Halogenated Organic Liquid Waste" if dissolved in a solvent.

• Causality: Halogenated compounds require high-temperature incineration at specialized facilities to prevent the formation of toxic byproducts like dioxins. Mixing this waste with non-halogenated streams contaminates the entire batch, significantly increasing disposal costs and environmental risk. The National Research Council emphasizes that waste must be accumulated at or near its point of generation under the control of laboratory personnel.[3]

Phase 2: Containerization and Labeling

Proper containment and clear communication are vital for safety.

• Step 1: Select the Correct Container. Use a container that is chemically compatible with the waste. For solid 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole, a high-density polyethylene (HDPE) or glass container with a secure, leak-proof screw cap is appropriate.[3][5] The container must be in good condition, free from damage or deterioration.[3]

• Step 2: Label the Container Immediately. All hazardous waste containers must be clearly labeled the moment the first drop of waste is added. The label must include:[5][6]

  • The words "Hazardous Waste" .[5][6]

  • The full chemical name: "2-(4-iodophenyl)-1-phenyl-1H-benzimidazole" . Avoid abbreviations or formulas.

  • A clear description of the contents (e.g., "Solid Waste" or "Contaminated Weigh Boats").

  • The specific hazard(s) associated with the waste (e.g., "Irritant," "Toxic"). Hazard pictograms are highly recommended.[6]

  • The accumulation start date (the date the first waste is added).

Phase 3: On-Site Accumulation and Storage

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.[5][6]

• Location: The SAA must be at or near the point of generation and under the control of the lab personnel.

• Containment: Keep the waste container securely capped at all times, except when adding waste.[5] Secondary containment (such as a chemical-resistant tray) is a best practice to contain potential leaks or spills.

• Segregation: Store the halogenated waste container away from incompatible materials, particularly strong oxidizing agents.[5]

• Volume Limits: An SAA can accumulate up to 55 gallons of hazardous waste. Once this limit is reached, the full container must be moved to the facility's Central Accumulation Area (CAA) within three days.[6]

Phase 4: Final Disposal

Disposal of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole is not a task for laboratory personnel.

• Action: Arrange for pickup with your institution’s Environmental Health and Safety (EHS) department or a contracted, licensed hazardous waste disposal company.[7] These professionals will ensure the waste is transported to a permitted Treatment, Storage, and Disposal Facility (TSDF) for proper destruction.

Decontamination and Spill Control Procedures

Accidents happen. Being prepared with a clear, validated protocol is essential for maintaining a safe laboratory environment.

Protocol for Decontaminating Labware

• Initial Rinse: In a fume hood, carefully rinse the contaminated labware (e.g., beakers, flasks) with a small amount of an appropriate organic solvent in which the compound is soluble (e.g., acetone, ethanol).

• Collect Rinsate: The solvent from this initial rinse is now considered "Halogenated Organic Liquid Waste." Collect it in a properly labeled hazardous waste container. Do not pour it down the drain.

• Secondary Wash: Wash the labware with soap and water.

• Final Rinse: Perform a final rinse with deionized water.

Protocol for Minor Spill Cleanup (Solid Powder)

This procedure is for small spills (typically less than 10 grams) that can be managed safely by trained laboratory personnel.

• Alert and Secure: Immediately alert others in the area. Restrict access to the spill zone. Ensure the area is well-ventilated, preferably within a fume hood.

• Don PPE: At a minimum, wear a lab coat, safety goggles, and two pairs of nitrile gloves.

• Contain the Spill: Gently cover the solid spill with absorbent pads or paper towels to prevent the dust from becoming airborne.[8]

• Wet the Material: Lightly dampen the absorbent material with water or an appropriate solvent to prevent dust generation during cleanup.

• Collect the Waste: Carefully wipe up the spill, working from the outside in. Use forceps or a plastic dustpan to collect the bulk of the material.[9] Place all contaminated materials (absorbent pads, gloves, weigh paper) into a designated hazardous waste bag or container.

• Label and Dispose: Seal the container and label it as "Solid Waste Contaminated with 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole." Manage this as hazardous waste according to the protocol in Section 3.

• Final Decontamination: Wipe the spill surface with a towel dampened with soap and water, followed by a clean water rinse.[10] Dispose of the cleaning materials as hazardous waste.

• Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is complete.

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of waste generated from the use of 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole.

Caption: Disposal workflow for 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Environmental Marketing Services. (2025, August 25). Safe Disposal of Laboratory Chemicals.
• Central Washington University. Laboratory Hazardous Waste Disposal Guidelines.
• Medical Laboratory Observer. (n.d.). Laboratory Waste Management: The New Regulations.
• Ohio Environmental Protection Agency. Managing Hazardous Waste Generated in Laboratories.
• TCI Chemicals. 2-(4-Iodophenyl)-1-phenylbenzimidazole.
• MDPI. (n.d.). A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities.
• International Journal of Advanced Research in Science, Communication and Technology. Eco-Friendly Synthesis of Benzimidazole Derivatives: Advances in Green Chemistry and Applications.
• Chemical Methodologies. (2019, July 29). Green Synthesis of Benzimidazole Derivatives: an Overview on Green Chemistry and Its Applications.
• Duke University SMIF. (2018, November 2). Standard Operating Procedure for work with Chemical name/class: Iodine.
• BenchChem. (2025). Navigating the Disposal of Thyodene and Associated Iodine Waste: A Comprehensive Guide.
• ResearchGate. (2020, November 27). green synthesis of benzimidazole derivatives an overview.
• Sigma-Aldrich. (2024, August 6). SAFETY DATA SHEET - 2-Phenylbenzimidazole.
• Kingston Health Sciences Centre. (2019, May 1). Spill Control Procedures SOP-SCP-02.
• PubMed. (2024, November 2). Green synthesis of benzimidazole derivatives using copper(II)-supported on alginate hydrogel beads.
• BenchChem. (2025, December). Safeguarding Your Laboratory and Environment: Proper Disposal of Iodine Green.
• Clarkson University. CHEMICAL SPILL PROCEDURES.
• Sigma-Aldrich. (2024, September 6). SAFETY DATA SHEET - Unnamed Benzimidazole Derivative.
• Fisher Scientific. (2009, September 22). SAFETY DATA SHEET - 2-Phenylbenzimidazole.
• Memorial University of Newfoundland. Biohazard Decontamination and Spill Response Standard Operating Procedure.
• Reddit. (2021, June 4). How to store / dispose of Iodine crystals?.
• CUNY. Laboratory Chemical Spill Cleanup and Response Guide.
• Fisher Scientific. (2011, December 15). SAFETY DATA SHEET - Benzimidazole.
• Collect and Recycle. Iodine Disposal For Businesses.
• Michigan State University Environmental Health & Safety. Bio Spill Cleanup Procedures.
• Chemicea Pharmaceuticals. Material Safety Data Sheet.
• ChemicalBook. (2023, July 15). 2-(4-Iodophenyl)-1-phenyl-1H-benzimidazole.
• DTIC. (2020, June 10). RESEARCH ON BENZIMIDAZOLE DERIVATIVES.
• Organic Syntheses. Benzimidazole.
• PMC. 2-(4-Chlorophenyl)-1-phenyl-1H-benzimidazole.

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• 2. fishersci.com [fishersci.com]
• 3. danielshealth.com [danielshealth.com]
• 4. dam.assets.ohio.gov [dam.assets.ohio.gov]
• 5. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 6. MedicalLab Management Magazine [medlabmag.com]
• 7. Safe Disposal of Laboratory Chemicals [emsllcusa.com]
• 8. mun.ca [mun.ca]
• 9. Bio Spill Cleanup Procedures | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 10. lin-web.clarkson.edu [lin-web.clarkson.edu]

Personal Protective Equipment (PPE) &amp; Handling Guide: 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole

Executive Safety Summary

Status: Treat as Potent Irritant / Suspected Bioactive Primary Hazard: Inhalation of fine particulate (dust) and dermal absorption.

As a Senior Application Scientist, I advise handling 2-(4-iodophenyl)-1-phenyl-1H-benzimidazole (CAS 175712-01-3) using Universal Precautions for New Chemical Entities (NCEs). While specific toxicological data for this exact CAS is limited in public repositories, its structural analogs (phenylbenzimidazoles) are established irritants (Skin/Eye/Respiratory) and biologically active pharmacophores. The presence of the heavy iodine atom increases lipophilicity, potentially enhancing dermal absorption rates compared to non-halogenated variants.

Core Directive: Do not handle on an open bench. All solid-phase manipulations must occur within a certified engineering control.

Hazard Analysis & Risk Assessment

Before selecting PPE, we must understand the "Why" behind the protection.

Hazard Category	Risk Factor	Mechanism of Action
Inhalation	HIGH	As a solid organic powder, electrostatic charging can cause aerosolization during weighing. Inhalation may cause STOT-SE (Specific Target Organ Toxicity - Single Exposure) respiratory irritation.
Dermal	MODERATE	Benzimidazole cores are privileged structures in medicinal chemistry (often binding to enzymes/receptors). The iodine substituent increases fat solubility, aiding skin penetration.
Ocular	MODERATE	Fine particulates are mechanical irritants and potential chemical corrosives to corneal tissue.
Reactivity	LOW	Stable under standard conditions. Incompatible with strong oxidizing agents.[1]

PPE Matrix: The Defense System

This matrix is designed to exceed OSHA 29 CFR 1910.132 standards, ensuring a "Fail-Safe" environment.

Personal Protective Equipment Specifications

Component	Standard / Material	Technical Justification
Hand Protection	Double Nitrile Gloves (Outer: 5 mil; Inner: 4 mil)	Why: Iodine-containing organics can permeate latex. Double gloving provides a breakthrough time >480 mins and allows outer glove removal upon contamination without exposing skin.
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	Why: Safety glasses with side shields are insufficient for powders that can drift around frames. Goggles seal the ocular cavity.
Body Protection	Tyvek® Lab Coat (or equivalent impervious material)	Why: Cotton coats trap dust in fibers, creating a secondary exposure source in the laundry. Disposable Tyvek sheds particulates and is disposed of as waste.
Respiratory	N95 / P100 (If outside hood)Primary control is Fume Hood	Why: If weighing must occur outside a hood (strongly discouraged), a fit-tested N95 is the absolute minimum.

Operational Protocol: The "Zero-Exposure" Workflow

Objective: To transfer the solid from the vendor vial to the reaction vessel without releasing a single microgram into the lab atmosphere.

The Workflow Visualization

The following diagram illustrates the critical control points (CCPs) for handling this compound.

Figure 1: Critical Control Points for handling halogenated benzimidazole solids. Note the transition from Red (High Risk/Weighing) to Green (Contained/Solubilized).

Step-by-Step Methodology

1. Preparation (The Static Check)

• Action: Place an ionizing fan or anti-static gun near the balance if available.

• Reasoning: Organic powders like CAS 175712-01-3 are prone to static buildup. Static can cause the powder to "jump" off the spatula, bypassing engineering controls.

2. Weighing (The Critical Zone)

• Location: Chemical Fume Hood or Powder Containment Balance Enclosure .

• Technique: Use the "Sub-sampling" method. Do not weigh directly into the final flask if the neck is narrow. Weigh into a weighing boat or wide-mouth vial, then transfer.

• Self-Validation: If you see powder residue on the balance rim, your technique has failed. Clean immediately with a solvent-dampened wipe.

3. Solubilization (Containment)

• Action: Add solvent (e.g., DCM, THF, Toluene) to the solid immediately after weighing.

• Reasoning: Once in solution, the inhalation risk drops to near zero (replaced by the solvent's vapor risk, which the hood handles).

4. Decontamination (Wet Method)

• Action: Do not dry sweep.[2] Use a wipe dampened with acetone or ethanol to clean the work surface.

• Reasoning: Dry sweeping aerosolizes dust. Wet wiping captures it.

Waste Disposal & Emergency Response

Disposal Strategy

Because this molecule contains Iodine , it cannot be treated as standard organic waste in many jurisdictions.

• Classification: Halogenated Organic Waste .[3]

• Protocol: Segregate from non-halogenated solvents (like acetone/methanol) if your facility requires strict separation to prevent incinerator corrosion.

• Labeling: Clearly mark the tag with "Contains Organic Iodide."

Emergency Response (Spills)[1]

• Evacuate the immediate area if a large amount (>5g) of dry powder is airborne.

• Don PPE: N95/P100 respirator, goggles, double gloves.

• Contain: Cover the spill with a solvent-dampened pad (to prevent dust).

• Clean: Scoop up the damp material. Wash the surface with soap and water (benzimidazoles are often lipophilic; soap helps solubilize residues better than water alone).

References & Authority

• OSHA Laboratory Standard (29 CFR 1910.1450). Occupational Safety and Health Administration. Provides the regulatory framework for Chemical Hygiene Plans. [Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council.[4][5] The gold standard for handling organic powders and unknown toxicity chemicals. [Link]

• PubChem Compound Summary: Benzimidazole Derivatives. National Center for Biotechnology Information. Used for structural analog hazard extrapolation (H315, H319, H335). [Link]

• OSHA Personal Protective Equipment (29 CFR 1910.132). Occupational Safety and Health Administration. General requirements for PPE selection based on hazard assessment.[6][7] [Link][2]

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• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. nj.gov [nj.gov]
• 3. hscprep.com.au [hscprep.com.au]
• 4. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards | Flinn Scientific [flinnsci.ca]
• 5. chemistry.unm.edu [chemistry.unm.edu]
• 6. reach.cdc.gov [reach.cdc.gov]
• 7. 3.1 Laboratory Responsibilities for Personal Protective Equipment | Environment, Health and Safety [ehs.cornell.edu]